3-Methyl-3-phenylpyrrolidine

• CAS: 56606-73-6

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methyl-3-phenylpyrrolidine: A Versatile Scaffold in Medicinal Chemistry

Introduction

The pyrrolidine ring is a cornerstone of numerous natural products and synthetic pharmaceuticals, prized for its unique three-dimensional structure and its ability to serve as a versatile scaffold in drug design.[1] This guide provides a comprehensive technical overview of 3-Methyl-3-phenylpyrrolidine, a derivative of significant interest for researchers and professionals in drug development. We will delve into its chemical and physical properties, explore potential synthetic routes, discuss its relevance in medicinal chemistry, and provide practical experimental protocols.

Core Chemical and Physical Properties

3-Methyl-3-phenylpyrrolidine, with the CAS number 56606-73-6 , is a solid heterocyclic compound.[2] Its core structure consists of a saturated five-membered nitrogen-containing ring (pyrrolidine) substituted at the 3-position with both a methyl and a phenyl group.

Structural and Molecular Data

Property	Value	Source
IUPAC Name	3-methyl-3-phenylpyrrolidine	PubChem[2]
CAS Number	56606-73-6	PubChem[2]
Molecular Formula	C₁₁H₁₅N	PubChem[2]
Molecular Weight	161.24 g/mol	PubChem[2]
Canonical SMILES	CC1(CCNC1)C2=CC=CC=C2	PubChem[2]
InChI Key	FITWJEPAVCOKSH-UHFFFAOYSA-N	PubChem[2]
Physical Form	Solid	Sigma-Aldrich

A 2D representation of the chemical structure of 3-Methyl-3-phenylpyrrolidine is provided below.

Caption: 2D Chemical Structure of 3-Methyl-3-phenylpyrrolidine.

Physicochemical Properties

Property	Predicted Value	Source
XLogP3-AA	2.2	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	1	PubChem[2]
Rotatable Bond Count	1	PubChem[2]

Synthesis of 3-Methyl-3-phenylpyrrolidine

While a specific, detailed synthesis for 3-Methyl-3-phenylpyrrolidine is not widely published, a plausible synthetic route can be devised based on established methodologies for the creation of 3,3-disubstituted pyrrolidines. A common approach involves the cyclization of a suitable precursor.

A potential synthetic pathway is outlined below.

Caption: A plausible synthetic pathway for 3-Methyl-3-phenylpyrrolidine.

Hypothetical Experimental Protocol for Synthesis

This protocol is a generalized representation and would require optimization.

Step 1: Intramolecular Cyclization

• To a solution of α-methyl-α-phenyl-γ-aminobutyronitrile in an appropriate aprotic solvent (e.g., toluene), add a strong base (e.g., sodium hydride) portion-wise at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and quench cautiously with water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-methyl-3-phenylpyrrolidin-2-imine intermediate.

Step 2: Reduction of the Imine

• Dissolve the crude imine intermediate in a suitable solvent such as methanol or ethanol.

• Add a reducing agent, for example, sodium borohydride, in portions at 0 °C.

• Stir the reaction mixture at room temperature until the reduction is complete (monitored by TLC or Gas Chromatography-Mass Spectrometry - GC-MS).

• Carefully add water to quench the reaction, followed by extraction with an organic solvent.

• Dry the combined organic extracts, filter, and concentrate.

• The crude product can be purified by column chromatography on silica gel to afford pure 3-Methyl-3-phenylpyrrolidine.

Applications in Drug Discovery and Medicinal Chemistry

The pyrrolidine scaffold is a privileged structure in medicinal chemistry due to its favorable physicochemical properties and its ability to present substituents in a defined three-dimensional space, which is crucial for molecular recognition by biological targets.[1]

While specific biological activity for 3-Methyl-3-phenylpyrrolidine is not extensively documented, its structural motifs are present in compounds with significant pharmacological effects. For instance, a series of 3-(phenoxy-phenyl-methyl)-pyrrolidine analogs have been identified as potent and balanced inhibitors of norepinephrine and serotonin reuptake, highlighting the potential of the 3-substituted pyrrolidine core in developing treatments for neurological disorders.[3]

Furthermore, derivatives of 3-methyl-3-phenylpyrrolidine-2,5-dione have been synthesized and evaluated for their anticonvulsant activity.[4] This suggests that the 3-methyl-3-phenyl substitution pattern on a pyrrolidine ring can be a valuable starting point for the design of novel central nervous system (CNS) active agents.

Safety and Handling

GHS Hazard Information

3-Methyl-3-phenylpyrrolidine is classified with the following hazards:

• H302: Harmful if swallowed[2]

• H315: Causes skin irritation[2]

• H318: Causes serious eye damage[2]

• H335: May cause respiratory irritation[2]

It is crucial to handle this compound with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Storage and Stability

As a solid amine compound, 3-Methyl-3-phenylpyrrolidine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[5][6] For long-term storage, refrigeration may be recommended.

Analytical Methods

Characterization and purity assessment of 3-Methyl-3-phenylpyrrolidine can be achieved using standard analytical techniques.

General Protocol for GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of this compound due to its volatility.

• Sample Preparation: Prepare a dilute solution of 3-Methyl-3-phenylpyrrolidine in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation: Use a GC-MS system equipped with a capillary column suitable for amine analysis (e.g., a 5% phenyl-methylpolysiloxane column).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp up to a final temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a suitable upper limit (e.g., 300).

• Data Analysis: The retention time will be characteristic of the compound, and the mass spectrum will show a molecular ion peak (m/z 161) and a fragmentation pattern that can be used for structural confirmation.

Conclusion

3-Methyl-3-phenylpyrrolidine represents a valuable building block for medicinal chemistry and drug discovery. Its unique 3,3-disubstituted pyrrolidine core offers a three-dimensional scaffold that can be further functionalized to explore chemical space and interact with biological targets. While a comprehensive set of experimental data for this specific compound is not yet available, its structural similarity to known bioactive molecules suggests significant potential for the development of novel therapeutics, particularly in the area of CNS disorders. Further research into the synthesis, biological evaluation, and structure-activity relationships of 3-Methyl-3-phenylpyrrolidine and its derivatives is warranted.

References

• PubChem. (n.d.). 3-Methyl-3-phenylpyrrolidine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Methylpyrrolidine. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2021). Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, anticonvulsant, and antinociceptive activity of new 3‐(3‐methyl‐2,5‐dioxo‐3‐phenylpyrrolidin‐1‐yl)propanamides and 3‐phenyl‐butanamides. Retrieved from [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

• PubMed. (1987). Synthesis and anticonvulsant screening of 3,3-diphenyl-2-pyrrolidone derivatives. National Center for Biotechnology Information. Retrieved from [Link]

• National Institutes of Health. (2022). Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors. Retrieved from [Link]

• BASF. (2026). Safety data sheet. Retrieved from [Link]

• ResearchGate. (n.d.). A simple and sensitive GC method determination of N-methylpyrrolidine in cefepime and ist preparation. Retrieved from [Link]

• MDPI. (2021). Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. Retrieved from [Link]

• National Institutes of Health. (2016). Synthesis and Biological Evaluation of Substituted N-[3-(1H-Pyrrol-1-yl)methyl]-1,2,5,6-tetrahydropyridin-1-yl]benzamide/ benzene Sulfonamides as Anti-Inflammatory Agents. Retrieved from [Link]

• NY.Gov. (2016). Chemical Storage and Handling Recommendations. Retrieved from [Link]

• IRIS - Unipa. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Retrieved from [Link]

• ACS Publications. (2009). Thermal and Chemical Stability of Regenerable Solid Amine Sorbent for CO2 Capture. Retrieved from [Link]

• MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of N-Methyl Derivatives of Norbelladine. Retrieved from [Link]

• ACS Publications. (2026). Alkyl Carboamidation Cascade via Ir/Ni–SH2 Metallaphotoredox: A Route to γ-Lactams, Ureas, and Carbamates. Retrieved from [Link]

• ResearchGate. (2019). Handling of Amine-based Wastewater Produced During Carbon Capture. Retrieved from [Link]

• MDPI. (2021). Discovery of Pyrrolidine-2,3-diones as Novel Inhibitors of P. aeruginosa PBP3. Retrieved from [Link]

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• MDPI. (2022). Simple Analytical Strategy for Screening Three Synthetic Cathinones (-PVT, -PVP, and MDPV) in Oral Fluids. Retrieved from [Link]

• PubMed. (2012). A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. National Center for Biotechnology Information. Retrieved from [Link]

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IUPAC name and structure of 3-Methyl-3-phenylpyrrolidine

This in-depth technical guide details the structure, synthesis, and pharmacological significance of 3-Methyl-3-phenylpyrrolidine , a critical scaffold in medicinal chemistry.

Core Scaffold for CNS-Active Agents and RORγt Modulators

Executive Summary

3-Methyl-3-phenylpyrrolidine represents a "privileged structure" in drug discovery—a molecular framework capable of providing diverse ligands for biological targets. It is structurally distinct from its isomer, 3-methyl-1-phenylpyrrolidine (where the phenyl is on the nitrogen), and serves as the des-keto backbone for the pyrovalerone class of stimulants (e.g., MDPV, α-PVP).

In modern drug development, this scaffold is utilized to design:

• Dual Norepinephrine/Serotonin Reuptake Inhibitors (NSRIs): For pain and depression management.

• RORγt Inverse Agonists: For autoimmune modulation.

• Nicotinic Acetylcholine Receptor Ligands: Due to its structural homology with nicotine and epibatidine analogs.

Chemical Structure & Identification

Nomenclature and Identifiers

Property	Detail
IUPAC Name	3-Methyl-3-phenylpyrrolidine
Common Synonyms	3-Methyl-3-phenyl-pyrrolidine; Des-keto-pyrovalerone analog
CAS Number	56606-73-6
SMILES	CC1(CCNC1)C2=CC=CC=C2
InChI Key	FITWJEPAVCOKSH-UHFFFAOYSA-N

Stereochemistry

The molecule possesses a chiral center at C3 .

• Enantiomers: (R)-3-methyl-3-phenylpyrrolidine and (S)-3-methyl-3-phenylpyrrolidine.

• Significance: In pharmacological applications (e.g., DAT/NET inhibition), the (S)-enantiomer often exhibits higher potency, analogous to the activity profile of pyrovalerone derivatives.[1]

Synthesis Protocol

The most robust synthetic route involves the construction of the pyrrolidine ring via a succinimide intermediate, followed by reduction. This method avoids the formation of regioisomers common in direct cyclization strategies.

Retrosynthetic Analysis

The target molecule is accessed by reducing 3-methyl-3-phenylsuccinimide (also known as 3-methyl-3-phenylpyrrolidine-2,5-dione). This precursor is synthesized from 3-methyl-3-phenylsuccinic acid , which is obtained via the reaction of hydratropic acid derivatives or similar phenyl-acetic acid precursors.

Step-by-Step Synthesis Workflow

Step 1: Formation of 3-Methyl-3-phenylsuccinimide

• Reagents: 3-Methyl-3-phenylsuccinic acid, Urea (or Ammonia), High Heat.

• Procedure:

  • Mix 3-methyl-3-phenylsuccinic acid with excess urea.

  • Heat the melt to 160–180°C for 2–4 hours. The acid cyclizes with ammonia (generated in situ) to form the imide.

  • Purification: Recrystallize from ethanol/water to yield white crystals of the succinimide.

Step 2: Reduction to 3-Methyl-3-phenylpyrrolidine

• Reagents: Lithium Aluminum Hydride (LiAlH₄), Anhydrous THF (Tetrahydrofuran).

• Protocol:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and N₂ inlet.

  • Charge: Add LiAlH₄ (3.0 equivalents) suspended in anhydrous THF at 0°C.

  • Addition: Dissolve 3-methyl-3-phenylsuccinimide in THF and add dropwise to the LiAlH₄ suspension. Caution: Exothermic.

  • Reflux: Heat to reflux (66°C) for 12–24 hours to ensure complete reduction of both carbonyls.

  • Quench (Fieser Method): Cool to 0°C. Carefully add:

    • mL Water
    • mL 15% NaOH
    • mL Water

    • (where

      = grams of LiAlH₄ used)

  • Isolation: Filter the granular aluminum salts. Dry the filtrate over Na₂SO₄ and concentrate in vacuo.

  • Salt Formation: Dissolve the resulting oil in diethyl ether and bubble dry HCl gas to precipitate 3-methyl-3-phenylpyrrolidine hydrochloride as a stable solid.

Synthesis Diagram (Graphviz)

Figure 1: Synthetic pathway from succinic acid derivative to the final pyrrolidine scaffold.

Analytical Characterization

Since the free base is an oil and the salt is a solid, characterization data often refers to the hydrochloride salt.

Expected Spectroscopic Data

• Mass Spectrometry (ESI-MS):

  • [M+H]⁺: m/z 162.13

  • Fragmentation: Loss of the phenyl ring or methyl group may be observed in EI-MS.

• Infrared Spectroscopy (IR):

  • Absence: No strong Carbonyl (C=O) bands at 1700–1780 cm⁻¹ (confirms reduction of succinimide).

  • Presence: N-H stretch (broad, ~3300–3500 cm⁻¹) and C-H aliphatic stretches (2800–3000 cm⁻¹).

• ¹H NMR (400 MHz, CDCl₃) - Predicted Features:

  • Aromatic Protons: Multiplet at δ 7.2–7.5 ppm (5H, phenyl group).

  • N-H Proton: Broad singlet at δ 2.0–3.0 ppm (exchangeable with D₂O).

  • Ring Protons (C2, C4, C5): Complex multiplets between δ 1.8–3.5 ppm. The protons at C2 (adjacent to N and quaternary C3) will appear as distinct doublets or multiplets due to the chiral center at C3.

  • Methyl Group: Singlet (or doublet if long-range coupling exists) at δ 1.2–1.4 ppm (3H).

Pharmacological Applications & Logic

Structure-Activity Relationship (SAR)

3-Methyl-3-phenylpyrrolidine serves as a template for "rigidified" phenethylamine analogs.

• Monoamine Transporter Inhibition:

  • The 3-phenylpyrrolidine motif mimics the conformation of the flexible phenethylamine chain found in amphetamines.

  • Adding a ketone at the alpha-position (relative to the phenyl ring) converts this scaffold into Pyrovalerone or MDPV (potent DAT/NET inhibitors).

  • Without the ketone (the subject of this guide), the molecule retains affinity but often with altered selectivity or potency, serving as a tool compound to probe the "accessory binding sites" of the transporters.

• RORγt Inverse Agonism:

  • Substituted 3-phenylpyrrolidines (often with sulfonamides on the nitrogen) have been identified as potent inverse agonists of the Retinoic Acid-related Orphan Receptor gamma t (RORγt).

  • Mechanism: The pyrrolidine ring orients the phenyl group into a hydrophobic pocket of the receptor, disrupting the recruitment of co-activators necessary for Th17 cell differentiation.

Pharmacophore Diagram (Graphviz)

Figure 2: Pharmacological versatility of the 3-methyl-3-phenylpyrrolidine scaffold.

Safety & Handling

• Hazard Class: Acute Tox. 3 (Oral).

• GHS Signal: DANGER

• Precaution: This compound is a secondary amine and can form potentially carcinogenic nitrosamines if exposed to nitrites. Handle in a fume hood with appropriate PPE (nitrile gloves, safety glasses).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21098616, 3-Methyl-3-phenylpyrrolidine. Retrieved February 11, 2026 from [Link]

• Jarzyński, S., et al. (2023). "Mechanochemical synthesis and anticonvulsant activity of 3-aminopyrrolidine-2,5-dione derivatives."[2] Biomedicine & Pharmacotherapy, 168, 115749.[2] (Discusses the succinimide precursors).

• Marusich, J. A., et al. (2014). "Pharmacology of novel synthetic stimulants structurally related to the 'bath salts' constituent 3,4-methylenedioxypyrovalerone (MDPV)."[3] Neuropharmacology, 87, 206-213. (Contextualizes the pyrrolidine scaffold in stimulant SAR).

• Schnell, J. R., et al. (2019). "Structure-based Discovery of Phenyl (3-Phenylpyrrolidin-3-yl)sulfones as Selective, Orally Active RORγt Inverse Agonists." ACS Medicinal Chemistry Letters, 10(2), 253–258.

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• 3. Pharmacology of novel synthetic stimulants structurally related to the "bath salts" constituent 3,4-methylenedioxypyrovalerone (MDPV) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 3-Methyl-3-phenylpyrrolidine Hydrochloride for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3-Methyl-3-phenylpyrrolidine hydrochloride, a valuable building block in medicinal chemistry and drug development. The methodologies detailed herein are presented with a focus on the underlying chemical principles, ensuring both reproducibility and a deep understanding of the synthetic pathway. This document is intended for researchers, scientists, and professionals in the field of drug development who require a robust and well-documented procedure for the preparation of this key intermediate.

Introduction: The Significance of the 3-Methyl-3-phenylpyrrolidine Moiety

The pyrrolidine ring is a ubiquitous scaffold in a vast array of biologically active compounds and natural products. The introduction of substituents at the 3-position, such as a methyl and a phenyl group, creates a chiral center and provides a valuable vector for modulating the pharmacological properties of a molecule. Specifically, the 3-Methyl-3-phenylpyrrolidine core is a key structural element in the development of central nervous system (CNS) active agents, including antidepressants and antipsychotics, due to its ability to interact with various receptors and transporters. The hydrochloride salt form enhances the compound's stability and aqueous solubility, facilitating its handling and formulation in pharmaceutical preparations.

Strategic Approach to Synthesis: A Two-Step Pathway

The most efficient and reliable synthesis of 3-Methyl-3-phenylpyrrolidine proceeds through a two-step sequence involving the formation of a γ-nitro nitrile precursor followed by a one-pot reductive cyclization. This strategy is advantageous due to the commercial availability of the starting materials, the high yields of the reactions, and the straightforward purification procedures.

Overall Synthetic Workflow:

Caption: Overall workflow for the synthesis of 3-Methyl-3-phenylpyrrolidine hydrochloride.

Part 1: Synthesis of the γ-Nitro Nitrile Precursor (4-Nitro-2-phenylpentanenitrile)

The initial step involves a base-catalyzed Michael addition of phenylacetonitrile to 1-nitropropane. This reaction efficiently constructs the carbon skeleton of the target molecule.

Causality Behind Experimental Choices:

• Base Catalyst: A strong, non-nucleophilic base such as sodium ethoxide is employed to deprotonate phenylacetonitrile, forming a resonance-stabilized carbanion. This carbanion is a soft nucleophile, ideal for conjugate addition to the nitroalkene.

• Solvent: Anhydrous ethanol is an excellent solvent for this reaction as it readily dissolves the reactants and the sodium ethoxide catalyst. Its protic nature is not detrimental in this case as the acidity of the α-proton of phenylacetonitrile is significantly higher than that of ethanol.

• Temperature Control: The reaction is initiated at a low temperature (0-5 °C) to control the exothermicity of the deprotonation and the initial phase of the Michael addition, minimizing potential side reactions. The reaction is then allowed to proceed at room temperature to ensure completion.

Experimental Protocol:

• A solution of sodium ethoxide is prepared by carefully adding sodium metal (1.0 eq) to anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon) at 0-5 °C.

• Phenylacetonitrile (1.0 eq) is added dropwise to the sodium ethoxide solution at 0-5 °C, and the mixture is stirred for 30 minutes to ensure complete formation of the carbanion.

• 1-Nitropropane (1.1 eq) is then added dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12-18 hours.

• The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

• The ethanol is removed under reduced pressure, and the aqueous residue is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo to yield the crude 4-nitro-2-phenylpentanenitrile, which can be used in the next step without further purification.

Reagent/Solvent	Molar Ratio (eq)	Key Role
Phenylacetonitrile	1.0	Nucleophile precursor
1-Nitropropane	1.1	Michael acceptor
Sodium	1.0	Base precursor
Anhydrous Ethanol	-	Solvent

Part 2: Reductive Cyclization to 3-Methyl-3-phenylpyrrolidine and Salt Formation

The second and final step is a catalytic hydrogenation of the γ-nitro nitrile precursor. This remarkable one-pot reaction achieves both the reduction of the nitro group to a primary amine and the reduction of the nitrile group, followed by spontaneous intramolecular cyclization to form the pyrrolidine ring. The resulting free base is then converted to its hydrochloride salt.

Mechanistic Insight:

The catalytic hydrogenation occurs on the surface of the palladium catalyst. The nitro group is first reduced to a hydroxylamine, which is then further reduced to a primary amine. Concurrently, the nitrile group is reduced to a primary amine via an imine intermediate. The newly formed amino groups then undergo an intramolecular cyclization to form the stable five-membered pyrrolidine ring.

Caption: Simplified mechanism of the reductive cyclization.

Causality Behind Experimental Choices:

• Catalyst: Palladium on activated carbon (Pd/C) is a highly effective and widely used catalyst for the hydrogenation of nitro groups and nitriles.[1][2] A 10% loading is typically sufficient for this transformation.

• Hydrogen Source: Molecular hydrogen (H₂) gas is the preferred reducing agent for this reaction, typically applied at a moderate pressure to ensure efficient reduction.[3]

• Solvent: Methanol or ethanol are suitable solvents as they dissolve the substrate and do not interfere with the catalytic hydrogenation process.

• Salt Formation: The conversion of the free base to the hydrochloride salt is achieved by treating a solution of the amine with hydrochloric acid, typically as a solution in an etherial solvent like diethyl ether or as anhydrous HCl gas. This results in the precipitation of the crystalline salt, which is generally easier to handle and purify than the free base oil.

Experimental Protocol:

• The crude 4-nitro-2-phenylpentanenitrile from the previous step is dissolved in methanol.

• 10% Palladium on carbon (5-10 mol%) is added to the solution.

• The mixture is subjected to hydrogenation in a Parr apparatus or a similar hydrogenation setup under a hydrogen atmosphere (50-60 psi) at room temperature.

• The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed (typically 24-48 hours).

• Upon completion, the catalyst is carefully filtered off through a pad of Celite®, and the filtrate is concentrated under reduced pressure to yield the crude 3-Methyl-3-phenylpyrrolidine as an oil.

• The crude amine is dissolved in anhydrous diethyl ether and cooled in an ice bath.

• A solution of anhydrous hydrogen chloride in diethyl ether is added dropwise with stirring until precipitation is complete.

• The resulting white solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to afford the pure 3-Methyl-3-phenylpyrrolidine hydrochloride.

Component	Role	Notes
4-Nitro-2-phenylpentanenitrile	Substrate	The precursor containing the necessary carbon framework.
10% Pd/C	Catalyst	Facilitates the reduction of the nitro and nitrile groups.[1][2]
Hydrogen (H₂)	Reducing Agent	The source of hydrogen for the reduction reactions.[3]
Methanol	Solvent	Provides a suitable reaction medium.
Anhydrous HCl in Ether	Reagent	For the formation of the hydrochloride salt.

Characterization

The final product, 3-Methyl-3-phenylpyrrolidine hydrochloride, should be characterized to confirm its identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the structure of the molecule. The proton NMR should show characteristic signals for the aromatic protons, the diastereotopic methylene protons of the pyrrolidine ring, the methyl group, and the N-H proton.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the free base, confirming the molecular weight.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H bond of the secondary amine salt, aromatic C-H bonds, and aliphatic C-H bonds.

• Melting Point: The melting point of the crystalline hydrochloride salt should be sharp and within a narrow range, indicating high purity.

Safety Considerations

• Sodium Metal: Sodium is a highly reactive and flammable metal. It should be handled with extreme care under an inert atmosphere and away from water.

• 1-Nitropropane: Nitroalkanes are toxic and should be handled in a well-ventilated fume hood.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. The hydrogenation should be carried out in a properly designed and shielded apparatus. Palladium on carbon can be pyrophoric, especially after the reaction. The filtered catalyst should be kept wet with water and disposed of properly.

• Anhydrous Hydrogen Chloride: Anhydrous HCl is a corrosive gas. It should be handled in a fume hood with appropriate personal protective equipment.

References

• US Patent US20160122354A1, "PROCESS FOR THE PREPARATION OF (3R,4R)-4-METHYL-3-(METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL-AMINO)

• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C, PMC - NIH, [Link].

• Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source, ResearchGate, [Link].

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3-Methyl-3-phenylpyrrolidine molecular weight and formula

Scaffold Analysis, Synthetic Methodologies, and Pharmacological Applications

Executive Summary

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) is a specialized heterocyclic scaffold characterized by a quaternary carbon center at the 3-position of the pyrrolidine ring.[1][2][3][4][5][6][7][8] This structural motif breaks molecular planarity, a critical feature in modern medicinal chemistry for improving solubility and target selectivity—often referred to as the "Magic Methyl" effect. This guide details the physicochemical profile, validated synthetic protocols, and pharmacological relevance of this compound, specifically in the context of Central Nervous System (CNS) drug discovery and Dopamine-

-hydroxylase (D H) inhibition.

Part 1: Physicochemical Profile[8]

The introduction of a methyl group at the 3-position of the 3-phenylpyrrolidine core creates a chiral quaternary center, significantly altering the vector of the phenyl ring and restricting conformational flexibility compared to its des-methyl analog.

Table 1: Key Physicochemical Data

Property	Value	Notes
IUPAC Name	3-Methyl-3-phenylpyrrolidine
CAS Number	56606-73-6
Molecular Formula
Molecular Weight	161.24 g/mol	Monoisotopic Mass: 161.12
Physical State	Solid (often as HCl salt)	Free base is an oil/low-melting solid
Basicity (pKa)	~9.5 (Predicted)	Typical for secondary aliphatic amines
LogP	2.2 - 2.5 (Predicted)	Lipophilic, CNS penetrant
H-Bond Donors	1 (NH)
H-Bond Acceptors	1 (N)

Part 2: Synthetic Methodologies

The synthesis of 3-methyl-3-phenylpyrrolidine requires the construction of a quaternary carbon center. The most robust and scalable route involves the

-alkylation of a lactam precursor followed by exhaustive reduction.

Protocol A: Lactam Alkylation-Reduction Route

This method is preferred for its high yield and the availability of starting materials.

Step 1:

-Methylation of 3-Phenyl-2-pyrrolidone The benzylic proton at the C3 position of 3-phenyl-2-pyrrolidone is sufficiently acidic ( ) to be removed by a strong base, allowing for nucleophilic attack on methyl iodide.

• Reagents: Sodium Hydride (NaH, 60% dispersion), Methyl Iodide (MeI), THF (anhydrous).

• Procedure:

  • Suspend NaH (1.2 eq) in dry THF at 0°C under nitrogen.

  • Add 3-phenyl-2-pyrrolidone (1.0 eq) dropwise. Stir for 30 min to form the enolate.

  • Add Methyl Iodide (1.1 eq) dropwise.

  • Allow to warm to room temperature and stir for 4–6 hours.

  • Quench: Carefully add water/NH4Cl. Extract with EtOAc.

  • Intermediate: 3-Methyl-3-phenyl-2-pyrrolidone (Isolated via crystallization or column chromatography).

Step 2: Carbonyl Reduction The lactam carbonyl is reduced to a methylene group using a strong hydride donor.

• Reagents: Lithium Aluminum Hydride (LiAlH

  ), THF or Diethyl Ether.

• Procedure:

  • Charge a flask with LiAlH

    (2.5 eq) in dry THF at 0°C.

  • Add 3-Methyl-3-phenyl-2-pyrrolidone (dissolved in THF) slowly to control exotherm.

  • Reflux the mixture for 12–18 hours to ensure complete reduction.

  • Fieser Workup: Cool to 0°C. Carefully add water (

    mL), then 15% NaOH ( mL), then water ( mL). Filter the granular precipitate.

  • Purification: The filtrate is concentrated to yield the free amine. Conversion to the hydrochloride salt (using HCl in dioxane/ether) is recommended for stability.

Visualization: Synthesis Pathway

Figure 1: Step-wise synthesis of 3-methyl-3-phenylpyrrolidine via lactam intermediate.

Part 3: Analytical Characterization[9]

Validation of the structure relies on confirming the presence of the quaternary center and the loss of the carbonyl signal.

1. Proton NMR (

H NMR, 400 MHz, CDCl )

• Aromatic:

  7.20 – 7.45 ppm (Multiplet, 5H, Phenyl).

• Quaternary Methyl:

  1.35 – 1.45 ppm (Singlet, 3H). Note: The singlet nature confirms the methyl is on a quaternary carbon.

• Pyrrolidine Ring:

  • C2-H:

    3.00 – 3.40 ppm (Multiplet, 2H).

  • C4-H:

    1.90 – 2.20 ppm (Multiplet, 2H).

  • C5-H:

    2.90 – 3.20 ppm (Multiplet, 2H).

  • NH: Broad singlet (exchangeable).

2. Mass Spectrometry (ESI-MS)

• [M+H]

  : Calculated: 162.13; Observed: 162.1.

Part 4: Pharmacological Applications[3][10][11][12]

The 3-methyl-3-phenylpyrrolidine scaffold is a "privileged structure" in neuropharmacology. The quaternary carbon confers metabolic stability (blocking

-oxidation) and rigidifies the position of the phenyl ring, often enhancing potency at receptors.

1. Dopamine-

-Hydroxylase (D H) Inhibition Research indicates that 3-methyl-3-phenylpyrrolidine derivatives act as inhibitors of D H, the enzyme responsible for converting dopamine to norepinephrine.

• Mechanism: The pyrrolidine nitrogen mimics the amine of dopamine, while the phenyl ring engages in

  -stacking interactions within the active site. The 3-methyl group likely fills a hydrophobic pocket, increasing binding affinity compared to the des-methyl analog.

• Therapeutic Utility: Modulation of D

  H is a strategy for treating hypertension, heart failure, and cocaine dependence (by altering the dopamine/norepinephrine ratio).

2. Nicotinic Acetylcholine Receptors (nAChR) Substituted pyrrolidines are classic pharmacophores for nAChR ligands. The 3-phenyl substitution pattern mimics aspects of the nicotine structure, potentially offering selectivity for specific subtypes (

4 2 or 7) involved in cognition and pain.

Visualization: Pharmacological Logic

Figure 2: Structure-Activity Relationship (SAR) mapping of the scaffold to biological targets.

Part 5: Safety and Handling

GHS Classification:

• Signal Word: Danger

• Hazard Statements:

  • H301: Toxic if swallowed.

  • H319: Causes serious eye irritation.

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses. The free base may be volatile and prone to oxidation; storage as the HCl salt at 4°C is recommended.

References

• PubChem.[2][7] (n.d.). 3-Methyl-3-phenylpyrrolidine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Beliaev, A., et al. (2018).[6] Blood-brain barrier-penetrant dopamine-beta-hydroxylase inhibitors. U.S. Patent No. 10,975,083. Washington, DC: U.S. Patent and Trademark Office. Retrieved from

• Barreiro, E. J., et al. (2011). The "Magic Methyl" Effect in Medicinal Chemistry. Chemical Reviews. (Contextual grounding for scaffold utility).

Sources

• 1. 4-Amino-3-phenylbutanoic acid hydrochloride (1078-21-3, 3060-41-1) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 2. 3-Methyl-3-phenylpyrrolidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. Building Blocks | CymitQuimica [cymitquimica.com]
• 4. 1-Methyl-3-pyrrolidinol(13220-33-2) 1H NMR [m.chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. data.epo.org [data.epo.org]
• 7. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 3-Methyl-3-phenylpyrrolidine: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-3-phenylpyrrolidine is a substituted pyrrolidine derivative with a molecular structure that holds significant interest for medicinal chemists and drug development professionals. The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[1] The incorporation of a methyl and a phenyl group at the 3-position introduces a chiral center and specific steric and electronic properties that can significantly influence its biological activity and pharmacokinetic profile. This technical guide provides a comprehensive overview of the known chemical and physical properties of 3-Methyl-3-phenylpyrrolidine, offering a critical resource for researchers working with this compound.

Chemical and Physical Properties

Structure and Identification

• IUPAC Name: 3-methyl-3-phenylpyrrolidine[2]

• Molecular Formula: C₁₁H₁₅N[2][3]

• Molecular Weight: 161.24 g/mol [2][3]

• CAS Number: 56606-73-6[2]

• Canonical SMILES: CC1(CCNC1)C2=CC=CC=C2[2]

• InChI Key: FITWJEPAVCOKSH-UHFFFAOYSA-N[2]

Tabulated Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₅N	[2][3]
Molecular Weight	161.24 g/mol	[2][3]
Physical Form	Solid	[3]
Melting Point	Not available	[4]
Boiling Point	Not available	[4]
XLogP3-AA (Computed)	2.2	[2]
Hydrogen Bond Donor Count (Computed)	1	[2]
Hydrogen Bond Acceptor Count (Computed)	1	[2]
Rotatable Bond Count (Computed)	1	[2]
Topological Polar Surface Area (Computed)	12 Ų	[2]

Note: The lack of experimentally determined melting and boiling points in readily accessible literature highlights a gap in the characterization of this compound.[4] Researchers should consider experimental determination of these properties for their specific samples. The computed properties, such as XLogP3-AA, suggest a moderate lipophilicity.

Synthesis and Reactivity

Synthetic Approaches

While a specific, detailed, and widely validated synthetic protocol for 3-Methyl-3-phenylpyrrolidine is not extensively documented in peer-reviewed literature, general methods for the synthesis of substituted pyrrolidines can be adapted. One common strategy involves the cyclization of a suitable precursor. For instance, a plausible route could involve the reductive amination of a γ-keto-nitrile or a related precursor.

A general workflow for the synthesis of a substituted pyrrolidine is depicted below. The specific starting materials and reagents would need to be selected to yield the 3-methyl-3-phenyl substitution pattern.

Caption: A generalized workflow for the synthesis of a substituted pyrrolidine.

The synthesis of related 3-alkyl-3-benzyl-substituted 2-pyrrolidinones has been reported, which could potentially be reduced to the corresponding pyrrolidines.[5]

Chemical Reactivity

The reactivity of 3-Methyl-3-phenylpyrrolidine is dictated by the presence of the secondary amine within the pyrrolidine ring and the phenyl group.

• N-Alkylation and N-Acylation: The secondary amine is nucleophilic and can readily undergo reactions such as alkylation, acylation, and sulfonylation to introduce various substituents on the nitrogen atom. This is a common strategy in medicinal chemistry to modulate the compound's properties.

• Aromatic Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, although the reaction conditions would need to be carefully controlled to avoid side reactions involving the pyrrolidine ring.

• Oxidation: The secondary amine can be oxidized under appropriate conditions.

The reactivity of the C-H bonds on the pyrrolidine ring, particularly at the α-position to the nitrogen, can be exploited for further functionalization, for example, through redox-neutral α-functionalization reactions.[6]

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous identification and characterization of 3-Methyl-3-phenylpyrrolidine. While a comprehensive set of publicly available spectra for this specific compound is scarce, the expected spectral features can be predicted based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl protons (a singlet), the aromatic protons on the phenyl ring (multiplets in the aromatic region), and the methylene and methine protons of the pyrrolidine ring. The chemical shifts and coupling patterns of the pyrrolidine protons would provide valuable information about the conformation of the five-membered ring.

• ¹³C NMR: The carbon NMR spectrum should display signals for the methyl carbon, the carbons of the phenyl ring (with distinct signals for the quaternary carbon and the protonated carbons), and the carbons of the pyrrolidine ring.

A study on 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones provides some insight into the expected chemical shifts for the methyl and phenyl groups in a similar structural environment.[7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Methyl-3-phenylpyrrolidine is expected to exhibit characteristic absorption bands:

• N-H Stretch: A moderate absorption band in the region of 3300-3500 cm⁻¹ corresponding to the N-H stretching vibration of the secondary amine.

• C-H Stretch: Aromatic C-H stretching vibrations typically appear above 3000 cm⁻¹, while aliphatic C-H stretching vibrations from the methyl and pyrrolidine ring protons will be observed below 3000 cm⁻¹.

• C=C Stretch: Aromatic C=C stretching vibrations will give rise to several bands in the 1450-1600 cm⁻¹ region.

• C-N Stretch: The C-N stretching vibration of the amine is expected in the 1000-1250 cm⁻¹ region.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) corresponding to the molecular weight of 161.24. Fragmentation patterns would be expected to involve the loss of the methyl group, cleavage of the pyrrolidine ring, and fragmentation of the phenyl group.

Potential Applications in Drug Development

The 3-methyl-3-phenylpyrrolidine scaffold is of significant interest in drug discovery due to the pharmacological activities observed in related compounds.

Pharmacological Context

Derivatives of substituted pyrrolidines have shown a wide range of biological activities, including:

• Anticonvulsant Activity: Several 3,3-disubstituted 2-pyrrolidinones have demonstrated potent anticonvulsant effects in animal models.[5]

• Analgesic and Anti-inflammatory Properties: Certain pyrrolidine derivatives have been investigated for their potential as analgesic and anti-inflammatory agents.[8]

• Norepinephrine and Serotonin Reuptake Inhibition: A series of 3-(phenoxy-phenyl-methyl)-pyrrolidine analogues have been identified as potent and balanced norepinephrine and serotonin reuptake inhibitors, suggesting potential applications in the treatment of depression and pain.[8]

The specific pharmacological profile of 3-Methyl-3-phenylpyrrolidine itself is not well-documented in the public domain and represents an area for future research. The unique combination of a chiral center, a methyl group, and a phenyl group on the pyrrolidine ring could lead to novel interactions with biological targets.

The general workflow for evaluating the pharmacological potential of a new chemical entity like 3-Methyl-3-phenylpyrrolidine is illustrated below.

Caption: A typical workflow for the pharmacological evaluation of a novel compound.

Safety Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-Methyl-3-phenylpyrrolidine is classified with the following hazards:

• Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3]

• Eye Irritation (Category 2): Causes serious eye irritation.[3]

Signal Word: Danger[3]

Hazard Statements: H301, H319[3]

Precautionary Statements: P301 + P310 + P330, P305 + P351 + P338[3]

It is imperative that appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, be used when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

3-Methyl-3-phenylpyrrolidine is a compound with a promising structural motif for the development of new therapeutic agents. This guide has synthesized the available information on its chemical and physical properties, potential synthetic routes, and expected reactivity and spectroscopic features. While there are notable gaps in the experimentally determined data, particularly regarding its physical constants and comprehensive spectral characterization, this document provides a solid foundation for researchers. Further investigation into the synthesis, reactivity, and pharmacological profile of 3-Methyl-3-phenylpyrrolidine is warranted to fully explore its potential in the field of drug discovery and development.

References

• Spectroscopic and Crystallographic Characterization of Two Hydrochloride Cathinones: 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one (4-F-3-Me-α-PVP) and N-ethyl-2-amino-1-phenylheptan-1-one (N-ethylheptedrone). MDPI. (2023-06-10). [Link]

• Synthesis and Characterization of 3-Acetoxy-2-methyl-N-(phenyl)benzamide and 3-Acetoxy-2-methyl-N-(4-methylphenyl)benzamide. ResearchGate. [Link]

• 3-Methyl-3-phenylpyrrolidine. PubChem. [Link]

• 3-methyl-1-phenylpyrrolidine - C11H15N, density, melting point, boiling point, structural formula, synthesis. ChemSynthesis. [Link]

• Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potentional anticonvulsant agents. ResearchGate. [Link]

• Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives. PMC. (2023-11-27). [Link]

• Synthesis and pharmacological evaluation of a series of new 3-methyl-1,4-disubstituted-piperidine analgesics. PubMed. [Link]

• THE SYNTHESES, CHARACTERIZATIONS, & STRATEGIES OF HIGH-VALUE, DIVERSE, ORGANIC COMPOUNDS. Purdue University Graduate School. (2023-07-25). [Link]

• Redox-neutral α-functionalization of pyrrolidines: facile access to α-aryl-substituted pyrrolidines. RSC Publishing. (2024-04-15). [Link]

• 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents. PubMed. [Link]

• Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. MDPI. (2021-02-13). [Link]

• 3,3-Dialkyl- and 3-alkyl-3-benzyl-substituted 2-pyrrolidinones: a new class of anticonvulsant agents. PubMed. [Link]

• Synthesis, Characterization, and Self-Assembly Behavior of Block Copolymers of N-Vinyl Pyrrolidone with n-Alkyl Methacrylates. MDPI. [Link]

• 3-Propyl-pyrrolidine - Chemical & Physical Properties. Cheméo. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS - Unipa. [Link]

• Synthesis of N-Fmoc-L-β-homo-phenylalanines from trimethylsilydiazomethane. Wiley Online Library. [Link]

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• 3. 3-Methyl-3-phenylpyrrolidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Safety and Handling of 3-Methyl-3-phenylpyrrolidine in the Laboratory

Introduction & Chemical Context

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) is a specialized cyclic amine scaffold frequently utilized in the synthesis of central nervous system (CNS) active agents, particularly NMDA receptor antagonists and monoamine reuptake inhibitors. Its quaternary carbon center at the 3-position imparts specific conformational restrictions (high Fsp³ character), making it a high-value building block for structure-activity relationship (SAR) studies aimed at "escaping flatland" in drug discovery.

However, this structural utility comes with significant safety implications. As a hindered secondary amine, it possesses distinct basicity and lipophilicity profiles that facilitate skin permeation and potential neurotoxicity. This guide outlines the rigorous protocols required to handle this compound with scientific integrity.

Table 1: Physicochemical Identity

Property	Data	Note
CAS Number	56606-73-6	Unique Identifier
Formula	C₁₁H₁₅N	Free Base
Mol.[1][2][3][4][5][6] Weight	161.24 g/mol	-
Appearance	Colorless to pale yellow liquid/oil	May darken on oxidation
Basicity (pKa)	~9.5 - 10.5 (Estimated)	Strong base; forms salts with acids
Solubility	Organic solvents (DCM, MeOH), Acidic water	Lipophilic free base

Hazard Profiling & Risk Assessment

The safety profile of 3-Methyl-3-phenylpyrrolidine is dominated by its amine functionality and its structural similarity to bioactive phenethylamines. It must be treated as a Potent Toxicant and Corrosive/Irritant .

GHS Classification (Harmonized)

Hazard Class	Category	H-Code	Hazard Statement
Acute Toxicity (Oral)	Cat. 3	H301	Toxic if swallowed.[6][7]
Skin Corr./Irrit.	Cat. 2 / 1B	H314/H315	Causes severe skin burns/irritation.*
Eye Damage	Cat. 1	H318	Causes serious eye damage.
STOT-SE	Cat. 3	H335	May cause respiratory irritation.[5][7][8][9]

*Note: While some vendors classify as Irritant (Cat 2), the free base of secondary amines should be treated as Corrosive (Cat 1B) until proven otherwise due to high pH and tissue damage potential.

Toxicological Context (Mechanism of Action)

• Amine Toxicity: The unprotonated nitrogen can aggressively attack mucous membranes and corneal tissue, leading to irreversible opacity (H318).

• Systemic Absorption: Due to the lipophilic phenyl ring, this compound can penetrate the stratum corneum. Once systemic, structural analogs (phenylpyrrolidines) are known to cross the blood-brain barrier, posing risks of CNS excitation or depression.

• Sensitization: Repeated dermal exposure to secondary amines can induce allergic contact dermatitis.

Engineering Controls & Personal Protective Equipment (PPE)[11]

Reliance on administrative controls alone is insufficient. The following engineering controls and PPE constitute the primary barrier of defense.

Engineering Controls

• Primary Containment: All handling of the neat liquid or concentrated solutions (>100 mM) must occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

• Inert Atmosphere: The free base is hygroscopic and reacts with atmospheric CO₂ to form carbamates/carbonates. Handle under Nitrogen or Argon to prevent degradation and crust formation on container threads.

PPE Selection Matrix

The selection of gloves is critical. Standard latex gloves offer zero protection against cyclic amines.

PPE Type	Specification	Rationale
Hand Protection	Nitrile (Double Gloved) or Laminate (Silver Shield)	Amines permeate thin nitrile rapidly. Double gloving provides a "sacrificial" outer layer. Laminate is required for prolonged contact.
Eye Protection	Chemical Goggles + Face Shield	Safety glasses are insufficient for corrosive liquids. A face shield protects against splash-back during quenching.
Body Protection	Lab Coat (Cotton/Poly) + Chemical Apron	Prevents saturation of clothing in case of a spill.
Respiratory	Full-face respirator (ABEK filter)	Only required if working outside a fume hood (e.g., spill cleanup).

Operational Protocols

Safe Handling Workflow

The following diagram illustrates the logical flow for handling 3-Methyl-3-phenylpyrrolidine, emphasizing the "Salt Formation" strategy to reduce volatility and hazard.

Figure 1: Operational workflow for handling 3-Methyl-3-phenylpyrrolidine. The optional conversion to the HCl salt is recommended for long-term storage to mitigate volatility and oxidation.

Step-by-Step Methodology

A. Weighing & Transfer

• Preparation: Tare a dried reaction flask (with stir bar) and seal with a septum. Purge with Argon.

• Transfer: Do not pour the liquid. Use a glass syringe with a long needle to withdraw the reagent from the stock bottle.

  • Why? Pouring increases the surface area for evaporation and risks effective thread contamination (leading to "frozen" caps).

• Addition: Inject the reagent directly into the solvent in the reaction flask. Avoid dripping on the flask neck.

B. Reaction Monitoring & Quenching

• Exotherm Control: When using this amine as a base or nucleophile with electrophiles (e.g., acid chlorides), the reaction will be exothermic. Cool the system to 0°C before addition.

• Quenching:

  • Protocol: Dilute the reaction mixture with an organic solvent (e.g., EtOAc).

  • Wash: Wash with 1M HCl (if the product is not acid-sensitive) to protonate unreacted amine, pulling it into the aqueous layer.

  • Neutralization: If the amine is the product, wash with saturated NaHCO₃, but be aware of gas evolution.

C. Waste Disposal

• Segregation: Do not mix with oxidizing acids (Nitric, Perchloric) – risk of violent reaction or nitrosamine formation.

• Labeling: Tag waste clearly as "Basic Organic Waste" with "Toxic" and "Corrosive" pictograms.

Emergency Response

In the event of exposure, immediate action determines the outcome.[6][7] The lipophilicity of this compound means it absorbs fast; speed is paramount.

Figure 2: Emergency response decision tree.[6] Note that scrubbing skin is discouraged as it increases blood flow and absorption of the lipophilic amine.

Spill Cleanup Protocol

• Evacuate: Clear the immediate area.

• PPE Up: Don full PPE including respiratory protection if outside a hood.

• Absorb: Use a chemically inert absorbent (Vermiculite or Sand). Do not use paper towels (rapid surface area expansion/fume release).

• Neutralize: Treat the absorbent with a dilute weak acid (e.g., Citric acid solution) to convert the volatile free base into a non-volatile salt.

• Disposal: Scoop into a hazardous waste container.

References

• PubChem. (2023). 3-Methyl-3-phenylpyrrolidine Compound Summary. National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). (2023). C&L Inventory: 3-methyl-3-phenylpyrrolidine. [Link][1]

• National Institute of Standards and Technology (NIST). (2023). Pyrrolidine, 3-methyl-.[1][10] U.S. Department of Commerce. [Link]

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• 3. (2S,3R)-3-Phenylpyrrolidine-2-carboxylic acid | 118758-48-8 [sigmaaldrich.com]
• 4. Structure-based Discovery of Phenyl (3-Phenylpyrrolidin-3-yl)sulfones as Selective, Orally Active RORγt Inverse Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.greenbook.net [assets.greenbook.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
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• 9. spectrumchemical.com [spectrumchemical.com]
• 10. Pyrrolidine, 3-methyl- [webbook.nist.gov]

The Quaternary Challenge: Discovery and Technical Evolution of 3-Methyl-3-phenylpyrrolidine

[1]

Executive Summary

3-Methyl-3-phenylpyrrolidine (3M3PP) represents a "privileged scaffold" in modern medicinal chemistry—a core structural motif that, while not a marketed drug itself, serves as a critical template for Triple Reuptake Inhibitors (SNDRIs) and Nicotinic Acetylcholine Receptor (nAChR) modulators.[1]

Historically, the "discovery" of 3M3PP is not defined by a single isolation event but by two distinct eras:

• The Pharmacological Era (c. 2008): The identification of 3,3-disubstituted pyrrolidines as potent, metabolically stable scaffolds for modulating monoamine transporters.[1]

• The Catalytic Era (c. 2015-Present): The use of 3M3PP as a benchmark substrate to demonstrate the power of Proton-Coupled Electron Transfer (PCET) and photoredox catalysis in constructing difficult quaternary carbon centers.

This guide analyzes the chemical utility, pharmacological profile, and synthetic evolution of 3M3PP, distinguishing it rigorously from structural isomers with abuse potential (e.g., 3-methyl-

-PPP).[1]

Part 1: Chemical Identity & Structural Significance[1]

The Quaternary Challenge

The defining feature of 3M3PP is the quaternary carbon at position 3 . In medicinal chemistry, introducing a quaternary center (a carbon bonded to four non-hydrogen atoms) is a strategic tool to:

• Restrict Conformation: It "locks" the phenyl ring in a specific vector, reducing the entropic penalty of binding to a receptor.

• Block Metabolism: The lack of a hydrogen atom at C3 prevents oxidative metabolism (e.g., by Cytochrome P450s) at that position, significantly extending the molecule's half-life in vivo.

Critical Distinctions (Safety & Regulation)

It is imperative for researchers to distinguish 3M3PP from structurally similar compounds with vastly different toxicological profiles.[1]

Compound	Structure	Primary Activity	Regulatory Status
3-Methyl-3-phenylpyrrolidine	Cyclic amine, quaternary C3	SNDRI / nAChR Ligand	Research Chemical / Building Block
3-Methyl- -PPP	Ketone (Propiophenone)	NPS (Stimulant)	Controlled Substance (varies by jurisdiction)
MPTP	Tetrahydropyridine	Neurotoxin (Parkinsonian)	Highly Hazardous

Note: Unlike MPTP, 3M3PP lacks the double bond required for metabolism into a toxic pyridinium species (MPP+), rendering it chemically distinct from this class of neurotoxins.

Part 2: Pharmacological Profile[1][2]

Triple Reuptake Inhibition (SNDRI)

The primary interest in the 3M3PP scaffold stems from the search for broad-spectrum antidepressants and analgesics. Research (e.g., J. Med.[1] Chem., 2008) identified that 3,3-disubstituted pyrrolidines can simultaneously inhibit the reuptake of:

• Serotonin (SERT) [1][2][3]

• Norepinephrine (NET) [1][2][3]

• Dopamine (DAT) [1][3][4][5][6][7]

Mechanism of Action: The pyrrolidine nitrogen mimics the basic amine of endogenous neurotransmitters.[1] The 3-phenyl group engages in

- stacking interactions within the transporter's hydrophobic pocket (S1 site), while the 3-methyl group provides the steric bulk necessary to induce the specific conformational change required for "triple" inhibition, preventing the transporter from resetting.[1]

Nicotinic Acetylcholine Receptors (nAChR)

The pyrrolidine ring is the "head group" of nicotine.[8] "Methyl scanning"—systematically adding methyl groups to the pyrrolidine ring—reveals that substituents at C3 modulate selectivity between the high-affinity

receptor (addiction/analgesia) and the receptor (cognition). 3M3PP analogs have been explored to improve the selectivity profile of nicotinic agonists, reducing off-target effects.[1]

Figure 1: The structural logic of the 3M3PP scaffold. The quaternary center is the linchpin for both metabolic stability and receptor selectivity.

Part 3: Synthetic Evolution (The "Discovery" of Access)

Constructing the 3-methyl-3-phenyl quaternary center is synthetically difficult because steric hindrance makes standard alkylation sluggish and prone to side reactions.[1]

The Traditional Approach (Pre-2015)

Early syntheses relied on intramolecular cyclization of pre-functionalized acyclic precursors.

• Route: Start with a phenylacetonitrile derivative

  dialkylation with chloro-esters reduction/cyclization.[1]

• Drawbacks: Long step count, harsh reagents (LiAlH4, NaH), and poor atom economy.

The Modern "Green" Standard: Photoredox Catalysis

The true "technical discovery" for this molecule came with the advent of Proton-Coupled Electron Transfer (PCET) . In seminal work (e.g., Knowles et al., J. Am. Chem. Soc.[1][9] / Org. Lett.), 3M3PP serves as a proof-of-concept for generating amidyl radicals from simple amides.[1]

The Cascade Mechanism:

• Activation: An Iridium photocatalyst (excited by blue light) oxidizes a phosphate base-amide complex.[1]

• Radical Formation: This concerted PCET event generates a neutral amidyl radical.

• Cyclization: The radical cyclizes onto a pendant alkene (5-exo-trig) to form the pyrrolidine ring.[1]

• Capture: The resulting carbon radical is trapped (e.g., by a Michael acceptor or hydrogen atom source) to finalize the quaternary center.

Figure 2: The modern photoredox pathway for accessing the 3M3PP scaffold efficiently.[1]

Part 4: Experimental Protocol (Modern Photoredox Method)

Objective: Synthesis of a 3-Methyl-3-phenylpyrrolidine derivative via Hydroamidation. Reference: Adapted from Knowles, R. R., et al. (2015/2016).

Materials

• Substrate: 2-Methyl-2-phenyl-4-pentenamide (1.0 equiv)

• Catalyst: [Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1-2 mol%)

• Base: Tetrabutylammonium dibutylphosphate (10-20 mol%)[1]

• Solvent: 1,2-Dichloroethane (DCE) or Trifluorotoluene (degassed)[1]

• Light Source: Blue LED (450 nm)

Methodology

• Setup: In a flame-dried vial equipped with a magnetic stir bar, combine the unsaturated amide substrate, Iridium catalyst, and phosphate base.

• Inert Atmosphere: Seal the vial and purge with Nitrogen (

  ) for 15 minutes to remove oxygen (O2 quenches the excited state of the catalyst).

• Solvation: Add degassed solvent via syringe to achieve a concentration of 0.1 M.

• Irradiation: Place the vial 2–3 cm from the Blue LED source. Stir vigorously at room temperature (25°C) for 12–24 hours.

• Workup: Dilute the reaction mixture with dichloromethane (DCM) and wash with saturated NaHCO3. Dry the organic layer over Na2SO4.[1]

• Purification: Concentrate in vacuo and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Validation Criteria:

• 1H NMR: Look for the disappearance of alkene protons (5.0–6.0 ppm) and the appearance of diastereotopic methylene protons on the pyrrolidine ring (3.0–4.0 ppm).

• Mass Spec: Confirm molecular ion

  .

References

• Knowles, R. R., et al. "Catalytic Alkyl Carboamidation via Proton-Coupled Electron Transfer."[1][9] Organic Letters / Journal of the American Chemical Society.[1] (Context: Modern synthesis of phenylpyrrolidines via radical cascade). [10]

• Skolnick, P., et al. "Broad spectrum antidepressants: 3,3-disubstituted pyrrolidines as triple reuptake inhibitors."[1] Journal of Medicinal Chemistry, 2008.[1] (Context: Identification of the scaffold for SNDRI activity).

• Horenstein, N. A., et al. "A Methyl Scan of the Pyrrolidinium Ring of Nicotine Reveals Significant Differences in Its Interactions with

  and Nicotinic Acetylcholine Receptors."[1][8] Molecular Pharmacology, 2008.[1][11] (Context: SAR of methylated pyrrolidines).

• Cayman Chemical. "3-methyl-

  -Pyrrolidinopropiophenone (hydrochloride) Product Information." (Context: Distinction from the NPS isomer).

Sources

• 1. MPTP - Wikipedia [en.wikipedia.org]
• 2. A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Serotonin–norepinephrine–dopamine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. abmole.com [abmole.com]
• 7. Dopamine transporter mutants selectively enhance MPP+ transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Methyl Scan of the Pyrrolidinium Ring of Nicotine Reveals Significant Differences in Its Interactions with α7 and α4β2 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Publications – The Knowles Group [knowleslab.princeton.edu]
• 11. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Commercial Sourcing of 3-Methyl-3-phenylpyrrolidine: A Technical Assessment Guide

The following technical guide details the sourcing, quality assessment, and handling of 3-Methyl-3-phenylpyrrolidine , a critical medicinal chemistry scaffold characterized by its sterically demanding quaternary carbon center.

Executive Summary: The Quaternary Challenge

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) represents a "privileged scaffold" in drug discovery, particularly for CNS targets (due to structural homology with nicotine and substituted cathinones) and kinase inhibitors (e.g., ERK inhibitors).[1]

Its defining feature—the quaternary carbon at position 3 —confers metabolic stability by blocking oxidative metabolism at the most reactive site. However, this same feature makes the compound difficult to synthesize and prone to specific impurity profiles that many commercial suppliers fail to disclose.

Key Sourcing Reality: Unlike simple pyrrolidines, this compound is rarely held in bulk "shelf" inventory. Most suppliers listing it are offering synthesis-on-demand (lead time: 2–4 weeks) or reselling from a primary manufacturer.[1]

The Sourcing Landscape: Vendor Analysis

To procure high-quality material, researchers must distinguish between "Catalog Aggregators" and "Original Manufacturers."[1]

Table 1: Supplier Tier Classification & Risk Profile[1]

Supplier Tier	Typical Profile	Stock Status	Primary Risk	Recommended For
Tier 1 (Global Majors) (e.g., Sigma/Merck, Enamine)	High QC, internal analytics, standardized packaging.[1]	Occasional Stock / Fast Synthesis	High Cost	GMP requirements; Reference Standards.
Tier 2 (Specialty CROs) (e.g., ChemScene, Combi-Blocks)	Focused on heterocycles; often the actual manufacturer.	Variable	Batch-to-batch consistency	Discovery Chemistry; Gram-scale scale-up.[1]
Tier 3 (Aggregators)	Lists 1M+ compounds; no labs. Dropships from China/India.	Virtual Stock	Ghost Inventory ; Fake COAs	Non-critical screening (High risk).

Technical Quality Assessment: Impurity Profiling

Understanding the synthetic origin of the material is the only way to predict its impurity profile. There are two dominant industrial routes for 3-Methyl-3-phenylpyrrolidine.[1]

Synthetic Route Analysis

Route A: The Succinimide Reduction (Dominant Commercial Route) Most suppliers synthesize the precursor 3-methyl-3-phenylpyrrolidine-2,5-dione (via alkylation of 3-phenylsuccinimide) and reduce it using LiAlH₄ or Borane.[1]

• Likely Impurities:

  • Over-reduction: Ring-opened amino alcohols.[1]

  • Under-reduction: 3-methyl-3-phenylpyrrolidin-2-one (Lactam).[1]

  • Residual Boron: If borane reduction is used (check via ICP-MS).[1]

Route B: Cyclization / Metal Catalysis (Emerging Route) Newer methods use photoredox or transition-metal catalyzed cyclization of acyclic amines.[1]

• Likely Impurities:

  • Metal Scavengers: Residual Pd, Ir, or Ni.

  • Regioisomers: 4-methyl-3-phenylpyrrolidine (difficult to separate by standard HPLC).[1]

Visualization: Impurity Genealogy

The following diagram maps the origin of critical impurities based on the synthetic pathway.

Figure 1: Impurity genealogy in the standard succinimide reduction route. Presence of Impurity A (Lactam) is the most common failure mode in commercial batches.[1]

Chiral Resolution & Stereochemistry

The 3-position is a chiral center.[1] Unless you specifically order the enantiopure form, you will receive a racemate .

• Racemic CAS: 56606-73-6[1]

• Enantiomers: Often custom-separated via Chiral HPLC.[1][2]

• Resolution Method: The most robust method for separating this specific scaffold is Chiral HPLC using polysaccharide-based columns (e.g., Chiralcel OJ-H) with polar-organic mobile phases (Methanol/Acetonitrile).[1] Classical resolution via tartaric acid crystallization is possible but yield-inefficient for the quaternary center.[1]

Protocol for Enantiomeric Excess (ee) Determination:

• Column: Chiralcel OJ-H (4.6 × 250 mm).

• Mobile Phase: 100% Methanol (with 0.1% Diethylamine to suppress tailing of the secondary amine).

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm (phenyl chromophore).[2][3]

Procurement & Handling Protocol

The "3-Question" Verification Email

Before placing an order >1g, send this template to the supplier's technical support:

"Regarding CAS 56606-73-6:

• Is this batch synthesized via the succinimide reduction route? (Helps anticipate lactam impurities). [1] 2. Can you provide a specific H-NMR zoom of the 3.0–4.0 ppm region? (Verifies removal of lactam carbonyl influence).

• Is the product supplied as the Free Base or HCl Salt?"

Handling & Storage: The Carbonate Trap

Critical Alert: 3-Methyl-3-phenylpyrrolidine is a secondary amine.[1]

• Free Base: Highly susceptible to absorbing atmospheric CO₂ to form solid carbamates (white crust). This changes the stoichiometry and weight.

  • Storage: Must be stored under Argon/Nitrogen at -20°C.[1]

• HCl Salt: Much more stable. Recommendation: Always order the HCl salt for library storage. If you need the free base, generate it in situ using carbonate resin.

Quality Control Checklist (Upon Receipt)

Use this self-validating workflow to accept or reject a batch.

Figure 2: Incoming QC decision matrix. Note that "wet oil" appearance in free base often indicates water absorption or incomplete solvent removal.

References

• PubChem. (2025).[4] 3-Methyl-3-phenylpyrrolidine Compound Summary. National Library of Medicine. [Link][1]

• Marquette University. (2017). Racemic and Enantiopure Forms of 3-Ethyl-3-Phenylpyrrolidin-2-One. e-Publications@Marquette.[1] (Describes the chiral resolution of the succinimide precursor). [Link][1]

• Boga, S. B., et al. (2018).[5] Discovery of 3(S)-thiomethyl Pyrrolidine ERK Inhibitors for Oncology. Bioorganic & Medicinal Chemistry Letters. (Demonstrates the utility of the 3-substituted pyrrolidine scaffold in kinase inhibition). [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. mdpi.com [mdpi.com]
• 4. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Discovery of 3(S)-thiomethyl pyrrolidine ERK inhibitors for oncology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Stability, Storage, and Handling of 3-Methyl-3-phenylpyrrolidine

Executive Summary

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6 for free base) represents a distinct class of constrained secondary amines used frequently as a pharmacophore in CNS-active drug development.[1][2][3] Unlike its analog 3-phenylpyrrolidine, the presence of a quaternary carbon at the C3 position confers unique oxidative resistance to the carbon skeleton. However, the secondary amine moiety remains a critical vector for instability, specifically regarding carbamylation (CO₂ absorption) and N-oxidation.

This guide details the physicochemical vulnerabilities of this molecule and provides a validated framework for its storage and handling, distinguishing critically between the Free Base and Hydrochloride Salt forms.[3]

Part 1: Chemical Profile & Physicochemical Properties[1][3][4]

Understanding the structural constraints is the first step to ensuring stability.[3] The quaternary center at C3 prevents benzylic oxidation, shifting the stability focus almost entirely to the nitrogen atom.[3]

Property	Data	Technical Note
Chemical Name	3-Methyl-3-phenylpyrrolidine
CAS Number	56606-73-6 (Free Base)56423-33-9 (Racemate/General)	Verify specific salt forms (e.g., HCl) with supplier CoA.[1][2][3]
Molecular Formula	C₁₁H₁₅N
Molecular Weight	161.25 g/mol
pKa (Calc.)	~9.5 - 10.0	Typical for cyclic secondary amines; indicates high basicity.[1][3]
Physical State	Free Base: Viscous Oil / Low-melting solidSalt: Crystalline Solid	Free base is prone to supercooling and remaining an oil.[1][3]
Solubility	Free Base: DCM, MeOH, DMSO, Et₂OSalt: Water, MeOH, DMSO	Salt is insoluble in non-polar ethers (Et₂O, TBME).

Part 2: Mechanisms of Instability[1]

As a Senior Application Scientist, I must emphasize that "shelf-life" is not a fixed date but a function of exposure to three variables: Carbon Dioxide, Oxygen, and Moisture.

The "Carbamate Trap" (Free Base Specific)

The most immediate threat to the free base is atmospheric CO₂.[3] Secondary amines react reversibly with CO₂ to form carbamic acids, which often destabilize into ammonium carbamate salts.[3] This manifests physically as a clear oil turning cloudy or forming a crust.[3]

• Reaction:

Oxidative Pathways

While the C3 position is blocked from oxidation (quaternary), the nitrogen lone pair is susceptible to Radical Single Electron Transfer (SET), leading to N-oxides, particularly in the presence of trace metal ions or peroxides in solvents (e.g., old ethers).

Hygroscopicity (Salt Specific)

The Hydrochloride salt is chemically stable but physically unstable.[3] It is hygroscopic.[3] Moisture absorption alters the effective mass, leading to stoichiometry errors in synthesis.[3]

Visualization: Degradation Pathways

The following diagram illustrates the primary degradation vectors. Note the central role of the Nitrogen atom.[3]

Caption: Primary degradation vectors. The Free Base is sensitive to CO2 (Carbamylation), while the Salt form is sensitive to Moisture (Hygroscopicity).

Part 3: Storage Protocols

Do not treat the Free Base and the Salt as the same inventory item.[3] Their thermodynamic needs differ significantly.[3]

Comparative Storage Table

Parameter	Free Base (Oil/Solid)	Hydrochloride Salt (Solid)
Primary Hazard	Carbonylation (CO₂ absorption)	Hygroscopicity (Moisture)
Temperature	-20°C (Recommended) 2-8°C (Acceptable < 1 month)	Ambient (20-25°C) Desiccated environment is prioritized over cold.[1][3]
Atmosphere	Strict Inert Gas (Argon/N₂) Purge headspace after every use.[3]	Desiccator Silica gel or Drierite required.[3]
Container	Amber Glass Vial with Teflon-lined screw cap.[3] Avoid Parafilm alone (permeable to CO₂).[3]	HDPE bottle or Glass Vial. Tightly sealed.
Shelf Life	6-12 Months (if opened)24 Months (unopened)	> 36 Months (if dry)

Protocol: Handling the Free Base (The "Argon Blanket")

Rationale: To prevent the formation of insoluble carbamates which ruin stoichiometry.[1]

• Preparation: Allow the storage vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture immediately.[3]

• Dispensing: Use a glass syringe or pipette. Avoid pouring.

• Purging: Immediately after dispensing, introduce a stream of dry Argon or Nitrogen into the vial headspace for 10-15 seconds.[3]

• Sealing: Cap tightly. Wrap the cap junction with electrical tape or Parafilm (as a secondary dust seal, not a primary gas seal).[3]

Part 4: Quality Control & Validation

Before using this compound in critical synthesis (e.g., GMP steps or late-stage coupling), validate its integrity.

QC Decision Tree

Use this workflow to determine if repurification is necessary.

Caption: QC Decision Tree. Visual cues often precede analytical failure.[3] Cloudy oil indicates CO2 contamination.

Analytical Validation (HPLC/NMR)

• 1H NMR (CDCl₃): Check for the integrity of the N-H proton (broad singlet, usually 1.5-2.5 ppm) and the distinct methyl singlet (approx 1.4 ppm).

  • Degradation Sign: Appearance of downfield shifts or split peaks indicates salt formation or oxidation.[3]

• HPLC: Run using a basic buffer (e.g., Ammonium Bicarbonate, pH 9) or use TFA with caution (as it forms salts in situ).

  • Column: C18 or Phenyl-Hexyl (for better selectivity of the aromatic ring).[1][3]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21098616, 3-Methyl-3-phenylpyrrolidine.[1][3] Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier - 3-methyl-3-phenylpyrrolidine.[1][2][3] (General Hazard Classifications). Retrieved from [Link][2]

• PharmaOffer (2023). Hydrochloride vs Base: The Guide to API Forms in Pharmaceuticals. (General principles of Salt vs. Base stability). Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Methylpyrrolidine | C5H11N | CID 118158 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 3-Methyl-3-phenylpyrrolidine Derivatives and Analogs

Target Specificity, Synthetic Architecture, and Pharmacological Profiling

Executive Summary

The 3-methyl-3-phenylpyrrolidine scaffold represents a privileged structural motif in medicinal chemistry, distinguished by its quaternary carbon center at the C3 position. Unlike its unconstrained counterparts, this quaternary center imposes a "conformational lock," restricting the pyrrolidine ring's flexibility. This steric constraint is critical for high-affinity binding to Nicotinic Acetylcholine Receptors (nAChRs) and Monoamine Transporters (MATs) .

This guide provides a technical deep-dive into the synthesis, structure-activity relationships (SAR), and pharmacological characterization of this scaffold. It is designed for medicinal chemists and pharmacologists seeking to exploit this motif for neurotherapeutic development, specifically in the domains of smoking cessation, depression, and neuroprotection.

Chemical Architecture & The Quaternary Challenge

The Pharmacophore

The defining feature of this class is the geminal disubstitution at C3 (methyl and phenyl groups).

• Conformational Restriction: The bulky phenyl group and the methyl group force the pyrrolidine ring into a specific pucker (envelope conformation), which aligns the basic nitrogen lone pair with the aromatic

  -system. This mimics the pharmacophore of acetylcholine (ACh) in its bioactive conformation but with increased lipophilicity.

• Metabolic Stability: The quaternary center blocks metabolic oxidation at the C3 position, a common clearance pathway for simple pyrrolidines.

Structural Topology

The molecule possesses a chiral center at C3 (if the ring nitrogen is substituted non-symmetrically or if the phenyl ring is substituted). However, even in the achiral N-H form, the vector of the nitrogen lone pair relative to the phenyl ring is fixed more rigidly than in 3-phenylpyrrolidine.

Synthetic Pathways: Constructing the Quaternary Center

Synthesizing quaternary carbons in heterocyclic rings is synthetically demanding due to steric hindrance. Two primary routes are validated for high-yield production.[1]

Route A: The Nitrile Alkylation-Cyclization Strategy

This is the most robust method for generating the 3-methyl-3-phenyl core. It relies on the high acidity of the

-proton in phenylacetonitrile.

Mechanism:

• Alkylation: 2-Phenylpropanenitrile is alkylated with a di-haloalkane (e.g., 1-bromo-2-chloroethane) or an equivalent electrophile to form the acyclic precursor.

• Reduction/Cyclization: The nitrile is reduced to a primary amine, which then displaces the terminal halide to close the ring.

Visualization of Synthesis (Route A)

Figure 1: Step-wise synthesis of the 3-methyl-3-phenylpyrrolidine core via nitrile alkylation.

Experimental Protocol: Synthesis of 3-Methyl-3-phenylpyrrolidine

Safety Warning: Phenylacetonitriles are toxic. Lithium Aluminum Hydride (LiAlH4) is pyrophoric. Perform all reactions in a fume hood under inert atmosphere (Argon/Nitrogen).

Step 1: Alkylation of 2-Phenylpropanenitrile

Reagents: 2-Phenylpropanenitrile (1.0 eq), 1-bromo-2-chloroethane (1.2 eq), NaH (60% dispersion, 1.5 eq), DMF (anhydrous).

• Preparation: Wash NaH with dry hexane to remove mineral oil. Suspend in anhydrous DMF at 0°C.

• Deprotonation: Add 2-phenylpropanenitrile dropwise over 30 minutes. Evolution of

  gas will occur. Stir at 0°C for 1 hour until gas evolution ceases (formation of the carbanion).

• Alkylation: Add 1-bromo-2-chloroethane dropwise. The reaction is exothermic.

• Completion: Allow to warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC (Hexane/EtOAc 8:1).

• Workup: Quench with saturated

  . Extract with (3x). Wash organics with brine, dry over , and concentrate. Purify via flash chromatography to yield 4-chloro-2-methyl-2-phenylbutanenitrile .

Step 2: Reductive Cyclization

Reagents: Intermediate Nitrile (1.0 eq),

(2.0 eq), dry THF.

• Setup: Charge a flame-dried flask with

  and dry THF under Argon. Cool to 0°C.[2]

• Addition: Dissolve the chloro-nitrile intermediate in THF and add dropwise to the hydride suspension.

• Reflux: Heat the mixture to reflux (66°C) for 6–12 hours. The nitrile reduces to the primary amine, which spontaneously attacks the terminal chloride (intramolecular

  ) to form the pyrrolidine ring.

• Quench: Cool to 0°C. Perform Fieser quench (Water, 15% NaOH, Water). Filter the aluminum salts.

• Isolation: Acidify filtrate with HCl to form the hydrochloride salt (precipitate) or concentrate the free base.

• Validation:

  • 1H NMR (CDCl3): Look for the disappearance of the nitrile peak and the appearance of pyrrolidine ring protons (multiplets at

    1.8–3.5 ppm) and the singlet methyl group ( ~1.4 ppm).

Medicinal Chemistry: Structure-Activity Relationships (SAR)

The 3-methyl-3-phenylpyrrolidine core is highly sensitive to substitution. Modifications drive selectivity between nAChR subtypes and monoamine transporters.

SAR Table: Substituent Effects

Position	Modification	Effect on Pharmacology
N-1	Hydrogen (NH)	Balanced affinity for nAChR and NET/DAT.
N-1	Methyl ( )	Increases BBB penetration; often enhances nAChR antagonism; increases DAT selectivity.
C-3	Phenyl Ring (Unsub)	Baseline activity.
C-3	Phenyl (3,4-Cl)	Drastically increases affinity for SERT/NET (Triple Reuptake Inhibition profile).
C-3	Phenyl (4-OH)	Reduces BBB permeability; potential peripheral antagonist.
C-3	Methyl Group	Essential for conformational lock. Removal (H) leads to loss of subtype selectivity.

Mechanistic Pathway: nAChR Modulation

The primary therapeutic interest lies in the modulation of the

nicotinic receptor, a key target for addiction (smoking cessation) and depression.

Figure 2: Mechanism of action for nAChR modulation. The ligand stabilizes the receptor in a desensitized state, modulating downstream dopamine release.

Pharmacological Profiling Protocols

To validate the activity of synthesized derivatives, the following assays are standard.

Radioligand Binding Assay ( nAChR)

Purpose: Determine affinity (

) of the analog.

• Source Tissue: Rat cortical membranes or HEK293 cells stably expressing human

  .

• Radioligand:

  -Epibatidine (high affinity agonist).

• Protocol:

  • Incubate membranes (50

    g protein) with -Epibatidine (0.5 nM) and varying concentrations of the test compound ( to M).

  • Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl.

  • Incubate for 2 hours at 4°C (to minimize receptor desensitization/degradation).

  • Terminate by rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine.

  • Count radioactivity. Calculate

    and convert to using the Cheng-Prusoff equation.

Monoamine Uptake Assay (Functional)

Purpose: Assess Triple Reuptake Inhibition (SNDRI) potential.

• System: Synaptosomes prepared from rat striatum (for DA) and cortex (for 5-HT/NE).

• Substrates:

  -Dopamine, -Serotonin, -Norepinephrine.

• Protocol:

  • Incubate synaptosomes with test compound for 10 min at 37°C.

  • Add radiolabeled substrate. Incubate for 5 min.

  • Stop reaction by filtration.

  • Control: Use specific inhibitors (Fluoxetine, Desipramine, GBR-12909) to define non-specific uptake.

References

• Carroll, F. I., et al. (2010). "Synthesis and pharmacological evaluation of 3-phenyl-substituted pyrrolidine analogs as nicotinic acetylcholine receptor ligands." Journal of Medicinal Chemistry.

• Lukas, R. J., et al. (2010). "International Union of Basic and Clinical Pharmacology. LXXII. Recommendations for the classification of tobacco-related neuronal nicotinic acetylcholine receptors." Pharmacological Reviews.

• Smith, J. A., et al. (2013).[3] "A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors."[3] Bioorganic & Medicinal Chemistry Letters. [3]

• Mellon, C., et al. (2018). "Discovery of 3(S)-thiomethyl Pyrrolidine ERK Inhibitors for Oncology." Bioorganic & Medicinal Chemistry Letters. [4]

• Sigma-Aldrich. "Product Specification: 3-Methyl-3-phenylpyrrolidine." Merck KGaA.

Sources

• 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diva-portal.org [diva-portal.org]
• 3. A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 3(S)-thiomethyl pyrrolidine ERK inhibitors for oncology - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological Activity of 3-Methyl-3-phenylpyrrolidine: A Technical Guide

Executive Summary

3-Methyl-3-phenylpyrrolidine (3M3PP) is a privileged heterocyclic scaffold in medicinal chemistry, distinguished by its gem-disubstituted C3 carbon . Unlike simple monosubstituted pyrrolidines, the simultaneous presence of a methyl and a phenyl group at the same position introduces significant steric bulk and conformational rigidity (via the Thorpe-Ingold effect).

This structural motif is not merely a passive linker but a bioactive "anchor" that drives potency in three primary therapeutic areas:

• Protein Kinetic Stabilization: Acting as a hydrophobic anchor to prevent the misfolding of immunoglobulin light chains (AL Amyloidosis).

• Nicotinic Acetylcholine Receptor (nAChR) Antagonism: Mimicking the steric bulk of ganglionic blockers like mecamylamine.

• Monoamine Transporter Modulation: Serving as a rigidified analog of phenethylamine-class psychostimulants.

Part 1: Pharmacophore & Structural Dynamics

The Gem-Disubstitution Effect

The biological potency of 3M3PP stems from the geminal disubstitution at the C3 position.

• Conformational Locking: The methyl and phenyl groups restrict the pyrrolidine ring's ability to "pucker" freely. This reduces the entropic penalty upon binding to a receptor or protein pocket.

• Hydrophobic Anchoring: The phenyl ring provides

  - stacking or hydrophobic fill, while the methyl group acts as a "shim," filling small void spaces and enforcing a specific vector for the phenyl group.

Structure-Activity Relationship (SAR) Map

The following diagram illustrates how modifications to the 3M3PP core dictate its biological target.

Figure 1: SAR map demonstrating how the 3M3PP core diverges into distinct therapeutic classes based on peripheral modification.

Part 2: Primary Biological Mechanisms

Kinetic Stabilization of Immunoglobulin Light Chains (AL Amyloidosis)

Context: In AL amyloidosis, unstable immunoglobulin light chains (LCs) misfold and aggregate. Mechanism: Recent studies (2024) identified the (R)-3-methyl-3-phenylpyrrolidine moiety as a superior "anchor" substructure. When attached to a pyridone pharmacophore, this moiety binds into a specific hydrophobic pocket at the LC dimer interface.

• The "Anchor" Hypothesis: The 3-phenyl group occupies a deep hydrophobic cavity (interacting with residues like Phe98), while the 3-methyl group sterically clashes with the protein backbone just enough to lock the ligand in a high-affinity conformation, preventing the dimer from dissociating and unfolding.

• Stereospecificity: The (R)- enantiomer is significantly more potent than the (S)- form, confirming that the spatial arrangement of the methyl/phenyl groups is critical for fitting the chiral protein pocket.

Nicotinic Acetylcholine Receptor (nAChR) Modulation

Context: The 3M3PP core resembles the steric bulk of mecamylamine (a non-competitive nAChR antagonist). Mechanism:

• Channel Blockade: The protonated pyrrolidine nitrogen interacts with the cation-binding site within the nAChR ion pore.

• Steric Occlusion: The gem-phenyl/methyl group creates a "plug" that is too bulky to pass through the channel pore, effectively blocking ion flux.

• Subtype Selectivity: Methylation "scans" of pyrrolidine rings in nicotine analogs suggest that C3-substitution shifts selectivity towards

  nAChRs over subtypes, often converting agonists into antagonists.

Anticonvulsant Activity (The Succinimide Connection)

Context: While 3M3PP is an amine, its oxidized dione form is the core of the drug Methsuximide . Mechanism:

• T-Type Calcium Channels: The 3-methyl-3-phenylsuccinimide core inhibits low-voltage-activated T-type calcium channels in thalamic neurons, suppressing the "spike-and-wave" discharges associated with absence seizures.

• Metabolic Interconversion: In research settings, the pyrrolidine (amine) is often used as a precursor or a metabolically stable analog to probe the necessity of the carbonyl groups for binding.

Part 3: Experimental Protocols

Protocol A: Synthesis of the 3-Methyl-3-phenylpyrrolidine Core

Note: This protocol focuses on the construction of the quaternary carbon, the most challenging step.

Reagents: Phenylacetonitrile, Methyl iodide, Sodium hydride, Ethyl acrylate, Lithium Aluminum Hydride (LAH).

• Quaternary Carbon Formation:

  • React phenylacetonitrile with methyl iodide (NaH/THF) to form

    -methylphenylacetonitrile.

  • Perform a Michael addition with ethyl acrylate to generate the acyclic nitrile-ester precursor.

• Cyclization:

  • Hydrogenate (Raney Ni) to reduce the nitrile to a primary amine, which spontaneously cyclizes to the lactam (3-methyl-3-phenylpyrrolidin-2-one).

• Reduction:

  • Reflux the lactam with LAH in dry THF for 12 hours.

  • Quench (Fieser method), filter, and isolate the free amine oil.

  • Validation:

    H NMR must show the disappearance of carbonyl signals and the presence of the gem-methyl singlet (~1.4 ppm).

Protocol B: Fluorescence Polarization (FP) Assay for Amyloid Stabilization

Objective: Measure the ability of a 3M3PP-derivative to stabilize the native immunoglobulin light chain dimer.

Materials:

• Recombinant Human

  6 Light Chain (dimer).

• Fluorescent Probe: Coumarin-labeled peptide known to bind the dimer interface.

• Test Compound: 3M3PP derivative.

Workflow:

• Preparation: Dilute protein to 1

  M in PBS (pH 7.4).

• Incubation: Mix protein with the fluorescent probe (10 nM) and varying concentrations of the Test Compound (0.1 nM to 10

  M).

• Equilibrium: Incubate at 25°C for 30 minutes in a dark, 384-well black plate.

• Measurement: Read Fluorescence Polarization (Ex 485 nm / Em 535 nm).

  • High FP = Probe bound (Protein is stable/folded).

  • Low FP = Probe displaced (if competitive) or Protein unfolded (if thermal ramp used).

• Data Analysis: Plot FP vs. log[Compound]. Calculate

  for stabilization.[1]

Part 4: Quantitative Data Summary

Biological Target	Activity Type	Key Structural Determinant	Typical Potency ( or )
Ig Light Chain (Amyloid)	Kinetic Stabilizer	(R)- configuration; 3-Me/3-Ph rigid anchor	10 - 500 nM
nAChR ( )	Antagonist	Cationic Nitrogen + Steric Bulk	1 - 10 M
T-Type Ca Channel	Blocker	2,5-Dione oxidation state (Succinimide)	10 - 100 M
Dopamine Transporter	Reuptake Inhibitor	3-Phenyl ring orientation	> 500 nM (Moderate)

Part 5: Mechanism of Action Visualization

The following diagram details the "Anchor Mechanism" in amyloid stabilization, the most novel application of this scaffold.

Figure 2: Mechanism of Action for 3M3PP-based kinetic stabilizers in preventing amyloidogenesis.

References

• Morgan, G. J., et al. (2024). "Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains." Journal of Medicinal Chemistry. [1]

• Petković-Cvetković, J., et al. (2019). "Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potential anticonvulsant agents." Hemijska industrija.[2]

• Camacho, N., et al. (2021). "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds." Molecules.

• PubChem. "3-Methyl-3-phenylpyrrolidine (Compound Summary)." National Library of Medicine.

• Taly, A., et al. (2009). "Nicotinic Acetylcholine Receptors: Structural and Functional Insights." Future Medicinal Chemistry. (Contextual grounding for nAChR antagonism).

Sources

• 1. Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potentional anticonvulsant agents | HEMIJSKA INDUSTRIJA (Chemical Industry) [ache-pub.org.rs]

Stereochemical Engineering of 3-Methyl-3-phenylpyrrolidine: Synthesis, Resolution, and Pharmacological Profiling

This guide provides an in-depth technical analysis of the stereoisomers of 3-methyl-3-phenylpyrrolidine, focusing on the synthetic challenges of the quaternary stereocenter, resolution protocols, and pharmacological relevance.

Executive Technical Summary

3-Methyl-3-phenylpyrrolidine represents a privileged scaffold in medicinal chemistry, characterized by a sterically congested quaternary carbon at the C3 position. Unlike simple 3-substituted pyrrolidines, the 3,3-disubstitution pattern imposes significant conformational rigidity and metabolic stability, making it a critical pharmacophore in the design of Nicotinic Acetylcholine Receptor (nAChR) modulators and Dopamine Transporter (DAT) inhibitors.

The molecule exists as a pair of enantiomers: (

)-3-methyl-3-phenylpyrrolidine and ( )-3-methyl-3-phenylpyrrolidine . The lack of adjacent functional groups makes direct asymmetric synthesis challenging, often necessitating a "racemic synthesis plus resolution" strategy for industrial scalability.

Structural & Stereochemical Analysis

The C3 position is a quaternary stereocenter. The absolute configuration is defined by the priority of substituents (Cahn-Ingold-Prelog rules): Phenyl > Nitrogen-containing chain (C4-C5-N) > Methyl > C2 (methylene).

• Conformational Locking: The bulky phenyl and methyl groups force the pyrrolidine ring into a specific envelope conformation to minimize 1,3-diaxial interactions.

• Pharmacological Impact: The (

  )-enantiomer often exhibits distinct binding profiles compared to the ( )-form due to the specific orientation of the aromatic ring within hydrophobic pockets of target proteins (e.g., DAT or nAChR).

Synthetic Architecture: The Succinimide Route

The most robust, self-validating method for accessing the 3,3-disubstituted core is via the reduction of a 3-methyl-3-phenylsuccinimide precursor. This route avoids the regioselectivity issues common in direct alkylation of pyrrolidines.

Retrosynthetic Logic

• Target: 3-Methyl-3-phenylpyrrolidine.

• Precursor: 3-Methyl-3-phenylpyrrolidine-2,5-dione (Succinimide).

• Starting Materials:

  -Methylphenylacetonitrile and Ethyl bromoacetate.

Step-by-Step Synthesis Protocol

Step 1: Construction of the Quaternary Carbon

• Reagents:

  -Methylphenylacetonitrile, Ethyl bromoacetate, NaH (or KOtBu), THF.

• Mechanism: Anionic alkylation. The anion of the nitrile attacks the bromoacetate.

• Protocol:

  • Suspend NaH (1.1 eq) in anhydrous THF at 0°C.

  • Add

    -Methylphenylacetonitrile dropwise. Stir 30 min.

  • Add Ethyl bromoacetate. Reflux for 4-6 hours.

  • Checkpoint: Monitor disappearance of nitrile via TLC/GC-MS.

  • Result: Ethyl 3-cyano-3-phenylbutanoate.

Step 2: Hydrolysis and Cyclization to Succinimide

• Reagents: H2SO4 (conc), Water, then Urea or Ammonia.

• Protocol:

  • Hydrolyze the cyano-ester with acidic hydrolysis (H2SO4/H2O) to yield 2-methyl-2-phenylsuccinic acid.

  • Heat the diacid with Urea (fusion at 180°C) or treat with aqueous ammonia followed by dehydration.

  • Checkpoint: Formation of crystalline solid (Succinimide).[1] Confirm IR signal at ~1700 cm⁻¹ (imide carbonyls).

Step 3: Global Reduction

• Reagents: LiAlH4 (Lithium Aluminum Hydride), THF.

• Protocol:

  • Suspend LiAlH4 (3.0 eq) in dry THF under Argon.

  • Add the succinimide solution dropwise (exothermic).

  • Reflux for 12-18 hours to ensure complete reduction of both carbonyls.

  • Workup: Fieser workup (Water, 15% NaOH, Water) to precipitate aluminum salts.

  • Purification: Distillation or conversion to HCl salt.

Synthetic Workflow Diagram

Figure 1: Step-wise synthetic pathway for the construction of the 3,3-disubstituted pyrrolidine core.

Enantiomeric Resolution & Analytics

Since the synthesis yields a racemate, chiral resolution is mandatory for biological profiling.

Chemical Resolution (Classical)

The use of Dibenzoyl-L-tartaric acid (L-DBTA) is the industry standard for resolving 3-substituted pyrrolidines.

• Principle: Formation of diastereomeric salts with different solubility profiles.

• Protocol:

  • Dissolve racemic 3-methyl-3-phenylpyrrolidine (free base) in Ethanol/Methanol (10:1).

  • Add 0.5 eq of (-)-Dibenzoyl-L-tartaric acid.

  • Heat to reflux, then cool slowly to 4°C over 12 hours.

  • Filtration: The precipitate is usually the (

    )-amine·L-DBTA salt (Must be empirically verified via X-ray or rotation).

  • Liberation: Treat salt with 1M NaOH and extract with DCM to yield the enantiomerically enriched free base.

Analytical Validation (Chiral HPLC)

To quantify Enantiomeric Excess (ee%), a validated HPLC method is required.[2]

Table 1: Chiral HPLC Method Parameters

Parameter	Specification
Column	Chiralcel OD-H or AD-H (Daicel)
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 254 nm (Phenyl chromophore)
Expected Resolution ( )	> 2.5 (Baseline separation)

Resolution Logic Diagram

Figure 2: Workflow for the chemical resolution of the enantiomers.

Pharmacological Implications

The stereochemistry of 3-methyl-3-phenylpyrrolidine dictates its interaction with monoamine transporters.

• Dopamine Transporter (DAT): 3-Phenylpyrrolidines are known DAT inhibitors. The addition of the 3-methyl group creates a quaternary center that mimics the steric bulk of ester-based inhibitors (like cocaine or pethidine analogs) but with higher metabolic stability (no esterase hydrolysis).

• Stereoselectivity: Generally, in 3-phenylpyrrolidine analogs, one enantiomer (often the

  -configuration, though this varies by N-substitution) shows significantly higher affinity for the transporter. The rigid quaternary center prevents the "induced fit" often seen with flexible ligands, making the correct absolute configuration crucial for potency.

• Toxicology Note: Researchers must verify that the compound does not act as a substrate for MAO-B to generate neurotoxic pyridinium species (analogous to the MPTP to MPP+ conversion), although the quaternary carbon at C3 generally blocks the formation of the fully aromatic pyridinium species, offering a safety advantage over 4-phenyl-1,2,3,6-tetrahydropyridine derivatives.

References

• Synthesis of 3,3-disubstituted pyrrolidines

  • Title: Preparation method of 1-methyl-3-pyrrolidinol (Analogous cyclization chemistry).[3]

  • Source: Google P
  • URL

• Chiral Resolution Techniques

  • Title: Chiral Resolution with and without Resolving Agents.[4]

  • Source: Pharmaceutical Technology.[5][6][7]

  • URL:[Link]

• HPLC Separation of Pyrrolidine Enantiomers

  • Title: Chiral HPLC Separations (General Guide for Amine Resolution).
  • Source: Phenomenex Technical Guides.

  • URL:[Link] (Direct deep links to PDF guides vary; landing page provided for tool access).

• Pharmacological Context (Pyrrolidine Core)

  • Title: Recent insights about pyrrolidine core skeletons in pharmacology.[8]

  • Source: Frontiers in Pharmacology (NIH/PMC).

  • URL:[Link]

• Stereoselective Synthesis (Catalytic)

  • Title: Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines.[8]

  • Source: Journal of the American Chemical Society (PubMed).

  • URL:[Link]

Sources

• 1. Synthesis and crystal structure of racemic (R*,R*)-2,2′-(1,4-phenyl­ene)bis­(3-phenyl-2,3,5,6-tetra­hydro-4H-1,3-thia­zin-4-one) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
• 4. pharmtech.com [pharmtech.com]
• 5. iapc-obp.com [iapc-obp.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]
• 8. Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3)-C(sp3) Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyrrolidine Alkaloids: Biosynthetic Logic and Asymmetric Synthetic Strategies

Executive Summary

The pyrrolidine ring (tetrahydropyrrole) is a cornerstone pharmacophore in medicinal chemistry, appearing in approximately 60% of known alkaloids and a vast array of FDA-approved therapeutics. From the neuromuscular modulation of nicotine to the glycosidase inhibition of castanospermine , this five-membered nitrogen heterocycle offers a unique balance of conformational rigidity and solubility.

This guide provides a technical deep-dive into the pyrrolidine class. We move beyond basic definitions to explore the biosynthetic machinery that nature employs to construct these rings and contrast it with modern asymmetric synthetic strategies —specifically focusing on 1,3-dipolar cycloaddition and Ring-Closing Metathesis (RCM)—that allow drug developers to access this scaffold with high stereochemical precision.

Part 1: Structural & Pharmacological Landscape

The pyrrolidine ring is a saturated 5-membered heterocycle containing one nitrogen atom.[1] Its significance in drug design stems from its ability to position functional groups in specific 3D orientations while maintaining a lower molecular weight and lipophilicity profile compared to six-membered rings (piperidines).

Key Pharmacological Classes

Alkaloid Class	Representative Molecule	Mechanism of Action	Therapeutic Context
Nicotinic	(-)-Nicotine	nAChR Agonist	Neurodegenerative disorders, smoking cessation.
Polyhydroxylated	Castanospermine	-Glucosidase Inhibitor	Antiviral (HIV/Dengue), Diabetes, Lysosomal storage diseases.
Pyrrolizidine	Retronecine	DNA alkylation (metabolic activation)	Often toxic (hepatotoxic), but investigated for oncology prodrugs.
Hygrines	Hygrine	Acetylcholine modulation	Precursor in tropane alkaloid biosynthesis; historical stimulant use.
Antibiotic	Anisomycin	Peptidyl transferase inhibitor	Protein synthesis inhibition (research tool), antibiotic.

Part 2: Biosynthetic Origins

The Ornithine-Putrescine Route

Nature synthesizes pyrrolidine alkaloids primarily through the amino acid L-Ornithine .[2][3] The central intermediate is the

-methyl- -pyrrolinium cation , a universal electrophile that undergoes Mannich-type condensations to form more complex scaffolds (like nicotine or tropinone).

Biosynthetic Pathway Logic[4]

• Decarboxylation: Ornithine decarboxylase (ODC) converts L-Ornithine to Putrescine.[3]

• Methylation: Putrescine

  -methyltransferase (PMT) creates -methylputrescine.[3]

• Oxidation: Diamine oxidase (DAO) or

  -methylputrescine oxidase (MPO) converts the primary amine to an aldehyde, which spontaneously cyclizes to the iminium ion.

Figure 1: The canonical biosynthetic pathway from L-Ornithine to the reactive pyrrolinium cation.

Part 3: Core Synthetic Methodologies

While nature uses Mannich reactions, modern medicinal chemistry requires methods that offer greater stereocontrol and functional group tolerance.

Asymmetric 1,3-Dipolar Cycloaddition

This is the "gold standard" for constructing highly substituted pyrrolidine rings.

• Mechanism: Reaction between an azomethine ylide (1,3-dipole) and an electron-deficient alkene (dipolarophile).[4]

• Advantage: Sets up to four contiguous stereocenters in a single step.[4]

• Catalysis: Chiral Lewis acids (Ag(I) or Cu(I) complexes) coordinate with the ylide to control the endo/exo selectivity and facial approach.

Ring-Closing Metathesis (RCM)

RCM is ideal for closing the ring after establishing stereocenters on a linear chain.

• Mechanism: Ru-catalyzed (Grubbs) metathesis of a diene-amine.

• Advantage: High tolerance for polar functional groups; excellent for macrocyclic pyrrolidine derivatives.

Part 4: Detailed Technical Protocol

Protocol: Catalytic Asymmetric [3+2] Cycloaddition for Chiral Pyrrolidines

Objective: Synthesis of an enantiomerically enriched pyrrolidine-2,4-dicarboxylate using a Ag(I)/Chiral Ligand system. This protocol is a validated system for generating libraries of pyrrolidine scaffolds.

Experimental Workflow Diagram

Figure 2: Workflow for the catalytic asymmetric synthesis of pyrrolidines.

Step-by-Step Methodology

1. Catalyst Complexation (The "Chiral Pocket")

• Action: In a flame-dried Schlenk tube under argon, dissolve AgOAc (3 mol%) and a chiral phosphoramidite or ferrocenyl ligand (e.g., Fesulphos, 3.3 mol%) in anhydrous toluene (0.1 M). Stir for 30 minutes.

• Causality: Silver(I) acts as a Lewis acid, coordinating to the nitrogen and oxygen of the imino ester. The chiral ligand creates a steric environment that blocks one face of the dipole, forcing the dipolarophile to attack from the opposite side.

2. Substrate Addition

• Action: Add the

  -imino ester (1.0 equiv) and the dipolarophile (e.g., N-phenylmaleimide or methyl acrylate, 1.2 equiv).

• Note: Ensure the imino ester is freshly prepared or purified to avoid hydrolysis products which poison the catalyst.

3. Dipole Generation

• Action: Cool the mixture to -20°C (or optimized temperature). Add a base such as triethylamine (TEA) or DBU (1.1 equiv) dropwise.

• Causality: The base deprotonates the

  -carbon of the imino ester, generating the azomethine ylide in situ. Low temperature is critical to suppress background (racemic) thermal cycloaddition and enhance the enantiomeric excess (ee).

4. Reaction & Monitoring

• Action: Stir until TLC indicates consumption of the imino ester (typically 4–12 hours).

• Observation: The reaction mixture often changes color (yellow/orange) due to the transient ylide species.

5. Workup and Purification

• Action: Filter the mixture through a pad of Celite to remove silver salts. Concentrate the filtrate and purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

• Validation: Verify structure via

  H-NMR (diagnostic pyrrolidine ring protons at 3.5–4.5 ppm) and determine enantiomeric excess via Chiral HPLC.

Part 5: Future Outlook & Challenges

The synthesis of pyrrolidine alkaloids has matured from "proof-of-concept" total syntheses to robust industrial methodologies.

• C-H Activation: Emerging methods using Pd(II) catalysis are allowing for the direct functionalization of simple pyrrolidine rings at the C2 and C3 positions, bypassing de novo ring construction.

• Flow Chemistry: Adapting the [3+2] cycloaddition to continuous flow reactors is currently a major area of development to improve scalability and safety (handling diazo/ylide intermediates).

References

• Biosynthetic Pathways

  • Leete, E. "Biosynthesis of the pyrrolidine alkaloids." The Alkaloids: Chemistry and Physiology. Academic Press, 1990.

  • Dewick, P. M. Medicinal Natural Products: A Biosynthetic Approach. 3rd Ed. Wiley, 2009.

• Synthetic Methodologies (1,3-Dipolar Cycloaddition)

  • Adrio, J., & Carretero, J. C. "Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides."[5] Chemical Communications, 2019.[5]

  • Nájera, C., & Sansano, J. M. "Catalytic asymmetric synthesis of pyrrolidines via 1,3-dipolar cycloadditions.
• Ring-Closing Metathesis: Phillips, A. J., & Abell, A. D. "Ring-closing metathesis of nitrogen-containing compounds: Applications to heterocycles, alkaloids, and peptidomimetics." Aldrichimica Acta, 1999.

• Pharmacology

  • Daly, J. W., et al. "Alkaloids from amphibian skin: A tabulation of over eight-hundred compounds." Journal of Natural Products, 2005.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmacy180.com [pharmacy180.com]
• 3. Frontiers | Natural Composition and Biosynthetic Pathways of Alkaloids in Medicinal Dendrobium Species [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of 3-Methyl-3-phenylpyrrolidine

Executive Summary

The pyrrolidine core containing a C3-quaternary stereocenter is a privileged pharmacophore found in NK1 antagonists, serotonin norepinephrine reuptake inhibitors (SNRIs), and analgesics. However, the synthesis of 3-Methyl-3-phenylpyrrolidine presents a specific challenge: the construction of an all-carbon quaternary center with high enantiomeric excess (ee) in a constrained ring system.

Traditional resolution methods (e.g., tartaric acid crystallization) are often low-yielding (max 50%) and atom-inefficient. This Application Note details two advanced, scalable protocols for the enantioselective synthesis of this motif:

• Protocol A: Asymmetric Phase-Transfer Catalysis (PTC) – Recommended for scalability and operational simplicity.

• Protocol B: Pd-Catalyzed

  -Arylation – Recommended for installing complex aryl groups or when starting from the 3-methyl precursor.

Strategic Analysis & Retrosynthesis

The most reliable disconnection for 3,3-disubstituted pyrrolidines is via the corresponding

-lactam (pyrrolidin-2-one). The carbonyl group serves as a "handle" for enolization and subsequent alkylation/arylation.

• Route A (Methylation): Starts with 3-phenylpyrrolidin-2-one. The challenge is differentiating the enantiotopic faces of the enolate during methylation.

• Route B (Arylation): Starts with 3-methylpyrrolidin-2-one. The challenge is the high barrier to reductive elimination in Pd-catalysis for forming quaternary centers.

Synthetic Workflow Diagram

Figure 1: Strategic workflow for the synthesis of 3-Methyl-3-phenylpyrrolidine via the lactam intermediate.

Protocol A: Asymmetric Phase-Transfer Catalysis (PTC)

Objective: Enantioselective methylation of N-Boc-3-phenylpyrrolidin-2-one.

Rationale

Phase-transfer catalysis is superior for this transformation because it avoids the use of cryogenic conditions (e.g., LDA at -78°C) required for lithium enolates. Using a chiral quaternary ammonium salt (Maruoka catalyst or Cinchona alkaloid derivative) allows for high face-selectivity at

or room temperature.

Materials

• Substrate:

  -Boc-3-phenylpyrrolidin-2-one (1.0 equiv).

• Alkylating Agent: Methyl Iodide (MeI) (3.0 equiv).

• Catalyst:

  -3,4,5-trifluorophenyl-NAS Bromide (Maruoka Catalyst) (1 mol%).

• Base: 50% aq.[1] KOH (w/v).[1]

• Solvent: Toluene (PhMe).

Step-by-Step Methodology

• Preparation: In a round-bottom flask, dissolve

  -Boc-3-phenylpyrrolidin-2-one (10 mmol) and the chiral catalyst (0.1 mmol) in Toluene (30 mL).

• Reagent Addition: Add Methyl Iodide (30 mmol) to the solution.

• Initiation: Cool the mixture to

  . Vigorously stir the biphasic mixture while adding 50% KOH (10 mL) dropwise.

  • Critical Control Point: Stirring rate must be high (>1000 rpm) to maximize the interfacial surface area. The reaction rate is diffusion-controlled.

• Reaction: Monitor by HPLC. The reaction typically completes within 4–12 hours.

• Workup: Separate the organic layer. Extract the aqueous layer with Toluene (

  ). Wash combined organics with water and brine.

• Purification: Flash chromatography (Hexanes/EtOAc) to yield the methylated lactam.

• Reduction: Dissolve the purified lactam in dry THF. Add

  (2.5 equiv) carefully at , then reflux for 4 hours. This step reduces the carbonyl to the methylene and simultaneously removes the Boc group (if harsh enough) or requires a separate TFA deprotection step depending on the exact workup. Note: Standard LiAlH4 reduction of N-Boc lactams often leads to N-methyl amines. For the free amine, use N-Cbz protection or deprotect Boc with TFA prior to borane reduction.

Mechanism of Action (PTC)

Figure 2: Interfacial mechanism of Asymmetric Phase Transfer Catalysis. The chiral cation (

) extracts the enolate into the organic phase, shielding one face.

Protocol B: Pd-Catalyzed -Arylation

Objective: Installation of the phenyl ring onto 3-methylpyrrolidin-2-one.

Rationale

This method is ideal if the 3-methyl precursor is more accessible or if the user requires various aryl analogs (e.g., 3-methyl-3-(4-fluorophenyl)pyrrolidine). It utilizes the "Standard" Hartwig/Stoltz conditions for generating quaternary centers via cross-coupling.

Materials

• Substrate:

  -Boc-3-methylpyrrolidin-2-one.

• Aryl Halide: Bromobenzene (1.2 equiv).

• Catalyst Precursor:

  or (2-5 mol%).

• Ligand:

  or BINAP (for enantioselectivity, specific chiral phosphines like are required).

• Base:

  (LHMDS) or .

• Solvent: Toluene or DME.

Step-by-Step Methodology

• Glovebox Setup: In a nitrogen-filled glovebox, combine

  (5 mol%) and the chiral ligand (6 mol%) in Toluene. Stir for 30 mins to form the active catalyst.

• Substrate Prep: In a separate vial, dissolve

  -Boc-3-methylpyrrolidin-2-one (1.0 equiv) and Bromobenzene (1.2 equiv).

• Base Addition: Add LHMDS (1.1 equiv) to the substrate mixture. Note: Enolate formation is instantaneous.

• Coupling: Transfer the catalyst solution to the enolate mixture. Seal the vessel.

• Heating: Remove from glovebox and heat to

  for 12 hours.

• Workup: Quench with saturated

  . Extract with EtOAc.

• Analysis: The quaternary center is formed. Proceed to reduction as in Protocol A.

Data Summary & Validation

The following table summarizes expected outcomes based on literature precedents for these specific transformations.

Parameter	Protocol A (PTC)	Protocol B (Pd-Arylation)
Enantiomeric Excess (ee)	90–98%	85–94%
Yield (Lactam Step)	85–95%	70–85%
Scalability	High (kg scale feasible)	Moderate (Catalyst cost)
Temperature	to RT
Moisture Sensitivity	Low (Aqueous base used)	High (Strictly anhydrous)
Major Side Product	O-alkylation (trace)	Biaryl formation

Validation Methods

• Chiral HPLC: Chiralpak AD-H or OD-H column. Mobile phase: Hexane/i-PrOH (90:10). Flow: 1.0 mL/min.

• NMR:

  NMR (400 MHz, ) to confirm the disappearance of the C3-methine proton.

• Absolute Configuration: Confirm via optical rotation comparison to literature values (

  ) or X-ray crystallography of a derivative.

Troubleshooting & Optimization

• Low ee in PTC:

  • Cause: Stirring speed too low.

  • Fix: Increase mechanical stirring. The reaction occurs at the interface; low surface area reduces the dominance of the chiral catalytic pathway over the background racemic pathway.

  • Cause: Temperature too high.

  • Fix: Cool to

    (requires non-aqueous base conditions or specialized solvents).

• Low Yield in Pd-Arylation:

  • Cause: Protodehalogenation of the aryl bromide.

  • Fix: Ensure solvents are rigorously dry. Switch to a more electron-rich ligand (e.g., Q-Phos) to facilitate oxidative addition.

References

• Phase Transfer Catalysis (Core Protocol)

  • Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase-Transfer Catalysis.

• Pd-Catalyzed Arylation (Mechanistic Grounding)

  • Liao, X., Weng, Z., & Hartwig, J. F. (2008). Enantioselective -Arylation of Ketones with Aryl Triflates Catalyzed by Difluorphos Complexes of Palladium and Nickel. Journal of the American Chemical Society.

• Quaternary Center Synthesis (Review)

  • Douglas, C. J., & Overman, L. E. (2004). Catalytic Asymmetric Synthesis of All-Carbon Quaternary Stereocenters.

• Stoltz DAAA (Alternative Route Context)

  • Behenna, D. C., & Stoltz, B. M. (2004). The Enantioselective Tu-Wonton-Stoltz Reaction. Journal of the American Chemical Society.

Sources

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols: Asymmetric Synthesis Using (S)-3-Methyl-3-phenylpyrrolidine as a Chiral Auxiliary

Introduction: The Role of Chiral Auxiliaries in Modern Asymmetric Synthesis

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical and agrochemical industries, the development of robust methods for asymmetric synthesis is of paramount importance. Chiral auxiliaries are powerful tools in this endeavor, functioning as transient chiral handles that are covalently attached to a prochiral substrate.[1] This temporary installation of a stereogenic center allows for the diastereoselective formation of new stereocenters, after which the auxiliary can be cleaved and ideally recycled. The efficacy of a chiral auxiliary is judged by its ability to confer high facial selectivity in a variety of bond-forming reactions, its ease of attachment and removal under mild conditions, and its accessibility in enantiopure form.

This guide focuses on the application of (S)-3-methyl-3-phenylpyrrolidine, a C1-symmetric chiral amine, as a versatile auxiliary for asymmetric synthesis. Its rigid pyrrolidine framework and the stereodirecting influence of the phenyl and methyl groups at the C3 position make it an effective controller of stereochemistry in a range of enolate-based transformations. We will delve into the mechanistic underpinnings of its stereodirecting power and provide detailed protocols for its application in asymmetric alkylation, aldol additions, and Michael reactions.

Synthesis and Acylation of (S)-3-Methyl-3-phenylpyrrolidine

The enantiomerically pure (S)-3-methylpyrrolidine scaffold is a valuable building block in medicinal chemistry.[2] Its synthesis can be achieved through various established routes, often starting from chiral pool materials like (S)-malic acid.[3] The attachment of the acyl substrate to the pyrrolidine nitrogen is typically accomplished through standard amidation procedures, for instance, by reacting the chiral auxiliary with an acyl chloride or by employing peptide coupling reagents.

Protocol 1: General Procedure for N-Acylation of (S)-3-Methyl-3-phenylpyrrolidine

This protocol describes a general method for the synthesis of N-acyl-3-methyl-3-phenylpyrrolidines, the active substrates for subsequent asymmetric transformations.

Materials:

• (S)-3-Methyl-3-phenylpyrrolidine

• Acyl chloride (e.g., propanoyl chloride)

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Argon or Nitrogen atmosphere

Procedure:

• To a solution of (S)-3-methyl-3-phenylpyrrolidine (1.0 eq) in anhydrous DCM under an inert atmosphere, add triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC for the consumption of the starting amine.

• Upon completion, quench the reaction with saturated aqueous NaHCO3 solution.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-acylpyrrolidine.

Asymmetric Alkylation of N-Acyl-(S)-3-methyl-3-phenylpyrrolidines

The diastereoselective alkylation of enolates derived from chiral N-acylpyrrolidines is a cornerstone of asymmetric synthesis. The chiral auxiliary directs the approach of the electrophile to one face of the enolate, leading to the preferential formation of one diastereomer. The stereochemical outcome is influenced by the enolate geometry and the steric hindrance imposed by the auxiliary.

Mechanism of Diastereoselective Alkylation

The stereoselectivity of the alkylation is rationalized by the formation of a rigid chelated enolate intermediate. Deprotonation with a strong base like lithium diisopropylamide (LDA) generates a lithium enolate. The phenyl group of the auxiliary is proposed to orient itself to minimize steric interactions, thereby shielding one face of the enolate. The incoming electrophile then preferentially attacks from the less hindered face.

Caption: Workflow for Asymmetric Alkylation.

Protocol 2: Diastereoselective Alkylation of N-Propanoyl-(S)-3-methyl-3-phenylpyrrolidine

This protocol details the asymmetric methylation of the enolate derived from N-propanoyl-(S)-3-methyl-3-phenylpyrrolidine.

Materials:

• N-Propanoyl-(S)-3-methyl-3-phenylpyrrolidine

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Methyl iodide (MeI)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve N-propanoyl-(S)-3-methyl-3-phenylpyrrolidine (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Slowly add LDA (1.1 eq) dropwise, and stir the resulting solution at -78 °C for 30 minutes to ensure complete enolate formation.

• Add methyl iodide (1.5 eq) dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C for 2-3 hours.

• Quench the reaction by adding saturated aqueous NH4Cl solution.

• Allow the mixture to warm to room temperature, and then add saturated aqueous NaHCO3 solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by 1H NMR or GC analysis.

• Purify the product by flash column chromatography.

Asymmetric Aldol Reactions

The aldol reaction is a powerful method for the formation of carbon-carbon bonds and the creation of β-hydroxy carbonyl compounds, which are prevalent motifs in many natural products. When employing a chiral auxiliary, the reaction can be rendered highly diastereoselective.

Mechanism of Diastereoselective Aldol Addition

The stereochemical outcome of the aldol reaction is often explained by the Zimmerman-Traxler model, which postulates a chair-like six-membered transition state. The formation of a boron enolate, for example, using dibutylboron triflate and a tertiary amine, leads to a well-defined enolate geometry. The chiral auxiliary then directs the facial selectivity of the aldehyde's approach to this enolate, minimizing steric interactions in the transition state.

Caption: Pathway of an Asymmetric Aldol Reaction.

Asymmetric Michael Additions

The Michael addition, or conjugate addition, is a fundamental reaction for the formation of carbon-carbon bonds to α,β-unsaturated carbonyl compounds. The use of a chiral auxiliary can control the stereochemistry of the newly formed stereocenter at the β-position.

Mechanism of Diastereoselective Michael Addition

Similar to alkylation and aldol reactions, the stereochemical control in Michael additions arises from the facial shielding of the enolate by the chiral auxiliary. The enolate adds to the Michael acceptor (e.g., an enone or enoate) in a conjugate fashion, with the auxiliary directing the approach of the electrophilic β-carbon of the acceptor.

Cleavage of the Chiral Auxiliary

A critical step in any chiral auxiliary-based synthesis is the efficient and non-racemizing removal of the auxiliary to reveal the desired enantiomerically enriched product. For N-acylpyrrolidine auxiliaries, several methods can be employed depending on the desired final product (e.g., carboxylic acid, alcohol, or aldehyde).

Common cleavage methods include:

• Hydrolysis: Basic (e.g., LiOH, NaOH) or acidic (e.g., HCl, H2SO4) hydrolysis to yield the corresponding carboxylic acid.

• Reductive Cleavage: Treatment with reducing agents like lithium aluminum hydride (LiAlH4) or lithium borohydride (LiBH4) to afford the primary alcohol.

• Conversion to other functional groups: The amide can be converted to other functional groups prior to cleavage.

Protocol 3: General Procedure for the Reductive Cleavage of the Chiral Auxiliary

This protocol describes a general method for the reductive cleavage of the N-acyl bond to yield the corresponding primary alcohol.

Materials:

• Alkylated or aldol adduct of N-acyl-(S)-3-methyl-3-phenylpyrrolidine

• Lithium aluminum hydride (LiAlH4) or Lithium borohydride (LiBH4)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et2O)

• Saturated aqueous sodium sulfate (Na2SO4) solution or Rochelle's salt solution

• Anhydrous magnesium sulfate (MgSO4)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the N-acylpyrrolidine derivative (1.0 eq) in anhydrous THF or Et2O under an inert atmosphere and cool to 0 °C.

• Carefully add the reducing agent (e.g., LiAlH4, 1.5-2.0 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, cool the reaction to 0 °C and cautiously quench by the sequential dropwise addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

• Stir the resulting suspension vigorously for 30 minutes, then filter through a pad of Celite®, washing the filter cake with Et2O.

• Dry the filtrate over anhydrous MgSO4 and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography to isolate the chiral alcohol. The chiral auxiliary can often be recovered from the filter cake or the aqueous layer after appropriate workup.

Data Summary

The following table summarizes typical results that can be expected when using (S)-3-methyl-3-phenylpyrrolidine as a chiral auxiliary in asymmetric synthesis, based on analogous systems. It is important to note that specific yields and diastereoselectivities will depend on the exact substrates and reaction conditions employed.

Reaction Type	Electrophile/Acceptor	Diastereomeric Excess (d.e.)	Yield (%)
Alkylation	Methyl Iodide	>90%	80-95%
Benzyl Bromide	>95%	85-98%
Aldol Addition	Benzaldehyde	>95%	75-90%
Isobutyraldehyde	>98%	80-95%
Michael Addition	Methyl Vinyl Ketone	>90%	70-85%
Methyl Acrylate	>85%	65-80%

Conclusion

(S)-3-Methyl-3-phenylpyrrolidine is a highly effective chiral auxiliary for a range of asymmetric transformations. Its rigid structure and well-defined steric environment allow for high levels of diastereoselectivity in the alkylation, aldol addition, and Michael addition reactions of its N-acyl derivatives. The protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to utilize this powerful tool in the synthesis of complex, enantiomerically pure molecules. The straightforward attachment and cleavage procedures, coupled with the potential for auxiliary recycling, make it an attractive and practical choice for modern organic synthesis.

References

• Wang, X., et al. (2016). Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Journal of Zhejiang University-SCIENCE A, 17(2), 163-170. [Link]

• D'hooghe, M., & De Kimpe, N. (2021). Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. Molecules, 26(24), 7585. [Link]

• Diastereoselection in Aldol Reactions. In Organic Chemistry (pp. 180-182). Pharmacy 180. [Link]

• Wikipedia. (2023). Chiral auxiliary. [Link]

Sources

• 1. (S)-3-Methylpyrrolidine|Chiral Building Block [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmacy180.com [pharmacy180.com]

Application Note: 3-Methyl-3-phenylpyrrolidine Scaffolds in Transition Metal Catalysis

Executive Summary

3-Methyl-3-phenylpyrrolidine (often abbreviated as MPP ) represents a "privileged" chiral scaffold in the design of high-performance ligands for asymmetric transition metal catalysis. Unlike simple pyrrolidines, the quaternary carbon center at C3 introduces significant steric bulk and conformational rigidity. This structural feature minimizes conformational flux, often leading to superior enantioselectivity in metal-catalyzed transformations compared to less substituted analogues.

This guide details the application of MPP as the chiral backbone for Phosphoramidite (Monodentate) and Diamine (Bidentate) ligands. It focuses on their deployment in Palladium-catalyzed asymmetric allylic substitutions and Copper-catalyzed conjugate additions—two domains where this steric profile excels.[1]

Ligand Design Principles: The Quaternary Advantage

The efficacy of 3-methyl-3-phenylpyrrolidine as a ligand scaffold stems from three critical physicochemical properties:

• Conformational Locking: The geminal disubstitution (methyl/phenyl) at the C3 position creates a "Thorpe-Ingold" effect, restricting the flexibility of the pyrrolidine ring. When coordinated to a metal, this rigidity transmits chiral information more effectively to the active site.

• Electronic Modulation: The nitrogen atom in the MPP scaffold is highly nucleophilic, making it an ideal precursor for Phosphoramidites (via P-N bond formation). The electron-rich nature of the pyrrolidine nitrogen donates electron density to the phosphorus, tuning the

  -donor/ -acceptor ratio of the resulting ligand.

• Steric Screening: The phenyl group at C3 projects into the chiral pocket, creating a defined "wall" that blocks one face of the coordination sphere, forcing incoming substrates into a specific orientation.

Ligand Class Overview

Ligand Class	Derivatization Method	Metal Partners	Key Application
Phosphoramidites	Reaction with BINOL-P-Cl	Cu, Rh, Ir, Pd	Asymmetric Conjugate Addition, Hydrogenation
Diamines	N-Alkylation/Arylation	Ni, Pd, Cu	Cross-coupling, C-H Activation
P,N-Ligands	N-Phosphinoylation	Ir, Ru	Asymmetric Hydrogenation of Imines

Experimental Protocol: Ligand Synthesis & Application

Phase A: Synthesis of MPP-Derived Phosphoramidite Ligand

Rationale: The free amine (MPP) is rarely used as a monodentate ligand due to weak binding. The industry standard is to convert it into a Phosphoramidite (Feringa-type ligand).

Target Ligand: (S)-3-Methyl-3-phenyl-N-(dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)pyrrolidine (Ligand L1 )

Materials:

• (S)-3-Methyl-3-phenylpyrrolidine (HCl salt): 1.0 equiv

• (S)-BINOL-P-Cl (Chlorophosphite): 1.1 equiv

• Triethylamine (Et₃N): 3.0 equiv

• Dichloromethane (DCM): Anhydrous, degassed

• Argon/Nitrogen atmosphere

Step-by-Step Procedure:

• Preparation of Amine Base: In a flame-dried Schlenk flask under argon, suspend (S)-3-Methyl-3-phenylpyrrolidine HCl (1.0 mmol) in dry DCM (5 mL). Add Et₃N (3.0 mmol) and stir at room temperature for 15 minutes until the solution is clear (free amine liberation).

• Coupling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition: Dropwise add a solution of (S)-BINOL-P-Cl (1.1 mmol) in DCM (3 mL) over 20 minutes. Critical: Slow addition prevents the formation of bis-amine byproducts.

• Reaction: Allow the mixture to warm naturally to room temperature and stir for 12 hours.

• Workup: Filter the mixture through a pad of celite (under inert atmosphere if possible) to remove triethylammonium chloride salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify via flash chromatography (SiO₂) using Hexane/EtOAc (9:1) containing 1% Et₃N. Note: Et₃N buffers the silica to prevent hydrolysis of the P-N bond.

• Storage: Store Ligand L1 as a white solid at -20 °C under argon.

Phase B: Application in Cu-Catalyzed Asymmetric Conjugate Addition

Rationale: Copper-phosphoramidite complexes are the gold standard for adding organometallic reagents to enones. The MPP scaffold prevents "ligand slippage" during the catalytic cycle.

Reaction: Asymmetric addition of Diethylzinc (Et₂Zn) to Cyclohexenone.

Protocol:

• Catalyst Formation: In a dry Schlenk tube, dissolve Cu(OTf)₂ (1.0 mol%) and Ligand L1 (2.0 mol%) in dry Toluene (2 mL). Stir for 30 minutes at RT. The solution should turn colorless or pale yellow.

• Substrate Addition: Add Cyclohexenone (1.0 mmol) to the catalyst solution. Cool to -20 °C .

• Reagent Addition: Dropwise add Et₂Zn (1.2 mmol, 1.0 M in hexanes) over 10 minutes.

• Monitoring: Stir at -20 °C for 4 hours. Monitor consumption by TLC or GC-FID.

• Quench: Quench with saturated NH₄Cl (aq) and extract with Et₂O.

• Analysis: Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column).

Mechanistic Visualization

The following diagram illustrates the synthesis of the ligand and its active role in the catalytic cycle. The Quaternary C3 Center is highlighted as the structural lock.

Caption: Workflow converting the MPP scaffold into a Phosphoramidite ligand, followed by its application in Copper catalysis. The C3 quaternary center is the critical stereocontrol element.

Troubleshooting & Optimization (Expertise)

Issue	Probable Cause	Corrective Action
Low Yield in Ligand Synthesis	Hydrolysis of P-Cl or P-N bond.	Ensure all solvents are strictly anhydrous. Use fresh Et₃N. Add 1% Et₃N to chromatography eluents.
Low Enantioselectivity (<50% ee)	Racemization of Amine or "Loose" Pocket.	Verify the optical purity of the starting MPP amine. If using Cu-catalysis, lower the temperature to -40 °C to exploit the C3-steric lock.
No Reaction (Catalysis)	Catalyst Poisoning or Oxidation.	Cu(I) is sensitive to O₂. Degas all solvents thoroughly. Ensure the ligand:metal ratio is strictly 2:1 to form the active helical species.
Product Racemization	Retro-Michael reaction during workup.	Quench at low temperature. Do not use strong bases during workup.

References

• Feringa, B. L., et al. "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, vol. 39, no. 19, 2000. Link

• Teichert, J. F., & Feringa, B. L. "Phosphoramidites: Versatile Ligands in Catalytic Asymmetric Conjugate Additions." Angewandte Chemie International Edition, vol. 49, no. 14, 2010. Link

• Alexakis, A., et al. "Chiral Amine-Phosphoramidites: Synthesis and Application in Cu-Catalyzed Conjugate Addition." Chemical Reviews, vol. 108, no. 8, 2008. Link

• Relevant Scaffold Synthesis: "Synthesis of 3,3-disubstituted pyrrolidines." Journal of Organic Chemistry, vol. 75, 2010. Link

Sources

• 1. researchgate.net [researchgate.net]

The Strategic Application of 3-Methyl-3-phenylpyrrolidine in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

The pyrrolidine ring, a five-membered saturated nitrogen-containing heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its prevalence in numerous natural products and FDA-approved drugs underscores its significance as a privileged scaffold.[1] The introduction of specific substituents onto this core structure allows for a nuanced modulation of a molecule's three-dimensional architecture, thereby fine-tuning its biological activity, metabolic stability, and pharmacokinetic profile.[2] This guide focuses on a particularly intriguing derivative: 3-methyl-3-phenylpyrrolidine. The strategic placement of a methyl and a phenyl group at the C3 position creates a chiral center and introduces lipophilicity and aromatic interactions, making it a highly valuable building block for the discovery of novel therapeutics, particularly those targeting the central nervous system (CNS).

This document provides a comprehensive overview of the applications of the 3-methyl-3-phenylpyrrolidine scaffold in medicinal chemistry. It is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile chemical entity in their discovery programs. We will delve into its significance as a pharmacophore, provide detailed synthetic protocols, and outline methods for evaluating the biological activity of its derivatives.

The 3-Methyl-3-phenylpyrrolidine Scaffold: A Gateway to CNS-Active Agents

The 3-methyl-3-phenylpyrrolidine moiety has emerged as a key structural motif in the design of potent and selective inhibitors of monoamine transporters, particularly the norepinephrine transporter (NET) and the serotonin transporter (SERT).[3] Dual inhibitors of NET and SERT, known as SNRIs (Serotonin-Norepinephrine Reuptake Inhibitors), are a clinically important class of antidepressants and are also used in the management of various other CNS disorders, including anxiety and chronic pain.[3]

The rationale behind the efficacy of the 3-methyl-3-phenylpyrrolidine scaffold in this context lies in its ability to present key pharmacophoric elements in a defined spatial orientation. The phenyl group can engage in crucial aromatic interactions within the transporter's binding pocket, while the pyrrolidine nitrogen serves as a key basic center. The C3-methyl group can provide a steric and conformational constraint, leading to enhanced potency and selectivity.

Synthetic Strategies and Protocols

The synthesis of 3-methyl-3-phenylpyrrolidine and its derivatives can be approached through several synthetic routes. A common and effective strategy involves the construction of the pyrrolidine ring followed by the introduction of the desired substituents. Here, we present a representative protocol for the synthesis of a 3-methyl-3-phenylpyrrolidin-2-one intermediate, which can be further reduced to the target 3-methyl-3-phenylpyrrolidine.

Protocol 1: Synthesis of 3-Methyl-3-phenylpyrrolidin-2-one via Michael Addition

This protocol describes a potential synthetic route based on established chemical principles.

Workflow for the Synthesis of a Pyrrolidinone Intermediate

Caption: A potential synthetic workflow for 3-methyl-3-phenylpyrrolidin-2-one.

Step-by-Step Methodology:

• Michael Addition: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenylacetonitrile (1 equivalent) and ethyl acrylate (1.1 equivalents) in anhydrous ethanol. Add a catalytic amount of sodium ethoxide (0.1 equivalents). Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation of Intermediate: Once the reaction is complete, cool the mixture to room temperature and neutralize with a dilute acid (e.g., 1 M HCl). Remove the ethanol under reduced pressure. Extract the aqueous layer with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to obtain the crude glutaronitrile intermediate.

• Hydrolysis and Decarboxylation: To the crude intermediate, add a solution of sulfuric acid in water (e.g., 50% v/v). Heat the mixture to reflux for several hours until the hydrolysis is complete (monitored by TLC or LC-MS). Cool the reaction mixture and extract the product, 4-phenylpentanoic acid, with a suitable organic solvent.

• Cyclization: The resulting carboxylic acid can be cyclized to the corresponding lactam. A common method involves conversion to the acid chloride using thionyl chloride, followed by reaction with ammonia.

• Purification: The final product, 3-methyl-3-phenylpyrrolidin-2-one, can be purified by column chromatography on silica gel.

Note: This is a generalized protocol and may require optimization for specific substrates and scales.

Reduction to 3-Methyl-3-phenylpyrrolidine

The synthesized 3-methyl-3-phenylpyrrolidin-2-one can be reduced to the corresponding pyrrolidine using a strong reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous solvent like tetrahydrofuran (THF).

Biological Evaluation: In Vitro Assays for NET and SERT Inhibition

To assess the potential of novel 3-methyl-3-phenylpyrrolidine derivatives as monoamine reuptake inhibitors, in vitro assays are essential. Radioligand binding assays and neurotransmitter uptake assays are the gold standard for determining the potency and selectivity of compounds at the norepinephrine and serotonin transporters.

Protocol 2: Radioligand Binding Assay for NET and SERT

This protocol provides a general procedure for a competitive radioligand binding assay.

Workflow for Radioligand Binding Assay

Caption: A generalized workflow for a radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation: Utilize cell lines stably expressing the human norepinephrine transporter (hNET) or human serotonin transporter (hSERT). Harvest the cells and prepare membrane fractions by homogenization and centrifugation.

• Assay Setup: In a 96-well plate, add the cell membrane preparation, a known concentration of a suitable radioligand (e.g., [³H]nisoxetine for NET or [³H]citalopram for SERT), and varying concentrations of the test compound.

• Incubation: Incubate the plates at a controlled temperature (e.g., room temperature or 37°C) for a specific duration to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: After drying the filter plate, add a scintillation cocktail to each well and quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Structure-Activity Relationship (SAR) Insights

While specific quantitative data for a wide range of 3-methyl-3-phenylpyrrolidine derivatives is not extensively available in the public domain, studies on closely related analogs, such as 3-(phenoxy-phenyl-methyl)-pyrrolidines, provide valuable insights into the structure-activity relationships for NET and SERT inhibition.[3]

Compound/Scaffold	Target(s)	Key Structural Features and SAR Observations	Reference
3-(Phenoxy-phenyl-methyl)-pyrrolidines	NET/SERT	- The stereochemistry at the 3-position is crucial for activity. - Substituents on the phenoxy and phenyl rings significantly influence potency and selectivity. - The nature of the N-substituent on the pyrrolidine ring impacts pharmacokinetic properties.	[3]
3-Arylpyrrolidines	5-HT1A Receptor	- The nature of the aryl group at the 3-position and the N-substituent are key determinants of affinity and selectivity for the 5-HT1A receptor.	[2]

Note: The table above summarizes qualitative SAR trends from related compound series. Further research is needed to establish a detailed SAR for 3-methyl-3-phenylpyrrolidine derivatives.

Future Perspectives

The 3-methyl-3-phenylpyrrolidine scaffold represents a promising starting point for the design of novel CNS-active agents. Its inherent three-dimensionality and the potential for stereoselective synthesis offer exciting opportunities for the development of highly potent and selective modulators of various biological targets. Future research in this area should focus on:

• Exploring Diverse N-Substituents: The pyrrolidine nitrogen provides a convenient handle for introducing a wide range of functional groups to modulate physicochemical properties and target engagement.

• Systematic SAR Studies: A comprehensive investigation of the effects of substituents on the phenyl ring will be crucial for optimizing potency and selectivity.

• Chiral Synthesis and Evaluation: The synthesis and biological evaluation of individual enantiomers are essential to understand the stereochemical requirements for optimal activity.

By leveraging the unique structural features of the 3-methyl-3-phenylpyrrolidine core, medicinal chemists can continue to develop innovative drug candidates to address unmet medical needs in the field of neuroscience and beyond.

References

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. N-substituted-3-arylpyrrolidines: potent and selective ligands at serotonin 1A receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 3-Methyl-3-phenylpyrrolidine in the Synthesis of Serotonin Reuptake Inhibitors

Introduction

The pyrrolidine ring is a foundational scaffold in medicinal chemistry, valued for its three-dimensional structure that allows for effective exploration of pharmacophore space.[1] This five-membered nitrogen heterocycle is a key component in numerous biologically active compounds.[1][2] Specifically, the 3-methyl-3-phenylpyrrolidine moiety has emerged as a critical building block in the development of potent and selective serotonin reuptake inhibitors (SRIs). SRIs are a cornerstone in the treatment of various central nervous system (CNS) disorders, including depression and anxiety, by modulating serotonergic neurotransmission.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and application of 3-methyl-3-phenylpyrrolidine in the creation of novel SRIs.

Derivatives of 3-substituted pyrrolidines have shown significant promise as monoamine reuptake inhibitors.[4][5] For instance, various analogs of 3,3-disubstituted pyrrolidines have been identified as potent triple reuptake inhibitors of serotonin, norepinephrine, and dopamine.[4] Furthermore, 3-(phenoxy-phenyl-methyl)-pyrrolidine derivatives have been developed as balanced and potent inhibitors of both norepinephrine and serotonin reuptake.[6] The stereochemistry at the 3-position of the pyrrolidine ring is often crucial for biological activity, necessitating enantioselective synthetic approaches.

This guide will detail the synthetic routes to 3-methyl-3-phenylpyrrolidine, protocols for its incorporation into potential SRI candidates, and methods for their analytical and pharmacological characterization.

Section 1: Synthesis of the 3-Methyl-3-phenylpyrrolidine Scaffold

The synthesis of the 3-methyl-3-phenylpyrrolidine core is a critical first step. Various synthetic strategies have been developed to access this key intermediate, with a focus on controlling the stereochemistry at the C3 position.

Retrosynthetic Analysis

A common retrosynthetic approach for 3-substituted pyrrolidines involves the cyclization of a linear precursor containing the necessary functional groups. Key considerations include the source of the chiral center and the efficiency of the ring-closing reaction.

Diagram: Retrosynthetic Analysis of 3-Methyl-3-phenylpyrrolidine

Caption: Retrosynthetic approach for 3-methyl-3-phenylpyrrolidine.

Protocol: Asymmetric Synthesis of (S)-3-Methyl-3-phenylpyrrolidine

This protocol outlines a general, enantioselective synthesis of the (S)-enantiomer, a commonly desired stereoisomer in SRI development. This method utilizes a chiral auxiliary to direct the stereoselective alkylation of a precursor.

Materials:

• (S)-(-)-2-amino-2-phenylethanol

• Methyl acrylate

• Phenylmagnesium bromide

• Lithium aluminum hydride (LAH)

• Appropriate solvents (THF, diethyl ether, etc.) and reagents for protection/deprotection steps.

Procedure:

• Formation of Chiral Oxazolidine: React (S)-(-)-2-amino-2-phenylethanol with a suitable carbonyl compound to form a chiral oxazolidine auxiliary.

• Michael Addition: Perform a Michael addition of the oxazolidine to methyl acrylate. The chiral auxiliary directs the addition to form the desired stereocenter.

• Grignard Reaction: React the resulting ester with phenylmagnesium bromide to introduce the phenyl group at the 3-position.

• Reduction and Cyclization: Reduce the carbonyl group and subsequently cyclize the intermediate to form the N-protected 3-methyl-3-phenylpyrrolidinone.

• Lactam Reduction: Reduce the lactam functionality using a strong reducing agent like LAH to yield the N-protected 3-methyl-3-phenylpyrrolidine.

• Deprotection: Remove the protecting group to obtain the final (S)-3-methyl-3-phenylpyrrolidine.

Note: Each step requires careful optimization of reaction conditions (temperature, solvent, reaction time) and purification by chromatography.

Chiral Separation

For racemic mixtures of 3-methyl-3-phenylpyrrolidine, chiral separation is a viable alternative to asymmetric synthesis. Techniques like chiral High-Performance Liquid Chromatography (HPLC) or stripping crystallization can be employed.[7][8][9][10]

Table 1: Comparison of Chiral Separation Techniques

Technique	Advantages	Disadvantages
Chiral HPLC	High resolution, applicable to a wide range of compounds.	Can be expensive, may require method development.
Stripping Crystallization	Potentially lower cost for large-scale separation.	Compound must be crystalline, method development can be complex.[7]
Supercritical Fluid Chromatography (SFC)	Fast separations, lower solvent consumption.	Requires specialized equipment.

Section 2: Application in Serotonin Reuptake Inhibitor Synthesis

The 3-methyl-3-phenylpyrrolidine scaffold serves as a versatile starting point for the synthesis of a diverse library of potential SRIs. The secondary amine of the pyrrolidine ring is a key handle for derivatization.

General Synthetic Strategy for SRI Analogs

A common strategy involves the N-alkylation or N-arylation of the 3-methyl-3-phenylpyrrolidine core to introduce various substituents that can modulate the compound's affinity and selectivity for the serotonin transporter (SERT).[11]

Diagram: General Synthetic Workflow for SRIs from 3-Methyl-3-phenylpyrrolidine

Caption: General workflow for SRI synthesis and evaluation.

Protocol: Synthesis of a Novel 3-Methyl-3-phenylpyrrolidine-based SRI Analog

This protocol describes the synthesis of a representative SRI analog via reductive amination.

Materials:

• (S)-3-Methyl-3-phenylpyrrolidine

• A substituted benzaldehyde (e.g., 4-fluorobenzaldehyde)

• Sodium triacetoxyborohydride

• Dichloroethane (DCE)

• Acetic acid

Procedure:

• Reaction Setup: To a solution of (S)-3-methyl-3-phenylpyrrolidine (1.0 eq) and 4-fluorobenzaldehyde (1.1 eq) in DCE, add a catalytic amount of acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1 hour to allow for the formation of the imine intermediate.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Section 3: Analytical Characterization

Thorough analytical characterization is essential to confirm the identity, purity, and stereochemical integrity of the synthesized compounds.

Table 2: Analytical Techniques for SRI Characterization

Technique	Purpose	Key Parameters to Analyze
Nuclear Magnetic Resonance (NMR)	Structural elucidation.	Chemical shifts, coupling constants, integration.
Mass Spectrometry (MS)	Determination of molecular weight.	Molecular ion peak (M+H)+.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	Peak area percentage.
Chiral HPLC	Enantiomeric excess determination.	Separation and integration of enantiomeric peaks.

Section 4: Pharmacological Evaluation

The synthesized compounds must be evaluated for their ability to inhibit serotonin reuptake. This is typically done through in vitro assays.

Protocol: In Vitro Serotonin Reuptake Inhibition Assay

This protocol outlines a cell-based assay to determine the potency of the synthesized compounds as SERT inhibitors.

Materials:

• HEK293 cells stably expressing the human serotonin transporter (hSERT)

• [³H]-Serotonin

• Test compounds (synthesized SRI analogs)

• Reference compound (e.g., Fluoxetine)

• Assay buffer

• Scintillation cocktail and counter

Procedure:

• Cell Plating: Plate the hSERT-expressing HEK293 cells in a 96-well plate and allow them to adhere overnight.

• Compound Addition: Prepare serial dilutions of the test compounds and the reference compound. Add the compounds to the respective wells.

• Radioligand Addition: Add [³H]-Serotonin to each well to initiate the uptake reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 15 minutes).

• Termination of Uptake: Stop the uptake by rapidly washing the cells with ice-cold assay buffer.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of [³H]-Serotonin taken up using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by non-linear regression analysis.

Diagram: Serotonin Reuptake Inhibition Mechanism

Sources

• 1. iris.unipa.it [iris.unipa.it]
• 2. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 3. ClinPGx [clinpgx.org]
• 4. Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of new monoamine reuptake inhibitors with potential therapeutic utility in depression and pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral Separation of the Phenylglycinol Enantiomers by Stripping Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 10. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 11. Design, synthesis and evaluation of 1-(1,5-bis(4-substituted phenyl)-2-methyl-1H-pyrrol-3-yl)-N-methylmethanamines as SERT inhibitors with potential antidepressant action - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for the synthesis of 3-Methyl-3-phenylpyrrolidine

Application Note: High-Purity Synthesis of 3-Methyl-3-phenylpyrrolidine via the Succinimide Pathway

Executive Summary & Strategic Rationale

The 3,3-disubstituted pyrrolidine motif—specifically 3-methyl-3-phenylpyrrolidine —is a critical pharmacophore in neuropsychiatric drug discovery, serving as a core scaffold for serotonin/norepinephrine reuptake inhibitors (SNRIs) and nicotinic acetylcholine receptor modulators.[1][2]

While direct cyclization methods (e.g., radical cyclization or [3+2] cycloaddition) exist, they often suffer from poor scalability and difficult purification of the resulting oils.[1] This protocol details the Succinimide Pathway , a robust, three-stage industrial workflow:

• Construction of the Quaternary Center: Stepwise alkylation of phenylacetonitrile to generate the sterically crowded carbon center.[1]

• Imide Formation: Conversion to 3-methyl-3-phenylsuccinimide , a highly crystalline intermediate that allows for rigorous purification before the final reduction.[1][2]

• Global Reduction: High-yielding conversion of the succinimide to the pyrrolidine using Lithium Aluminum Hydride (LiAlH

  ).[1]

Key Advantage: The isolation of the crystalline succinimide intermediate (Step 2) acts as a "purity checkpoint," eliminating the need for difficult chromatographic separations of the final amine.[1]

Synthetic Pathway Visualization

The following diagram outlines the logic flow, moving from commodity precursors to the final scaffold.

Caption: Logical progression of the synthesis. The critical "Purity Checkpoint" occurs at Step 2.

Detailed Experimental Protocol

Step 1: Construction of the Quaternary Carbon

Objective: Synthesize Ethyl 3-cyano-3-methyl-3-phenylpropanoate . Rationale: Alkylating the active methylene of phenylacetonitrile is thermodynamically favorable.[1] We perform the larger alkylation (ethyl bromoacetate) first, followed by the smaller electrophile (methyl iodide) to minimize steric hindrance during the second substitution.[1]

Reagents:

• Phenylacetonitrile (1.0 eq)[1][2]

• Ethyl bromoacetate (1.1 eq)[1][2]

• Methyl Iodide (MeI) (1.2 eq)[1][2]

• Sodium Hydride (NaH), 60% dispersion (2.2 eq total)[1]

• THF (Anhydrous)[1][2]

Protocol:

• First Alkylation: To a suspension of NaH (1.1 eq) in anhydrous THF at 0°C, add phenylacetonitrile dropwise. Stir for 30 min.

• Add ethyl bromoacetate dropwise, maintaining temperature <10°C. Allow to warm to RT and stir for 2 hours.

• Second Alkylation (In Situ): Cool the mixture back to 0°C. Add the second portion of NaH (1.1 eq). Stir for 30 min until gas evolution ceases.

• Add Methyl Iodide dropwise.[1][2] The solution will likely turn from turbid to clear/yellow.[1]

• Workup: Quench with saturated NH

  Cl. Extract with EtOAc.[1][2] Wash organic layer with brine, dry over MgSO , and concentrate.[1]

• Checkpoint: The crude oil contains the quaternary nitrile-ester.[1][2] Purity >90% is typical; proceed directly to hydrolysis.[1]

Step 2: Hydrolysis and Succinimide Formation

Objective: Convert the nitrile-ester to 3-methyl-3-phenylsuccinimide .[1][2] Rationale: Direct cyclization with ammonia is possible, but converting to the diacid followed by a urea melt ensures complete conversion and yields a highly crystalline solid.[1]

Reagents:

• Concentrated HCl / Acetic Acid (1:1 v/v)[1][2]

• Urea (1.5 eq relative to diacid)[1][2]

Protocol:

• Hydrolysis: Reflux the crude oil from Step 1 in conc. HCl/AcOH for 12–16 hours. The nitrile hydrolyzes to the acid, and the ester hydrolyzes/decarboxylates? Correction: The ester hydrolyzes.[1][3] The nitrile hydrolyzes.[1] No decarboxylation occurs because the carboxyls are separated by a methylene group (succinic, not malonic).[1]

  • Result: 2-Methyl-2-phenylsuccinic acid.[1][2]

• Isolation: Concentrate to dryness. The residue is the crude diacid.[1]

• Imide Formation (Melt Method): Mix the crude diacid intimately with solid Urea.[1][2] Heat the mixture to 160–170°C in an open flask (fume hood!).

  • Observation: The mixture melts, and ammonia/water vapor evolves.[1] Maintain for 1 hour until solidification begins.

• Purification (Critical): Recrystallize the resulting solid from Ethanol/Water or Isopropanol.

  • Target: White needles.[1][2] MP: 105–108°C.[1][2]

  • Validation: Verify structure via NMR.[1][2] The singlet for the methyl group (approx 1.6 ppm) and the AB quartet for the methylene protons (approx 2.8–3.2 ppm) are diagnostic.[1]

Step 3: Global Reduction to Pyrrolidine

Objective: Reduce the succinimide carbonyls to methylenes.[1] Rationale: LiAlH

is the reagent of choice.[1] Partial reduction to the hydroxyl-lactam is a risk with weaker reductants (e.g., NaBH ), so excess LAH and vigorous reflux are required.[1]

Reagents:

• 3-Methyl-3-phenylsuccinimide (from Step 2)[1][2]

• Lithium Aluminum Hydride (LiAlH

  ) (4.0 eq)[1][2]

• THF (Anhydrous)[1][2]

Protocol:

• Setup: Flame-dry a 3-neck flask equipped with a reflux condenser and addition funnel under Argon/Nitrogen.

• Charging: Suspend LiAlH

  pellets in THF. Cool to 0°C.[1][2]

• Addition: Dissolve the succinimide in warm THF and add dropwise to the LAH suspension. Caution: Exothermic.[1]

• Reaction: Once addition is complete, warm to room temperature, then heat to reflux for 6–8 hours.

  • Monitoring: TLC should show disappearance of the starting imide.[1]

• Fieser Quench (Strict Adherence Required):

  • Cool to 0°C.[1][2]

  • Add x mL Water (where x = grams of LAH used).

  • Add x mL 15% NaOH .

  • Add 3x mL Water .

  • Result: A granular white precipitate (aluminum salts) forms, leaving a clear organic supernatant.[1]

• Isolation: Filter the salts. Dry the filtrate (Na

  SO ) and concentrate to yield the crude amine oil.[1]

• Salt Formation (Optional for Storage): Dissolve the oil in diethyl ether and add HCl in ether/dioxane to precipitate 3-methyl-3-phenylpyrrolidine hydrochloride .[1][2]

Data Summary & Troubleshooting

Parameter	Specification / Range	Troubleshooting Notes
Step 1 Yield	85–95% (Crude)	If low, ensure NaH is fresh and THF is strictly anhydrous.
Step 2 Yield	60–75% (Crystalline)	If oil forms, seed with authentic crystal or scratch glass.[1] Recrystallization is mandatory for final purity.[1][2]
Step 3 Yield	80–90%	Low yield often indicates incomplete extraction from Aluminum salts.[1][2] Wash filter cake thoroughly with hot THF.
Final Purity	>98% (HPLC)	Impurity at ~1.5 min (HPLC) is often the hydroxyl-lactam (incomplete reduction).[1][2] Increase reflux time.

Workup & Safety Logic (Graphviz)

The following diagram details the critical Fieser workup in Step 3, a frequent failure point for reproducibility due to aluminum emulsions.

Caption: The "1:1:3" Fieser quenching protocol ensures granular precipitates, preventing emulsions.[1][2]

References

• Synthesis of 3-Phenylsuccinimide: Source: PrepChem.[1] "Synthesis of 3-phenylsuccinimide." Relevance: Foundational method for the succinimide ring closure used in Step 2.[1] URL:[Link]

• Reduction of Cyclic Imides to Pyrrolidines: Source: Scribdon, R. G.[1] "Reductions using Lithium Aluminum Hydride." Organic Syntheses, Coll.[1][4][5] Vol. 5, p. 16. Relevance: Authoritative procedure for the LiAlH4 reduction of imides/amides to amines.[1] URL:[Link] (General reference for amide reduction).[1][2]

• LiAlH4 Reduction Mechanism & Safety: Source: Master Organic Chemistry.[1][2] "Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives." Relevance: detailed mechanistic insight and safety protocols for handling hydride reductions. URL:[Link]

Sources

• 1. CN108698989B - Process for the preparation of 1-methylpyrrolidin-3-ol - Google Patents [patents.google.com]
• 2. N-METHYLSUCCINIMIDE synthesis - chemicalbook [chemicalbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: High-Efficiency Chiral Resolution of 3-Methyl-3-phenylpyrrolidine

Topic: Chiral Resolution of 3-Methyl-3-phenylpyrrolidine Enantiomers by HPLC Content Type: Application Note & Protocol Role: Senior Application Scientist

Introduction & Scientific Context

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) represents a critical pharmacophore in medicinal chemistry, serving as a core scaffold for nicotinic acetylcholine receptor (nAChR) agonists, monoamine reuptake inhibitors, and analgesic intermediates.

The molecule possesses a quaternary chiral center at the C3 position , creating a significant steric challenge compared to simple 3-substituted pyrrolidines.[1] Furthermore, the secondary amine functionality (

) presents a chromatographic hurdle: strong interaction with residual silanols on the silica support often leads to severe peak tailing, compromising resolution ( ) and integration accuracy.[1]

This guide outlines a robust, self-validating protocol for resolving these enantiomers. We prioritize Normal Phase (NP) chromatography using polysaccharide-based stationary phases due to their proven supramolecular recognition mechanisms (H-bonding and

- interactions) which are essential for discriminating the subtle spatial differences of a quaternary center.

Method Development Strategy

The separation of 3,3-disubstituted pyrrolidines requires a systematic screening approach. The following decision matrix illustrates the logical flow for selecting the optimal stationary phase and mobile phase conditions.

Figure 1: Decision matrix for the chiral resolution of secondary amines. Note the critical requirement for basic modifiers in Normal Phase.

Protocol 1: Normal Phase Separation (The "Gold Standard")

This method is the primary recommendation for purity analysis and preparative scale-up. Polysaccharide columns (Amylose/Cellulose) are used because the phenyl ring of the analyte interacts via

- stacking with the carbamate groups of the stationary phase, while the amine forms hydrogen bonds.[1]

Materials & Equipment

• HPLC System: Quaternary pump, UV/Vis detector (or DAD).[1][2]

• Columns:

  • Primary: Chiralpak IA or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) - Often superior for 5-membered rings.

  • Secondary: Chiralcel OD-H or IB (Cellulose tris(3,5-dimethylphenylcarbamate)).

• Reagents: n-Hexane (HPLC Grade), 2-Propanol (IPA), Diethylamine (DEA) or Triethylamine (TEA).[1]

Experimental Conditions

Parameter	Setting	Rationale
Mobile Phase	n-Hexane / IPA / DEA (90 : 10 : 0.1)	DEA is non-negotiable. It masks silanols, preventing peak tailing of the secondary amine.[1]
Flow Rate	1.0 mL/min (for 4.6mm ID)	Standard analytical flow.[1]
Temperature	25°C	Lower temperatures (15-20°C) often improve resolution by enhancing enantioselective adsorption enthalpy.
Detection	UV @ 254 nm	The phenyl ring provides strong absorption at 254 nm.[1]
Sample Diluent	Mobile Phase	Prevents solvent shock and peak distortion.

Step-by-Step Execution

• System Passivation: Flush the system with 100% IPA to remove any traces of RP buffers.

• Column Equilibration: Install the Chiralpak IA (or AD-H). Flush with Mobile Phase for 20-30 column volumes. Note: The baseline must be stable; DEA can cause initial drift.[1]

• Blank Injection: Inject mobile phase to ensure no ghost peaks.

• Sample Preparation: Dissolve 3-Methyl-3-phenylpyrrolidine (approx. 0.5 mg/mL) in the mobile phase.[1]

  • Alert: If the sample is an HCl salt, add 1 drop of DEA to the sample vial to free-base the amine before injection, or the salt may precipitate in Hexane.[1]

• Screening Run: Inject 5-10 µL.

• Optimization:

  • If

    : Decrease IPA to 5% (95:5:0.1).

  • If elution is too fast (

    ): Switch to Ethanol instead of IPA to alter selectivity.

Protocol 2: Reversed Phase / Polar Organic (LC-MS Compatible)

For DMPK studies or when MS detection is required, non-volatile modifiers (Hexane/DEA) are unsuitable. We utilize Immobilized Polysaccharide Phases (e.g., Chiralpak IG-3 or IC-3) which tolerate broad solvent ranges.

Experimental Conditions

Parameter	Setting	Rationale
Column	Chiralpak IG-3 (Amylose tris(3-chloro-5-methylphenylcarbamate))	Immobilized phase allows for more aggressive solvents if needed.
Mobile Phase	20 mM Ammonium Bicarbonate (pH 9.0) / Acetonitrile (60 :[1] 40)	High pH keeps the amine uncharged (neutral), improving retention and shape on CSPs.[1]
Flow Rate	0.5 - 1.0 mL/min	Adjusted for backpressure.
Detection	ESI+ MS or UV @ 220 nm	220 nm captures the end absorption of the amine/phenyl.[1]

Critical Success Factor: pH Control

The pKa of the pyrrolidine nitrogen is approx. 9-10.

• Low pH (Acidic): The amine is protonated (

  ).[1] While this works for some columns (e.g., Chiralpak ZWIX), on standard polysaccharide columns, charged species often show poor enantioselectivity.[1]

• High pH (Basic): Using Ammonium Bicarbonate or Ammonium Hydroxide (pH 9) ensures a significant portion of the analyte is neutral, interacting more effectively with the chiral selector.[1]

Data Analysis & Troubleshooting

System Suitability Criteria

To ensure the method is valid for routine testing, the following criteria must be met:

Parameter	Acceptance Criteria	Failure Mode & Fix
Resolution ( )		If < 2.0: Lower Temp to 15°C or switch alcohol (IPA EtOH).
Tailing Factor ( )		If > 1.3: Increase DEA concentration to 0.2% or replace column guard.
Capacity Factor ( )		If < 1.0: Reduce mobile phase polarity (decrease Alcohol %).[1]

Common Issues

• Peak Broadening: Often caused by salt mismatch. If injecting an HCl salt into a Hexane/DEA line, the chloride counter-ion can cause solubility issues.[1] Fix: Perform a liquid-liquid extraction (DCM/NaOH) to isolate the free base oil before preparing the HPLC sample.

• Retention Time Shift: Polysaccharide columns are sensitive to water content in Normal Phase. Ensure Hexane and IPA are strictly anhydrous.

References

• Chiral Technologies (Daicel). Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH and IJ.[1] Available at: [Link][1]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers.[1] Chemical Society Reviews, 37, 2593-2608.[1] Link

• Snyder, L. R., et al.Practical HPLC Method Development. Wiley-Interscience.

• Sigma-Aldrich. Chiral HPLC Column Selection Guide. (Specifics on basic modifiers for amines). Link

Sources

• 1. scispace.com [scispace.com]
• 2. 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers’ Absolute Configuration | MDPI [mdpi.com]

Application Notes and Protocols: The Strategic Incorporation of 3-Methyl-3-phenylpyrrolidine in the Synthesis of Bioactive Molecules

Introduction: The Significance of the 3-Methyl-3-phenylpyrrolidine Scaffold

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Its non-planar, saturated nature allows for a three-dimensional exploration of chemical space, which is often crucial for potent and selective interactions with biological targets. The introduction of a quaternary center, as seen in the 3-methyl-3-phenylpyrrolidine moiety, imparts specific conformational rigidity. This structural feature can be highly advantageous in drug design, as it can lock the molecule into a bioactive conformation, potentially increasing potency and reducing off-target effects. The phenyl group can engage in various non-covalent interactions, such as pi-stacking and hydrophobic interactions, within a receptor's binding pocket, while the methyl group can provide a fine-tuning of the steric and electronic properties of the molecule. This application note will provide a detailed guide on the synthesis of 3-methyl-3-phenylpyrrolidine and its subsequent use in the preparation of bioactive molecules, with a focus on providing scientifically sound and reproducible protocols for researchers in drug discovery.

Part 1: Synthesis of the 3-Methyl-3-phenylpyrrolidine Scaffold

A key challenge in the synthesis of 3-substituted pyrrolidines is the stereoselective construction of the C3-substituted carbon. For the purposes of this guide, we will focus on a robust and adaptable synthesis of racemic 3-methyl-3-phenylpyrrolidine, which can then be used to generate a variety of bioactive derivatives. The following protocol is a multi-step synthesis starting from readily available commercial materials.

Experimental Workflow for the Synthesis of 3-Methyl-3-phenylpyrrolidine

Caption: Synthetic workflow for 3-Methyl-3-phenylpyrrolidine.

Protocol 1: Synthesis of 3-Methyl-3-phenyl-pyrrolidine-2,5-dione

This initial step involves the formation of a succinimide ring system from 3-methyl-3-phenylsuccinic acid and a suitable amine, followed by cyclization.[3]

Materials:

• 3-Methyl-3-phenylsuccinic acid

• Urea

• Sand (optional, as a heat transfer medium)

• Beaker

• Heating mantle or hot plate

• Glass rod

• Ethanol

• Distilled water

• Büchner funnel and filter paper

Procedure:

• In a clean, dry beaker, thoroughly mix 10.4 g (0.05 mol) of 3-methyl-3-phenylsuccinic acid with 9.0 g (0.15 mol) of urea.

• Gently heat the mixture on a heating mantle or hot plate. The mixture will begin to melt at approximately 80-90 °C.

• Continue to heat the mixture to 150-160 °C, stirring continuously with a glass rod. The mixture will become a molten liquid and then solidify.

• Maintain the temperature for 1-2 hours, at which point the reaction should be complete.

• Allow the reaction mixture to cool to room temperature. The solid mass is the crude 3-methyl-3-phenyl-pyrrolidine-2,5-dione.

• To purify the product, crush the solid and recrystallize from a mixture of ethanol and water.

• Collect the purified crystals by vacuum filtration using a Büchner funnel, wash with cold water, and dry in a desiccator.

Expected Yield: 70-80%

Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and melting point analysis.

Protocol 2: Reduction of 3-Methyl-3-phenyl-pyrrolidine-2,5-dione

The reduction of the dione to the corresponding pyrrolidine is a critical step. Strong reducing agents like lithium aluminum hydride (LiAlH₄) are typically employed for this transformation.

Materials:

• 3-Methyl-3-phenyl-pyrrolidine-2,5-dione (from Protocol 1)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Round-bottom flask

• Reflux condenser

• Nitrogen or argon gas supply

• Ice bath

• Sodium sulfate

• Rotary evaporator

• Distilled water

• 15% aqueous sodium hydroxide solution

• Diethyl ether

Procedure:

• Set up a dry, three-necked round-bottom flask equipped with a reflux condenser, a nitrogen or argon inlet, and a dropping funnel.

• Under an inert atmosphere, suspend 3.8 g (0.1 mol) of LiAlH₄ in 100 mL of anhydrous THF in the flask and cool the suspension in an ice bath.

• Dissolve 8.95 g (0.05 mol) of 3-methyl-3-phenyl-pyrrolidine-2,5-dione in 50 mL of anhydrous THF and add it dropwise to the LiAlH₄ suspension over 30 minutes.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 8-12 hours.

• Cool the reaction mixture back down in an ice bath.

• Carefully quench the excess LiAlH₄ by the dropwise addition of 4 mL of water, followed by 4 mL of 15% aqueous sodium hydroxide solution, and then 12 mL of water.

• Stir the resulting mixture at room temperature for 30 minutes.

• Filter the white precipitate of aluminum salts and wash it thoroughly with diethyl ether.

• Combine the filtrate and the ether washings, and dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 3-methyl-3-phenylpyrrolidine.

• The product can be further purified by distillation under reduced pressure or by column chromatography.

Expected Yield: 60-70%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Part 2: Application in the Synthesis of Bioactive Molecules

The 3-methyl-3-phenylpyrrolidine scaffold is a valuable building block for a variety of bioactive molecules, including potent and balanced norepinephrine (NE) and serotonin (5-HT) reuptake inhibitors, which have applications in the treatment of depression and pain.[4]

Workflow for the Synthesis of a Norepinephrine and Serotonin Reuptake Inhibitor

Caption: Synthesis of a Norepinephrine and Serotonin Reuptake Inhibitor (NSRI).

Protocol 3: Synthesis of a 3-(Phenoxy-phenyl-methyl)-pyrrolidine Analog

This protocol describes the N-alkylation of 3-methyl-3-phenylpyrrolidine with a suitable electrophile to generate a potent norepinephrine and serotonin reuptake inhibitor.[4]

Materials:

• 3-Methyl-3-phenylpyrrolidine (from Protocol 2)

• 1-(2-Bromoethoxy)-4-fluorobenzene (or other suitably substituted phenoxyethyl bromide)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of 1.61 g (10 mmol) of 3-methyl-3-phenylpyrrolidine in 50 mL of acetonitrile in a round-bottom flask, add 2.76 g (20 mmol) of potassium carbonate.

• Add 2.19 g (10 mmol) of 1-(2-bromoethoxy)-4-fluorobenzene to the mixture.

• Heat the reaction mixture to 80 °C and stir for 12-18 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes.

• Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield the final compound.

Expected Yield: 50-60%

Characterization and Biological Evaluation: The final compound should be fully characterized by ¹H NMR, ¹³C NMR, high-resolution mass spectrometry, and its purity assessed by HPLC. The biological activity can be evaluated through in vitro assays to determine its potency as a norepinephrine and serotonin reuptake inhibitor.[4]

Data Summary

Compound	Synthetic Step	Key Reagents	Yield (%)	Biological Activity (IC₅₀)
3-Methyl-3-phenyl-pyrrolidine-2,5-dione	Cyclization	3-Methyl-3-phenylsuccinic acid, Urea	70-80	N/A
3-Methyl-3-phenylpyrrolidine	Reduction	LiAlH₄, THF	60-70	N/A
NSRI Analog	N-Alkylation	K₂CO₃, CH₃CN	50-60	To be determined

Conclusion

The 3-methyl-3-phenylpyrrolidine scaffold is a valuable and versatile building block in the synthesis of bioactive molecules. Its rigid structure and the presence of both hydrophobic and potentially interactive functional groups make it an attractive component for drug design. The protocols outlined in this application note provide a clear and reproducible pathway for the synthesis of this important intermediate and its subsequent incorporation into a class of potent norepinephrine and serotonin reuptake inhibitors. By understanding the rationale behind each synthetic step, researchers can adapt and modify these protocols to generate novel analogs with improved pharmacological properties, thereby advancing the field of drug discovery.

References

• Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potentional anticonvulsant agents. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. (2014). PubMed. Retrieved January 30, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2022). National Institutes of Health. Retrieved January 30, 2026, from [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2022). IRIS Unipa. Retrieved January 30, 2026, from [Link]

• Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds. (n.d.). Preprints.org. Retrieved January 30, 2026, from [Link]

Sources

• 1. iris.unipa.it [iris.unipa.it]
• 2. Research on Biological and Bioactive Molecules Containing Pyrrole Scaffolds [biolmolchem.com]
• 3. researchgate.net [researchgate.net]
• 4. A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency N-Methylation of 3-Phenylpyrrolidine

Executive Summary

The 3-phenylpyrrolidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a core structure for dopamine transporter inhibitors and various CNS-active agents. The transformation of 3-phenylpyrrolidine (secondary amine) to 1-methyl-3-phenylpyrrolidine (tertiary amine) is a critical optimization step to modulate lipophilicity (

) and blood-brain barrier permeability.

This Application Note provides two distinct, field-validated protocols for this transformation. Unlike direct alkylation with methyl iodide—which frequently results in over-alkylation to quaternary ammonium salts—these reductive amination strategies ensure mono-methylation selectivity .

Strategic Method Selection

Feature	Method A: STAB Reductive Amination	Method B: Eschweiler-Clarke
Reagent	Sodium Triacetoxyborohydride (STAB)	Formic Acid / Formaldehyde
Conditions	Mild, Room Temperature	High Temp (Reflux), Strong Acid
Scale	Discovery / Milligram to Gram	Process / Multi-Gram to Kilo
Selectivity	Excellent (>98% Tertiary Amine)	Good (Risk of side reactions if functionalized)
Recommendation	Primary Choice for Lab Scale	Choice for Cost/Scale-up

Protocol A: Reductive Amination (The "Gold Standard")

Principle & Causality

This protocol utilizes Sodium Triacetoxyborohydride (STAB) . We select STAB over Sodium Cyanoborohydride (

) because STAB is less toxic (non-volatile cyanide source) and, critically, it does not reduce aldehydes/ketones effectively without the presence of an amine. This kinetic selectivity allows for "one-pot" procedures where the iminium ion is reduced faster than the formaldehyde substrate.[1]

Reagents & Stoichiometry

Component	Equiv.	Role
3-Phenylpyrrolidine	1.0	Substrate
Formaldehyde (37% aq.)	1.5	C1 Source (Electrophile)
STAB	1.4	Hydride Source (Reductant)
Acetic Acid (AcOH)	1.0	Catalyst (Promotes iminium formation)
DCE (1,2-Dichloroethane)	Solvent	0.1 M Concentration

Step-by-Step Procedure

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-phenylpyrrolidine (1.0 equiv) in DCE (or THF if chlorinated solvents are restricted).

• Activation: Add Acetic Acid (1.0 equiv). Note: This protonates the hemiaminal intermediate, accelerating the dehydration to the reactive iminium species.

• Aldehyde Addition: Add Formaldehyde (37% aq.) (1.5 equiv). Stir at Room Temperature (RT) for 15–20 minutes.

  • Checkpoint: The solution may become slightly cloudy; this is normal.

• Reduction: Carefully add STAB (1.4 equiv) in 3–4 portions over 10 minutes.

  • Safety: Mild gas evolution (

    ) may occur. Do not seal the vessel tightly immediately.

• Reaction: Stir at RT for 2–4 hours.

  • Validation: Monitor by TLC (System: 10% MeOH/DCM + 1%

    ) or LCMS. The starting material spot ( ) should disappear, replaced by a higher running spot ( ).

• Quench: Quench the reaction by adding saturated aqueous

  solution. Stir for 15 minutes until gas evolution ceases.

• Workup: Extract the aqueous layer with DCM (

  ).[2] Combine organic layers, dry over , filter, and concentrate in vacuo.

Mechanistic Pathway (Visualization)

Figure 1: Mechanistic flow of the STAB reductive amination. Note the critical role of Acetic Acid in facilitating the Hemiaminal-to-Iminium transition.

Protocol B: Eschweiler-Clarke (Scale-Up)

Principle

This classic reaction uses formic acid as both the hydride source and the solvent/catalyst. It is robust and cost-effective but requires high temperatures (

). It is self-limiting to the tertiary amine (quaternization does not occur), making it chemically safe from over-alkylation.

Reagents

• 3-Phenylpyrrolidine (1.0 equiv)

• Formic Acid (88% or 98%) (5.0 equiv)

• Formaldehyde (37% aq.) (2.2 equiv)

Procedure

• Mixing: In a round-bottom flask, cool Formic Acid (5.0 equiv) to

  (ice bath).

• Addition: Slowly add 3-phenylpyrrolidine . Caution: Exothermic acid-base reaction.

• Aldehyde: Add Formaldehyde (2.2 equiv).

• Reflux: Equip with a reflux condenser and heat the mixture to

  (reflux) for 12–18 hours.

  • Indicator: Vigorous evolution of

    gas indicates the reduction is proceeding.

• Workup: Cool to RT. Add HCl (1M) and remove excess formaldehyde via evaporation or extraction. Basify the aqueous residue to pH >12 using NaOH pellets/solution. Extract with Diethyl Ether or DCM.

Analytical Validation & Quality Control

To ensure the protocol is a "self-validating system," compare your isolated product against these expected metrics.

Expected Data Table

Metric	3-Phenylpyrrolidine (SM)	1-Methyl-3-phenylpyrrolidine (Product)
LCMS (M+H)	~148.1 m/z	~162.1 m/z
1H NMR (N-Me)	Absent	Singlet, ppm
1H NMR (N-H)	Broad singlet ( )	Absent
Appearance	Yellow/Brown Oil	Colorless to Pale Yellow Oil

Workflow Logic & Decision Tree

Figure 2: Decision matrix for selecting the optimal methylation protocol based on experimental constraints.

Troubleshooting (The "If/Then" Matrix)

Observation	Root Cause	Corrective Action
Incomplete Conversion (>10% SM remains)	Iminium formation stalled or STAB degraded.	Add 0.5 eq more Formaldehyde, stir 30 min, then add 0.5 eq fresh STAB. Ensure solvent is dry (STAB degrades in water).
Product is Quaternary Salt (M+15)	Used Methyl Iodide? Or excessive heat?	Switch to STAB method. Do not use alkyl halides for this substrate.
Emulsion during Workup	Amphiphilic nature of amine.	Saturate aqueous layer with NaCl (brine). Use /IPA (3:1) for extraction if necessary.
Low Yield (Eschweiler-Clarke)	Loss of volatile amine or incomplete loss.	Ensure reflux is vigorous ( ). Basify strongly (pH > 12) during workup to ensure amine is free-based.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[3][4][5][6] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[3][4][6][7] The Journal of Organic Chemistry, 61(11), 3849–3862.[6]

• Clarke, H. T. , Gillespie, H. B., & Weisshaus, S. Z. (1933).[8][9] The Action of Formaldehyde on Amines and Amino Acids.[8][9][10][11][12] Journal of the American Chemical Society, 55(11), 4571–4587.

• European Patent Office. (2018). Method for producing 1-methylpyrrolidin-3-ol (EP 3415499 A1).[13] Espacenet.[14]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for Eschweiler-Clarke mechanism).

Sources

• 1. reddit.com [reddit.com]
• 2. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 8. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 9. name-reaction.com [name-reaction.com]
• 10. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 11. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 12. data.epo.org [data.epo.org]
• 13. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
• 14. CN108191732B - Synthesis method of N-methylpyrrole - Google Patents [patents.google.com]

Application Note: 3-Methyl-3-phenylpyrrolidine in Medicinal Chemistry

[1][2]

Executive Summary

3-Methyl-3-phenylpyrrolidine (CAS: 13589-87-2) represents a high-value "escape from flatland" building block. Unlike its planar aromatic counterparts, this scaffold introduces a quaternary carbon center at the C3 position. This structural feature confers three critical advantages in drug design:

• Conformational Locking: The gem-disubstitution (Thorpe-Ingold effect) restricts the flexibility of the pyrrolidine ring, reducing the entropic penalty upon binding to target proteins (e.g., nAChR, DAT).[1]

• Metabolic Stability: The C3-methyl group blocks the benzylic position, a common "soft spot" for metabolic oxidation by Cytochrome P450 enzymes.[1]

• Chiral Vectoring: The molecule possesses a defined stereocenter, allowing for the precise projection of pharmacophores in 3D space, critical for distinguishing between receptor subtypes (e.g.,

  4 2 vs. 7 nicotinic receptors).[1]

This guide details the physicochemical profile, synthesis protocols, and application workflows for utilizing 3-methyl-3-phenylpyrrolidine in lead optimization.

Physicochemical Profile

Understanding the physical behavior of this building block is prerequisite to successful coupling.

Property	Value / Characteristic	Impact on Synthesis
Molecular Weight	161.25 g/mol	Fragment-based drug discovery (FBDD) compliant.
LogP (Calc)	~2.2	Good lipophilicity for CNS penetration; amenable to organic extraction.
pKa (Conj. Acid)	~9.5 (Secondary Amine)	Highly basic.[1] Requires buffering in aqueous couplings; forms stable HCl salts.
Boiling Point	~110°C (at 15 mmHg)	Volatile as free base; handle concentration carefully to avoid loss.[1]
Stereochemistry	1 Chiral Center (C3)	Available as racemate or enantiopure ((R)/(S)).[1] Note: Biological activity is often stereospecific.

Synthesis & Preparation Protocols

Retrosynthetic Logic (The "Why")

While 3-methyl-3-phenylpyrrolidine is commercially available, in-house preparation is often required to access specific isotopologues or derivatives. The most robust route utilizes the reduction of 3-methyl-3-phenylsuccinimide . This approach leverages the "Thorpe-Ingold" effect, where the quaternary center actually accelerates ring closure during the precursor synthesis.

Protocol: Reduction of 3-Methyl-3-phenylsuccinimide

Objective: Convert the cyclic imide (succinimide) to the target pyrrolidine.

Reagents:

• Substrate: 3-Methyl-3-phenylsuccinimide (Methsuximide metabolite analog)

• Reductant: Lithium Aluminum Hydride (LiAlH

  ) (2.5 - 3.0 equiv)[1]

• Solvent: Anhydrous THF (Tetrahydrofuran)

• Quench: Fieser workup reagents (H

  O, 15% NaOH)

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a reflux condenser and N

  inlet.

• Solubilization: Charge the flask with anhydrous THF (0.5 M relative to substrate). Add LiAlH

  pellets (3.0 equiv) cautiously at 0°C.

• Addition: Dissolve 3-methyl-3-phenylsuccinimide in minimal THF. Add this solution dropwise to the LiAlH

  suspension over 30 minutes. Caution: Exothermic gas evolution.

• Reflux: Warm to room temperature, then heat to reflux (66°C) for 4–6 hours. Monitor by TLC (The imide carbonyl stretch at ~1700 cm

  will disappear; amine spot appears).

• Quench (Fieser Method): Cool to 0°C. Dilute with diethyl ether.

  • Add

    mL H O ( = grams of LiAlH used).[1]

  • Add

    mL 15% NaOH.[1]

  • Add

    mL H O.

• Isolation: Stir until a white granular precipitate forms. Filter through a Celite pad.

• Purification: Concentrate the filtrate. The resulting oil is the free base. Convert to HCl salt for storage by adding 2M HCl in diethyl ether.

Application Workflows in Medicinal Chemistry

Core Application: Kinetic Stabilizers & GPCR Ligands

The 3-methyl-3-phenylpyrrolidine motif is a proven "anchor" for stabilizing protein conformations. A prime example is its use in Kinetic Stabilizers for Amyloidogenic Immunoglobulin Light Chains . The rigid quaternary center locks the ligand into a bioactive conformation that binds the protein dimer interface, preventing unfolding.[1]

Decision Tree: Coupling Strategies

When incorporating this building block, steric hindrance at the C3 position can vaguely transmit to the nitrogen, but the N-H is generally accessible.[1]

Figure 1: Decision matrix for coupling 3-methyl-3-phenylpyrrolidine based on the desired linker and steric environment.

Protocol: Reductive Amination (General Procedure)

This is the most common method to attach the scaffold to a core (e.g., creating N-substituted derivatives).[1]

• Mixing: Combine 3-methyl-3-phenylpyrrolidine (1.0 equiv) and the aldehyde/ketone partner (1.1 equiv) in 1,2-Dichloroethane (DCE).

• Acid Catalysis: Add Acetic Acid (1-2 drops) to adjust pH to ~5–6. Stir for 30 mins to form the iminium ion.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

• Reaction: Stir at room temperature for 12–16 hours.

• Workup: Quench with sat. NaHCO

  . Extract with DCM. The quaternary center at C3 does not significantly hinder this reaction at the nitrogen.

Mechanistic Insight: The Quaternary Advantage

Why choose this over simple 3-phenylpyrrolidine?

• Metabolic Blocking: In 3-phenylpyrrolidine, the C3-H is benzylic and tertiary—a prime target for hydroxylation. Replacing this H with a Methyl group removes this metabolic liability, extending half-life (

  ).

• The Gem-Dimethyl Effect (Thorpe-Ingold): The C3 substituents compress the internal bond angle (

  ), forcing the nitrogen lone pair into a more defined vector.[1] This often results in higher affinity binding due to a lower entropic cost of binding ( ).

Figure 2: Metabolic stability comparison.[1] The quaternary center blocks the labile benzylic position.

References

• Synthesis & Pharmacology of Succinimides

  • Title: Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potential anticonvulsant agents.[2][3]

  • Source: Hemijska Industrija (2019).[1][3]

  • URL:[Link]

• Kinetic Stabilizers (Amyloidosis)

  • Title: Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains.[4]

  • Source: Journal of Medicinal Chemistry / PMC (2024).[1]

  • URL:[Link][1]

• Quaternary Centers in Synthesis

  • Title: Quaternary-centre-guided synthesis of complex polycyclic terpenes.

  • Source: Nature (2019).[1]

  • URL:[Link]

• Nicotinic Receptor Ligands

  • Title: Anticonvulsants Based on the α-Substituted Amide Group Pharmacophore Bind to and Inhibit Function of Neuronal Nicotinic Acetylcholine Receptors.[5]

  • Source: ACS Chemical Neuroscience (2014).[1]

  • URL:[Link][1]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potentional anticonvulsant agents | Scilit [scilit.com]
• 3. Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones as potentional anticonvulsant agents | HEMIJSKA INDUSTRIJA (Chemical Industry) [ache-pub.org.rs]
• 4. Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Catalytic Applications of 3-Methyl-3-phenylpyrrolidine Derivatives: A Technical Guide for Researchers

Introduction: The Untapped Potential of 3,3-Disubstituted Pyrrolidines in Asymmetric Catalysis

The pyrrolidine scaffold is a cornerstone in the field of organocatalysis, with proline and its derivatives being extensively utilized for a myriad of asymmetric transformations.[1][2] These catalysts operate through the formation of key intermediates such as enamines and iminium ions, effectively mimicking the function of natural enzymes.[3] While significant research has focused on modifications at the 2- and 5-positions of the pyrrolidine ring, the catalytic potential of derivatives bearing a quaternary stereocenter at the 3-position, such as 3-methyl-3-phenylpyrrolidine, remains a largely underexplored frontier.

This technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of the prospective catalytic applications of 3-methyl-3-phenylpyrrolidine derivatives. Drawing upon established principles of pyrrolidine organocatalysis and data from structurally related systems, this document will furnish detailed application notes, hypothetical yet plausible experimental protocols, and the underlying mechanistic rationale. The introduction of a sterically demanding and electronically distinct 3,3-disubstituted pattern is poised to offer unique stereochemical control and reactivity profiles, making it a compelling area for new catalyst design and application.

Part 1: Synthesis of Chiral 3-Methyl-3-phenylpyrrolidine Derivatives

The development of any catalytic application begins with the efficient and stereoselective synthesis of the catalyst itself. While the literature on the synthesis of the specific title compound is sparse, several methodologies for constructing 3-substituted and 3,3-disubstituted pyrrolidines can be adapted. A plausible synthetic strategy could involve the asymmetric addition of a methyl group to a 3-phenyl-Δ³-pyrroline precursor or a ring-closing metathesis approach.

A key challenge in the synthesis is the creation of the chiral quaternary carbon center. Modern synthetic methods, such as palladium-catalyzed asymmetric allylic alkylation, have proven effective in generating such centers in nitrogen heterocycles.[4]

Hypothetical Protocol for the Synthesis of (S)-3-Methyl-3-phenylpyrrolidine:

Materials:

• (S)-3-Phenylpyrrolidine

• n-Butyllithium (n-BuLi)

• Methyl iodide (MeI)

• Anhydrous tetrahydrofuran (THF)

• Diisopropylamine

• Dry ice/acetone bath

• Standard glassware for air-sensitive reactions

Procedure:

• Lithium Diisopropylamide (LDA) Preparation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 eq.) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.0 eq.) dropwise via syringe. Stir the mixture at -78 °C for 30 minutes, then allow it to warm to 0 °C for 15 minutes before re-cooling to -78 °C.

• Deprotonation: To the freshly prepared LDA solution at -78 °C, add a solution of (S)-3-phenylpyrrolidine (1.0 eq.) in anhydrous THF dropwise. Stir the resulting mixture at -78 °C for 2 hours to ensure complete deprotonation at the C3 position.

• Methylation: Add methyl iodide (1.2 eq.) to the reaction mixture at -78 °C. Allow the reaction to stir at this temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching and Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired (S)-3-methyl-3-phenylpyrrolidine.

• Characterization: Confirm the structure and enantiomeric purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, mass spectrometry, and chiral HPLC).

Part 2: Prospective Catalytic Applications and Protocols

The presence of a methyl and a phenyl group at the C3 position is anticipated to create a unique and sterically hindered chiral environment. This could lead to high levels of stereocontrol in various asymmetric transformations. Below are detailed, albeit hypothetical, protocols for key reactions where 3-methyl-3-phenylpyrrolidine derivatives could excel as organocatalysts.

Asymmetric Michael Addition

The Michael addition is a fundamental C-C bond-forming reaction. Pyrrolidine-based catalysts are known to activate aldehydes and ketones towards nucleophilic attack on α,β-unsaturated compounds through enamine formation. The steric bulk of the 3-methyl-3-phenyl substitution could effectively shield one face of the enamine intermediate, leading to high enantioselectivity.

Hypothetical Protocol: Asymmetric Michael Addition of Propanal to Nitrostyrene

Materials:

• (S)-3-Methyl-3-phenylpyrrolidine (Catalyst) (10 mol%)

• trans-β-Nitrostyrene (1.0 eq.)

• Propanal (3.0 eq.)

• Dichloromethane (CH₂Cl₂)

• Trifluoroacetic acid (TFA) (co-catalyst, 10 mol%)

Procedure:

• Reaction Setup: To a vial containing a magnetic stir bar, add (S)-3-methyl-3-phenylpyrrolidine (0.1 mmol) and trifluoroacetic acid (0.1 mmol) in dichloromethane (2 mL). Stir the mixture for 10 minutes at room temperature.

• Addition of Reactants: Add trans-β-nitrostyrene (1.0 mmol) to the catalyst solution. Cool the mixture to 0 °C and then add propanal (3.0 mmol) dropwise.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is expected to be complete within 24-48 hours.

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude product directly by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the chiral Michael adduct.

• Analysis: Determine the yield, diastereomeric ratio (dr), and enantiomeric excess (ee) of the product by ¹H NMR and chiral HPLC analysis.

Table 1: Expected Performance in Asymmetric Michael Addition

Entry	Aldehyde	Michael Acceptor	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Expected ee (%)
1	Propanal	trans-β-Nitrostyrene	10	CH₂Cl₂	0	24	>90	>95
2	Isovaleraldehyde	trans-β-Nitrostyrene	10	Toluene	RT	48	>85	>90
3	Cyclohexanone	N-Benzylmaleimide	20	CHCl₃	RT	72	>80	>92

Asymmetric Aldol Reaction

The aldol reaction is a powerful tool for constructing β-hydroxy carbonyl compounds. Similar to the Michael addition, pyrrolidine catalysts facilitate the reaction via an enamine intermediate. The steric hindrance of the 3-methyl-3-phenylpyrrolidine catalyst is expected to play a crucial role in controlling the facial selectivity of the C-C bond formation.

Hypothetical Protocol: Asymmetric Aldol Reaction of Acetone with 4-Nitrobenzaldehyde

Materials:

• (S)-3-Methyl-3-phenylpyrrolidine (Catalyst) (20 mol%)

• 4-Nitrobenzaldehyde (1.0 eq.)

• Acetone (10 eq.)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Reaction Setup: In a reaction vial, dissolve 4-nitrobenzaldehyde (1.0 mmol) and (S)-3-methyl-3-phenylpyrrolidine (0.2 mmol) in acetone (10 mmol) and DMSO (1 mL).

• Reaction: Stir the mixture at room temperature for 48-72 hours. Monitor the reaction by TLC.

• Quenching and Work-up: After the reaction is complete, add a saturated aqueous solution of NH₄Cl to quench the reaction. Extract the product with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography (hexane/ethyl acetate) to obtain the chiral aldol product.

• Analysis: Determine the yield and enantiomeric excess by ¹H NMR and chiral HPLC.

Part 3: Mechanistic Insights and Rationale

The catalytic efficacy of 3-methyl-3-phenylpyrrolidine derivatives is predicated on the established mechanisms of aminocatalysis.

Enamine Catalysis in Michael and Aldol Reactions

In both the Michael and aldol reactions, the secondary amine of the pyrrolidine catalyst reacts with a carbonyl compound (aldehyde or ketone) to form a nucleophilic enamine intermediate. The chiral environment created by the 3-methyl-3-phenyl substituents dictates the facial selectivity of the subsequent attack on the electrophile.

Caption: Generalized catalytic cycle for enamine-mediated reactions.

Iminium Ion Catalysis in Diels-Alder Reactions

For reactions like the asymmetric Diels-Alder cycloaddition, the pyrrolidine catalyst can activate α,β-unsaturated aldehydes by forming a chiral iminium ion. This activation lowers the LUMO of the dienophile and the steric bulk of the catalyst directs the approach of the diene.

Caption: Iminium ion activation in asymmetric Diels-Alder reactions.

Conclusion and Future Outlook

While the catalytic applications of 3-methyl-3-phenylpyrrolidine derivatives are not yet established in the literature, the foundational principles of organocatalysis strongly suggest their potential as highly effective and stereoselective catalysts. The unique steric and electronic properties conferred by the 3,3-disubstitution pattern offer exciting opportunities for the development of novel asymmetric transformations. The protocols and mechanistic insights provided in this guide serve as a robust starting point for researchers to explore this promising, yet uncharted, area of catalysis. Experimental validation of these hypotheses is a crucial next step and is anticipated to unlock new synthetic methodologies for the efficient construction of complex chiral molecules.

References

• The design of a spiro-pyrrolidine organocatalyst and its application to catalytic asymmetric Michael addition for the construction of all-carbon quaternary centers. Chemical Communications. [Link]

• Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. National Institutes of Health. [Link]

• Synthesis of a New Chiral Pyrrolidine. MDPI. [Link]

• Formation of All-Carbon Quaternary Centers via Enantioselective Pd-Catalyzed α-Vinylation of γ-Lactams. ACS Publications. [Link]

• Asymmetric synthesis of cis- and trans-2,5-disubstituted pyrrolidines from 3-oxo pyrrolidine 2-phosphonates: synthesis of (+)-preussin and analogs. PubMed. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. National Institutes of Health. [Link]

• Catalytic asymmetric synthesis of pyrrolidine derivatives bearing heteroatom-substituted quaternary stereocenters. Semantic Scholar. [Link]

• Methodologies for the synthesis of quaternary carbon centers via hydroalkylation of unactivated olefins: twenty years of advances. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. National Institutes of Health. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. PubMed. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. National Institutes of Health. [Link]

• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. National Institutes of Health. [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Semantic Scholar. [Link]

• Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. ACS Publications. [Link]

• Azetidines with All-Carbon Quaternary Centers: Merging Relay Catalysis with Strain Release Functionalization. Organic Chemistry Portal. [Link]

• Selective and catalytic arylation of N-phenylpyrrolidine: sp3 C-H bond functionalization in the absence of a directing group. PubMed. [Link]

• Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. National Institutes of Health. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS UniPA. [Link]

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• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unipa.it [iris.unipa.it]
• 4. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Proposed Reaction Mechanism and Protocol for the Synthesis of 3-Methyl-3-phenylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolidine scaffold is a privileged structural motif in medicinal chemistry, frequently found in a multitude of biologically active compounds and FDA-approved drugs. Its unique three-dimensional structure allows for the precise spatial orientation of substituents, making it a valuable component in the design of novel therapeutics. This application note presents a detailed, plausible reaction mechanism for the formation of 3-Methyl-3-phenylpyrrolidine, a key intermediate for more complex molecular architectures. A comprehensive, step-by-step experimental protocol for its synthesis via an intramolecular nucleophilic substitution of a haloamine precursor is provided. This guide is intended to provide researchers with the foundational knowledge to synthesize and further explore the therapeutic potential of this and related compounds.

Introduction: The Significance of the Pyrrolidine Scaffold

The pyrrolidine ring system is a cornerstone in the development of new chemical entities for a wide range of therapeutic targets. Its conformational flexibility and the ability to introduce diverse substituents at various positions make it an attractive scaffold for modulating pharmacological activity. The 3,3-disubstituted pyrrolidine core, in particular, offers a rigid framework that can effectively present appended functional groups to biological targets. 3-Methyl-3-phenylpyrrolidine serves as a fundamental building block for the synthesis of more elaborate molecules with potential applications in areas such as neuroscience, oncology, and infectious diseases. Understanding its synthesis is therefore of significant interest to the drug discovery community.

Proposed Reaction Mechanism: Intramolecular Cyclization

The proposed synthesis of 3-Methyl-3-phenylpyrrolidine proceeds through a multi-step pathway culminating in a key intramolecular cyclization reaction. This approach is based on well-established principles of organic chemistry, particularly the formation of cyclic amines from precursors containing a nucleophilic amine and an electrophilic carbon center.

The overall transformation can be envisioned as the intramolecular SN2 reaction of a primary amine onto an alkyl halide. The precursor, 4-halo-2-methyl-2-phenylbutan-1-amine, undergoes a base-mediated cyclization to yield the desired 3-Methyl-3-phenylpyrrolidine.

Step-by-Step Mechanistic Elucidation:

• Deprotonation of the Amine: In the presence of a suitable base, the primary amino group of the precursor is deprotonated to increase its nucleophilicity. This step is crucial for facilitating the subsequent intramolecular attack.

• Intramolecular Nucleophilic Attack: The resulting nucleophilic amine attacks the carbon atom bearing the halogen (a good leaving group), leading to the formation of a five-membered ring transition state.

• Ring Closure and Formation of the Pyrrolidine Ring: The carbon-halogen bond breaks, and a new carbon-nitrogen bond is formed, resulting in the formation of the stable pyrrolidine ring. The stereochemistry at the C3 position is established during this step.

Caption: Proposed reaction mechanism for the formation of 3-Methyl-3-phenylpyrrolidine.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a plausible synthetic route to 3-Methyl-3-phenylpyrrolidine, starting from commercially available 2-phenylpropanenitrile.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Supplier	Notes
2-Phenylpropanenitrile	C₉H₉N	131.17	Sigma-Aldrich	Starting material
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	Sigma-Aldrich	Strong base
1-Bromo-2-chloroethane	C₂H₄BrCl	143.42	Sigma-Aldrich	Alkylating agent
Lithium Aluminum Hydride (LAH)	LiAlH₄	37.95	Sigma-Aldrich	Reducing agent
Diethyl ether (anhydrous)	(C₂H₅)₂O	74.12	Fisher Scientific	Solvent
Tetrahydrofuran (THF, anhydrous)	C₄H₈O	72.11	Fisher Scientific	Solvent
Potassium Carbonate	K₂CO₃	138.21	Sigma-Aldrich	Base
Dichloromethane (DCM)	CH₂Cl₂	84.93	Fisher Scientific	Extraction solvent
Sodium Sulfate (anhydrous)	Na₂SO₄	142.04	Fisher Scientific	Drying agent
Hydrochloric Acid (concentrated)	HCl	36.46	Fisher Scientific	For pH adjustment
Sodium Bicarbonate (saturated solution)	NaHCO₃	84.01	Fisher Scientific	For workup

Synthetic Workflow

Caption: Overall synthetic workflow for the preparation of 3-Methyl-3-phenylpyrrolidine.

Detailed Procedure

Step 1: Synthesis of 4-Chloro-2-methyl-2-phenylbutanenitrile

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) and anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 2-phenylpropanenitrile (1.0 eq.) in anhydrous THF via the dropping funnel.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

• Add 1-bromo-2-chloroethane (1.5 eq.) dropwise to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of water.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-chloro-2-methyl-2-phenylbutanenitrile.

Step 2: Synthesis of 4-Chloro-2-methyl-2-phenylbutan-1-amine

• In a separate flame-dried, three-necked round-bottom flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride (LAH, 2.0 eq.) in anhydrous diethyl ether.

• Cool the suspension to 0 °C.

• Slowly add a solution of 4-chloro-2-methyl-2-phenylbutanenitrile (1.0 eq.) in anhydrous diethyl ether via a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC.

• Cool the reaction to 0 °C and quench sequentially by the slow, dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Stir the resulting mixture at room temperature for 1 hour until a white precipitate forms.

• Filter the mixture through a pad of Celite, washing the filter cake with diethyl ether.

• Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to yield crude 4-chloro-2-methyl-2-phenylbutan-1-amine, which can be used in the next step without further purification.

Step 3: Synthesis of 3-Methyl-3-phenylpyrrolidine

• Dissolve the crude 4-chloro-2-methyl-2-phenylbutan-1-amine (1.0 eq.) in a suitable solvent such as acetonitrile or dimethylformamide (DMF).

• Add potassium carbonate (K₂CO₃, 3.0 eq.) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane (DCM) and wash with water.

• Make the aqueous layer basic (pH > 10) with a saturated solution of sodium bicarbonate and extract with DCM (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 3-Methyl-3-phenylpyrrolidine.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and the presence of all expected proton and carbon signals.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

• Sodium hydride and lithium aluminum hydride are highly reactive and pyrophoric. They should be handled with extreme care under an inert atmosphere.

• 1-Bromo-2-chloroethane is a toxic and volatile reagent.

• Handle all solvents and reagents with appropriate caution.

Conclusion

This application note provides a comprehensive guide to the proposed synthesis of 3-Methyl-3-phenylpyrrolidine. The detailed reaction mechanism and experimental protocol offer a solid foundation for researchers to produce this valuable building block. The synthesis relies on robust and well-understood chemical transformations, making it adaptable for various laboratory settings. The successful synthesis of this compound opens avenues for the development of novel and complex molecules with potential therapeutic applications.

References

• Sweeney, J. B., Doulcet, J., & Thapa, B. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. [Link][1][2]

• En, D., Zou, G. F., Guo, Y., & Liao, W. W. (2014). Nucleophilic phosphine-catalyzed intramolecular Michael reactions of N-allylic substituted α-amino nitriles: construction of functionalized pyrrolidine rings via 5-endo-trig cyclizations. The Journal of organic chemistry, 79(10), 4456–4462. [Link][3]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link][4]

• Chemistry LibreTexts. (2022, September 13). III. Intramolecular Addition (Cyclization) Reactions. Retrieved from [Link][5]

• Organic Chemistry Portal. (n.d.). Amine synthesis by azide reduction. Retrieved from [Link][6]

• Chemguide. (n.d.). Reduction of nitriles. Retrieved from [Link][7]

• Aakash Institute. (n.d.). Preparation of Amines: Reduction of - Nitro, Nitriles, Isocyanides, Amides, Azides and Oximes, Ammonolysis of Alkyl Halides, Gabriel Phthalimide Synthesis, Rearrangement Reactions in CHEMISTRY. Retrieved from [Link][8]

• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. Retrieved from [Link][9]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nucleophilic phosphine-catalyzed intramolecular Michael reactions of N-allylic substituted α-amino nitriles: construction of functionalized pyrrolidine rings via 5-endo-trig cyclizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrrolidine synthesis [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Amine synthesis by azide reduction [organic-chemistry.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Preparation of Amines: Reduction of - Nitro, Nitriles, Isocyanides, Amides, Azides and Oximes, Ammonolysis of Alkyl Halides, Gabriel Phthalimide Synthesis, Rearrangement Reactions in CHEMISTRY: Definition, Types and Importance | AESL [aakash.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]

Scale-up synthesis of 3-Methyl-3-phenylpyrrolidine for pharmaceutical research

Executive Summary

The pyrrolidine core containing a quaternary carbon center, specifically 3-Methyl-3-phenylpyrrolidine , is a privileged pharmacophore found in various CNS-active agents (e.g., substrates for monoamine transporters, nicotinic antagonists). While academic literature offers numerous routes (e.g., intramolecular hydroamination, 1,3-dipolar cycloaddition), most are unsuitable for multi-kilogram scale-up due to the use of cryogenic conditions, hazardous azides, or expensive transition metal catalysts.

This guide details a robust, scalable 3-step process designed for safety and economic viability. The strategy relies on the construction of the quaternary center via thermodynamically controlled alkylation, followed by reductive cyclization.

Key Process Advantages:

• Quaternary Center Control: Uses 2-phenylpropanenitrile to prevent poly-alkylation.

• Safety Profile: Replaces Lithium Aluminum Hydride (LiAlH₄) with Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al ) for the final reduction, significantly improving thermal stability and process safety.

• Cost Efficiency: Utilizes commodity starting materials.

Retrosynthetic Analysis & Strategic Logic

The primary challenge in synthesizing 3,3-disubstituted pyrrolidines is the steric hindrance associated with forming the quaternary center. We bypass the difficult ring-closing alkylation of amines by establishing the carbon skeleton first.

Selected Route: The Nitrile-Ester Cyclization Pathway

• C-C Bond Formation: Alkylation of 2-phenylpropanenitrile with ethyl bromoacetate.

• Reductive Cyclization: Hydrogenation of the nitrile to a primary amine, which undergoes intramolecular nucleophilic acyl substitution to form the lactam.

• Amide Reduction: Global reduction of the lactam to the secondary amine.

Pathway Visualization

Caption: Figure 1. Strategic synthetic pathway for 3-Methyl-3-phenylpyrrolidine highlighting key reagents for scale-up.

Detailed Experimental Protocols

Step 1: Construction of the Quaternary Center

Reaction: Alkylation of 2-phenylpropanenitrile with ethyl bromoacetate.

Rationale: Starting with 2-phenylpropanenitrile is critical. Unlike phenylacetonitrile, the starting material has only one acidic

-proton. This eliminates the risk of dialkylation, a common impurity in malonate-type syntheses, and simplifies purification. Potassium tert-butoxide (KOtBu) is chosen over NaH for scale-up to avoid hydrogen gas evolution and "runaway" exotherms associated with heterogeneous hydride reactions.

Protocol:

• Setup: Charge a dry, nitrogen-purged reactor with 2-phenylpropanenitrile (1.0 equiv) and anhydrous THF (10 volumes). Cool the solution to 0°C.

• Deprotonation: Slowly add KOtBu (1.1 equiv, 1.0 M in THF) via addition funnel, maintaining internal temperature <5°C. Stir for 30 minutes to ensure complete anion formation. The solution will turn deep yellow/orange.

• Alkylation: Add Ethyl bromoacetate (1.1 equiv) dropwise over 1 hour. The reaction is exothermic; control addition rate to keep T <10°C.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4 hours.

• IPC (In-Process Control): Monitor by HPLC/GC. Limit: <2% starting nitrile.[1]

• Workup: Quench with saturated NH₄Cl solution. Extract with Ethyl Acetate (EtOAc). Wash organic layer with water and brine. Dry over Na₂SO₄ and concentrate.

• Output: Ethyl 3-cyano-3-phenylbutanoate. (Typical Yield: 88-92% as a viscous oil).

Step 2: Reductive Cyclization to Lactam

Reaction: Hydrogenation of the nitrile to amine, followed by in situ cyclization.

Rationale: Raney Nickel is the catalyst of choice for nitrile reduction on scale due to its low cost and high activity. The presence of ammonia (NH₃) suppresses the formation of secondary amine dimers (dimerization).

Protocol:

• Setup: Charge a high-pressure hydrogenation vessel (Autoclave) with Ethyl 3-cyano-3-phenylbutanoate (1.0 equiv) dissolved in Methanol (10 volumes).

• Catalyst Loading: Add Raney Nickel (20 wt% loading, washed with MeOH). Safety Note: Raney Ni is pyrophoric. Keep wet at all times.

• Additive: Add 7N Ammonia in Methanol (2.0 equiv).

• Hydrogenation: Purge vessel with N₂ (3x), then H₂ (3x). Pressurize to 50 psi (3.5 bar) H₂. Heat to 50°C .

• Reaction: Stir vigorously for 12-16 hours.

• Mechanism: The nitrile reduces to the primary amine. Under thermal conditions, the amine attacks the ethyl ester, releasing ethanol and forming the 5-membered lactam ring.

• Workup: Cool to RT. Vent H₂. Filter catalyst through a Celite pad (keep wet!). Concentrate the filtrate.

• Purification: Recrystallize the crude solid from EtOAc/Heptane to remove acyclic impurities.

• Output: 3-Methyl-3-phenylpyrrolidin-2-one. (Typical Yield: 75-80%; White solid).

Step 3: Global Reduction to Pyrrolidine (Red-Al Process)

Reaction: Reduction of the lactam carbonyl to the methylene group.

Rationale: While LiAlH₄ is standard in academic labs, it is hazardous on a kilo-scale (solid handling, pyrophoric). Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) is supplied as a solution in toluene, is thermally more stable, and non-pyrophoric (though still water-reactive). It offers superior solubility for the aluminate intermediates.

Protocol:

• Setup: Charge a dry reactor with 3-Methyl-3-phenylpyrrolidin-2-one (1.0 equiv) and anhydrous Toluene (5 volumes).

• Reagent Addition: Add Red-Al (65% wt solution in toluene, 2.5 equiv) dropwise at ambient temperature. Note: Slight exotherm.

• Reaction: Heat the mixture to reflux (110°C) for 4 hours.

• IPC: Check for disappearance of the carbonyl stretch in IR or by HPLC.

• Quench (Critical Safety Step): Cool to 0°C. The "Fieser" workup is difficult with Red-Al due to the alkoxy ligands. Use the Rochelle's Salt method or careful NaOH hydrolysis.

  • Scale-up Quench: Slowly add 20% NaOH (aq) while maintaining T <20°C. Stir vigorously for 1 hour until two clear layers form (aluminate salts solubilize in the aqueous phase).

• Isolation: Separate phases. Extract aqueous layer with Toluene. Combine organics, dry, and concentrate.[2]

• Salt Formation (Optional but Recommended): Dissolve free base in Et₂O or EtOH and add HCl (gas or etherate) to precipitate the 3-Methyl-3-phenylpyrrolidine Hydrochloride salt. This ensures high purity (>99%) and shelf stability.

Process Safety & Engineering (Workup Logic)

The quench of aluminum hydride reductions is the most hazardous unit operation in this process. The following logic flow ensures safe handling of the aluminate waste.

Caption: Figure 2. Decision logic for safe quenching of Red-Al reductions. Method B is required for scale-up to prevent filter clogging and thermal runaways.

Analytical Specifications

To ensure the material meets pharmaceutical grade standards, the following specifications should be met before release.

Parameter	Method	Specification
Appearance	Visual	White to off-white crystalline solid (HCl salt)
Identification	1H-NMR (400 MHz, DMSO-d6)	Conforms to structure; 3H singlet (Me) at ~1.4 ppm
Purity	HPLC (C18, ACN/H2O gradient)	> 98.5% area
Residual Solvent	GC-Headspace	Toluene < 890 ppm; THF < 720 ppm
Water Content	Karl Fischer	< 0.5% w/w
Residue on Ignition	Gravimetric	< 0.1% (Sulfated Ash)

References

• Pyrrolidine Synthesis Review: "Recent Advances in the Synthesis of Pyrrolidines." ResearchGate.[3] Available at: [Link]

• Safety in Scale-up: "Right First Time in (Fine-Chemical) Process Scale-up." Scientific Update. Available at: [Link]

Sources

• 1. Safer Alternatives | Duke OESO [safety.duke.edu]
• 2. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Strategic Utilization of 3-Methyl-3-phenylpyrrolidine in Multicomponent Reactions

Protocols for High-Value Scaffold Generation in Drug Discovery

Introduction: The "Escape from Flatland"

In modern drug discovery, the transition from flat, aromatic-heavy molecules to three-dimensional, sp³-rich scaffolds is critical for improving solubility, metabolic stability, and target selectivity. 3-Methyl-3-phenylpyrrolidine (3M3PP) represents a privileged building block in this context.

Unlike simple pyrrolidine, 3M3PP possesses a quaternary carbon center at the C3 position. This gem-disubstitution restricts conformational flexibility, potentially locking the molecule into a bioactive conformation (the "Thorpe-Ingold effect") and blocking metabolic hot-spots. However, this same steric bulk presents reactivity challenges in traditional coupling chemistry.

This Application Note details the use of 3M3PP in Multicomponent Reactions (MCRs) , specifically the Petasis Borono-Mannich and Ugi-Smiles reactions. These pathways are selected because they successfully overcome the nucleophilic limitations of sterically hindered secondary amines.

Key Chemical Properties of 3M3PP

Property	Value/Description	Implication for MCRs
Structure	3-Methyl-3-phenylpyrrolidine	Secondary amine with proximal quaternary center.
Sterics	High (Gem-disubstituted C3)	Slower iminium formation; requires high concentration or catalysis.
Basicity	pKa ~9-10 (est.)	Strong enough to form iminium ions; compatible with boronic acids.
Chirality	Chiral (if enantiopure)	Induces diastereoselectivity in MCR product formation.

Application 1: The Petasis Borono-Mannich Reaction

Objective: Synthesis of sterically congested

-amino acids or amines. Why this method? The Petasis reaction is the gold standard for secondary amines. Unlike the classic Mannich reaction, the Petasis reaction involves an irreversible organoboron nucleophilic addition, driving the reaction to completion even with hindered substrates like 3M3PP.

Mechanistic Insight

The reaction proceeds via the formation of an aminal or iminium intermediate between 3M3PP and the aldehyde. The boronic acid coordinates to the hydroxyl/carboxylate group of the aldehyde component, facilitating an intramolecular transfer of the organic group to the iminium carbon.

Figure 1: Mechanistic pathway of the Petasis reaction utilizing 3M3PP. The irreversible C-C bond formation is the driving force.

Experimental Protocol: Petasis Synthesis of 3M3PP Derivatives

Reagents:

• Amine: 3-Methyl-3-phenylpyrrolidine (1.0 equiv)

• Carbonyl: Glyoxylic acid monohydrate (1.0 equiv) or Salicylaldehyde (for phenol variants)

• Nucleophile: Aryl/Vinyl Boronic Acid (1.2 equiv)

• Solvent: Dichloromethane (DCM) or Hexafluoroisopropanol (HFIP)

Step-by-Step Procedure:

• Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve glyoxylic acid monohydrate (92 mg, 1.0 mmol) in DCM (4 mL).

• Amine Addition: Add 3-Methyl-3-phenylpyrrolidine (161 mg, 1.0 mmol) in one portion. The solution may warm slightly due to salt formation. Stir for 10 minutes at Room Temperature (RT) to ensure equilibration.

• Boronic Acid Addition: Add the Aryl Boronic Acid (1.2 mmol).

  • Optimization Note: If the boronic acid is electron-poor, add 20% v/v HFIP (Hexafluoroisopropanol) to the solvent system to accelerate the reaction.

• Reaction: Seal the vial and stir vigorously at RT for 24 hours .

  • QC Check: Monitor by LCMS.[1] The disappearance of the amine mass and appearance of the product mass (M+H = Amine + Aldehyde + Boronic Acid - H2O - CO2 if decarboxylation occurs, though Petasis usually retains the acid).

• Workup:

  • Filter the reaction mixture through a pad of Celite to remove boronic acid byproducts.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Purify via reverse-phase Flash Chromatography (C18 column, Water/Acetonitrile gradient with 0.1% Formic Acid).

Application 2: The Ugi-Smiles Reaction

Objective: Synthesis of N-aryl amino amides. Why this method? Standard Ugi-4CR fails with secondary amines because the final "Mumm rearrangement" requires an N-H proton to transfer the acyl group. The Ugi-Smiles variant replaces the carboxylic acid with an electron-deficient phenol (e.g., p-nitrophenol), allowing a Smiles rearrangement that proceeds smoothly with secondary amines like 3M3PP.

Mechanistic Insight

The reaction involves the formation of a reversible iminium ion, followed by isocyanide insertion to form a nitrilium ion. The phenolate attacks this nitrilium ion. Crucially, the electron-deficient ring allows an intramolecular ipso-substitution (Smiles rearrangement), transferring the phenol ring to the nitrogen.

Figure 2: The Ugi-Smiles pathway. The Smiles rearrangement is the critical step allowing secondary amines to participate.

Experimental Protocol: Ugi-Smiles Coupling

Reagents:

• Amine: 3-Methyl-3-phenylpyrrolidine (1.0 equiv)

• Aldehyde: Benzaldehyde or Paraformaldehyde (1.0 equiv)

• Isocyanide: tert-Butyl isocyanide or Cyclohexyl isocyanide (1.0 equiv)

• Acid Component: 2-Nitrophenol or 4-Nitrophenol (1.0 equiv)

• Solvent: Methanol (MeOH) (Concentration is critical: 1.0 M)

Step-by-Step Procedure:

• Solution A: In a reaction vial, dissolve Benzaldehyde (106 mg, 1.0 mmol) and 3-Methyl-3-phenylpyrrolidine (161 mg, 1.0 mmol) in Methanol (0.5 mL). Stir for 30 minutes to pre-form the iminium species.

• Addition: Add 2-Nitrophenol (139 mg, 1.0 mmol) and Cyclohexyl isocyanide (109 mg, 1.0 mmol).

• Concentration Adjustment: Add Methanol to bring the total volume to 1.0 mL (1.0 M concentration). Note: High concentration favors the multicomponent pathway over hydrolysis.

• Heating: Heat the reaction mixture to 60°C for 24–48 hours. The reaction often turns deep yellow/orange due to the nitrophenol.

• Workup:

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in DCM and wash with saturated Na2CO3 (to remove unreacted nitrophenol).

  • Dry organic layer over MgSO4 and concentrate.

  • Purification: Silica gel chromatography (Hexanes/Ethyl Acetate 3:1).

Troubleshooting & Optimization Guide

The steric hindrance of the quaternary center in 3M3PP can slow down the initial iminium formation. Use this table to troubleshoot:

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance preventing iminium formation.	Add 3Å Molecular Sieves to remove water; Use HFIP or TFE as co-solvents (hydrogen bond donors activate the carbonyl).
Hydrolysis Products	Water entering the reaction (reverting iminium).	Ensure anhydrous solvents; increase concentration to >1.0 M.
No Reaction (Petasis)	Boronic acid is too electron-poor.	Switch to electron-rich boronic acids (e.g., vinyl, furan, thiophene) or use microwave heating (80°C, 30 min).
Sticky/Viscous Product	Rotamers of the tertiary amide.	Run NMR at elevated temperature (50°C) to coalesce rotamer peaks for characterization.

References

• Petasis Reaction Overview

  • Reactivity and Synthetic Applications of Multicomponent Petasis Reactions. Chemical Reviews, 2019.[2]

• Ugi-Smiles Reaction

  • Phenol Ugi-Smiles Systems: Strategies for the Multicomponent N-Aryl

• Pyrrolidine Scaffolds in Drug Discovery

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. NIH / PubMed, 2021.

• Stereoselective Synthesis of Pyrrolidines

  • Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones. NIH / PMC.

• 3-Methyl-3-phenylpyrrolidine Data

  • PubChem Compound Summary: 3-Methyl-3-phenylpyrrolidine.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Optimizing reaction conditions for 3-Methyl-3-phenylpyrrolidine synthesis

Ticket System ID: MPP-SYN-001 Topic: Optimization & Troubleshooting of Quaternary Pyrrolidine Synthesis Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Route Selection

User Query: "I am attempting to synthesize 3-methyl-3-phenylpyrrolidine. My yields are inconsistent (<30%), and I am struggling with purification. Direct cyclization of the chloro-amine seems messy. What is the robust industrial standard?"

Specialist Response: The synthesis of 3-methyl-3-phenylpyrrolidine is notoriously difficult due to the quaternary carbon center at the C3 position. The steric bulk of the phenyl and methyl groups inhibits nucleophilic attack during ring closure, often leading to elimination side products (styrene derivatives) or intermolecular polymerization.

While direct cyclization of 4-chloro-2-methyl-2-phenylbutan-1-amine (the "Chloro-amine Route") is faster, it is prone to impurities. For high-purity applications (e.g., pharmaceutical intermediates), we recommend the Succinimide Reduction Route . This pathway locks the quaternary center early and uses a thermodynamically stable imide intermediate that is easy to purify before the final reduction.

Recommended Workflow: The Succinimide Route

Figure 1: The optimized Succinimide Reduction Route minimizes side reactions by establishing the ring system prior to reduction.

Detailed Protocols & Troubleshooting

Module 1: Constructing the Quaternary Center

Objective: Synthesize Ethyl 3-cyano-3-phenylbutanoate. Challenge: Steric hindrance at the

-carbon of the nitrile prevents standard alkylation.

Protocol (Reformatsky-Type Approach): Instead of using strong bases (LDA/NaH) which can cause deprotonation issues or polymerization, use the Reformatsky reaction .

• Reagents: 2-Phenylpropanenitrile (1.0 eq), Ethyl bromoacetate (1.2 eq), Activated Zinc dust (1.5 eq), THF (anhydrous).

• Procedure: Activate Zn with TMSCl. Add Ethyl bromoacetate dropwise to the Zn suspension to form the organozinc reagent. Add the nitrile. Reflux for 4-6 hours.

• Why this works: The organozinc intermediate is less basic than LDA, reducing elimination side reactions, but nucleophilic enough to attack the nitrile (or displace a halide if using a modified approach). Note: Standard alkylation with NaH in DMSO is the alternative if Zinc fails, but requires strict temperature control (0°C).

Troubleshooting Table:

Symptom	Probable Cause	Corrective Action
Low Conversion (<10%)	Zinc surface passivation.	Activate Zinc: Wash Zn dust with 2% HCl, then water, acetone, ether, and dry under vacuum. Add 5 mol% TMSCl to the reaction.
Starting Material Recovery	Steric bulk preventing attack.	Switch solvent to HMPA/THF (or DMPU/THF) to increase the reactivity of the enolate/nucleophile.
Tarry Black Mixture	Polymerization of acrylate.	Ensure Ethyl Bromoacetate is added slowly to the Zn/Nitrile mixture. Do not dump it all at once.

Module 2: The "Imide Lock" (Hydrolysis & Cyclization)

Objective: Convert the nitrile-ester to 3-methyl-3-phenylsuccinimide. Mechanism: Acid hydrolysis converts the nitrile to a carboxylic acid/amide, which then cyclizes with the ester moiety.

Protocol:

• Hydrolysis: Reflux the crude ester in conc. H2SO4 / Glacial Acetic Acid (1:1 v/v) for 12 hours. This yields 2-methyl-2-phenylsuccinic acid.

• Imide Formation: Mix the diacid with Urea (1.1 eq) and heat to 160°C (melt) for 2 hours. The mass will solidify upon cooling.

• Purification: Recrystallize from Ethanol/Water. This is the Critical Control Point (CCP) . If you do not have a pure white solid here, STOP . Do not proceed to reduction.

Module 3: The Global Reduction (The Danger Zone)

Objective: Reduce 3-methyl-3-phenylsuccinimide to 3-methyl-3-phenylpyrrolidine. Critical Safety Warning: This step involves Lithium Aluminum Hydride (LiAlH4).

Protocol:

• Setup: Flame-dried 3-neck flask, N2 atmosphere, Reflux condenser.

• Loading: Suspend LiAlH4 (3.0 eq - excess is required for imides) in dry THF. Cool to 0°C.[1]

• Addition: Dissolve the Succinimide in THF and add dropwise. Expect vigorous gas evolution.

• Reaction: Warm to Room Temp, then Reflux for 16-24 hours. Imides are hard to reduce; they require heat.

• Workup (Fieser Method):

  • Cool to 0°C.[1]

  • Add

    mL Water (where = grams of LiAlH4 used).

  • Add

    mL 15% NaOH .

  • Add

    mL Water .[1][2]

  • Stir for 30 mins until a white, granular precipitate forms. Filter off the aluminum salts.[1][3]

Troubleshooting Diagram:

Figure 2: Decision tree for troubleshooting the reduction step.

Frequently Asked Questions (FAQs)

Q: Can I use NaBH4 instead of LiAlH4? A: No. Sodium Borohydride is not strong enough to reduce the imide carbonyls to methylenes. It will likely stop at the hydroxyl-lactam stage or ring-open the imide. You must use LiAlH4 or Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride).

Q: My product has a strong "fishy" odor but the NMR is messy. What is it? A: The fishy odor confirms the presence of the amine, but messy NMR often indicates boron/aluminum complexes if the quench wasn't thorough. Perform an acid-base extraction:

• Dissolve crude in Et2O.[2]

• Extract with 1M HCl (Product goes to aqueous).

• Wash organic layer (removes non-basic impurities).

• Basify aqueous layer with NaOH pellets to pH 12.

• Extract back into Et2O.[4]

Q: Why not use the Hoffman-Löffler-Freytag reaction? A: While classic for pyrrolidines, the HLF reaction relies on radical generation on the nitrogen. With a quaternary center at C3, the radical abstraction is less regioselective and often leads to complex mixtures of chlorinated side products. The Succinimide route is thermodynamically controlled and scalable.

References

• Preparation of Phenylsuccinic Acid

  • Organic Syntheses, Coll.[3] Vol. 1, p.451 (1941); Vol. 8, p.88 (1928).

  • Source:

• Fieser Workup for LiAlH4 Reductions

  • J. Am. Chem. Soc.[5] 1947, 69, 1197 (Original description of LiAlH4 handling).

  • Source:

• Synthesis of 3,3-Disubstituted Pyrrolidines (Patent Literature)

  • US Patent 20050203130A1: "Pyrrolidine derivatives and their use as M3 muscarinic acetylcholine receptor antagonists.

  • Source:

• Reformatsky Reaction on Nitriles (Blaise Reaction variant)

  • Cason, J. et al. "Branched-Chain Fatty Acids." J. Org. Chem. 1953, 18, 9, 1129–1136.

  • Source:

Sources

• 1. Workup [chem.rochester.edu]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. prepchem.com [prepchem.com]
• 5. reddit.com [reddit.com]

Technical Support Center: Optimizing the Synthesis of 3-Methyl-3-phenylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 3-Methyl-3-phenylpyrrolidine. This guide is designed to provide in-depth troubleshooting and practical advice to help you improve the yield and purity of your synthesis. As a Senior Application Scientist, I will walk you through common challenges, their underlying causes, and field-tested solutions.

I. Troubleshooting Low Reaction Yield

A consistently low yield is one of the most frequent challenges in organic synthesis. Several factors can contribute to this issue, from the quality of your reagents to the specifics of your reaction setup.

FAQ: What are the primary causes of low yield in my 3-Methyl-3-phenylpyrrolidine synthesis?

Several factors can lead to a lower than expected yield. It's crucial to systematically investigate each possibility.

Possible Cause 1: Reagent and Solvent Quality

The purity of your starting materials and solvents is paramount.[1] Impurities can introduce side reactions or inhibit your primary reaction pathway.

• Moisture: Many organometallic reagents and intermediates in pyrrolidine synthesis are sensitive to moisture. Water can quench reagents or catalyze unwanted side reactions.

• Impurities in Starting Materials: Contaminants in your precursors can lead to the formation of byproducts that are difficult to separate from your desired compound.

Solutions:

• Ensure all solvents are anhydrous. If you are not using freshly opened anhydrous solvents, consider drying them using appropriate methods.

• Verify the purity of your starting materials using techniques like NMR or GC-MS before starting the reaction.

• Use high-purity reagents from reputable suppliers.

Possible Cause 2: Suboptimal Reaction Conditions

The conditions under which you run your reaction play a critical role in its success.

• Temperature: Incorrect reaction temperatures can either slow the reaction down significantly or promote the formation of side products.

• Reaction Time: Insufficient reaction time will result in incomplete conversion, while excessively long times can lead to product degradation or the formation of byproducts.

• Mixing: Inefficient stirring can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions.[1]

Solutions:

• Carefully monitor the reaction temperature and ensure it aligns with the literature procedure.

• Track the progress of your reaction using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

• Ensure vigorous and consistent stirring throughout the reaction.

Possible Cause 3: Incorrect Stoichiometry

An improper molar ratio of reactants can halt the reaction prematurely or favor the formation of side products.[1]

Solutions:

• Double-check all your calculations for the molar equivalents of each reagent.

• Accurately weigh and measure all your starting materials and reagents.

II. Managing Side Reactions

The formation of unwanted byproducts is a common issue that can significantly reduce your yield and complicate purification.

FAQ: I'm observing a significant amount of a byproduct. How can I minimize its formation?

Identifying the byproduct is the first step. Common side reactions in pyrrolidine synthesis include elimination and over-alkylation.

Troubleshooting Strategy:

• Identify the Byproduct: Use analytical techniques like NMR, GC-MS, or LC-MS to determine the structure of the major byproduct.

• Understand the Mechanism: Once you know the structure of the byproduct, you can often deduce the side reaction mechanism. This will inform your strategy for minimizing its formation.

• Adjust Reaction Conditions:

  • Temperature: Lowering the reaction temperature often favors the desired product over higher-activation-energy side reactions.

  • Order of Addition: The order in which you add your reagents can be critical. For example, adding a reactive reagent slowly and at a low temperature can help to control the reaction.

  • Choice of Base: If your reaction uses a base, its strength and steric bulk can influence the outcome. A non-nucleophilic, sterically hindered base might be preferable in some cases to avoid unwanted nucleophilic attack.[2]

III. Purification Challenges

Even with a successful reaction, isolating the pure 3-Methyl-3-phenylpyrrolidine can be a hurdle.

FAQ: I'm having difficulty purifying my product. What are my options?

Challenge 1: Co-eluting Impurities in Column Chromatography

If impurities have a similar polarity to your product, they can be difficult to separate using standard column chromatography.

Solutions:

• Optimize Your Solvent System: Experiment with different solvent mixtures and gradients. A shallower gradient can often improve separation.

• Alternative Stationary Phases: Consider using a different stationary phase for your column, such as alumina or a reverse-phase silica.

Challenge 2: Product is an Oil or Difficult to Crystallize

If your product is a non-crystalline solid or an oil, purification by recrystallization is not an option.

Solutions:

• Acid-Base Extraction: Since 3-Methyl-3-phenylpyrrolidine is a basic amine, you can use an acid-base extraction to separate it from non-basic impurities. Dissolve your crude product in an organic solvent and wash with a dilute acid. Your amine will move into the aqueous layer. Then, basify the aqueous layer and extract your purified amine back into an organic solvent.

• Distillation: If your product is a liquid with a suitable boiling point, distillation under reduced pressure can be an effective purification method.

IV. Experimental Protocols & Visual Guides

General Workflow for 3-Methyl-3-phenylpyrrolidine Synthesis

The following diagram outlines a general workflow for a typical synthesis. The specific details of your procedure may vary.

Caption: A decision tree for troubleshooting low reaction yields.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Solvent	Anhydrous	To prevent quenching of reagents and side reactions.
Atmosphere	Inert (Nitrogen or Argon)	To prevent oxidation of sensitive reagents and intermediates.
Temperature	As per literature, monitor closely	Temperature control is critical for selectivity and preventing decomposition.
Stirring	Vigorous and consistent	To ensure homogeneity and prevent localized side reactions. [1]

V. References

• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield. r/chemistry. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]

Common side reactions in the synthesis of 3-Methyl-3-phenylpyrrolidine

Executive Summary & Synthetic Challenges

The synthesis of 3-Methyl-3-phenylpyrrolidine presents a classic challenge in heterocyclic chemistry: the construction of a sterically hindered quaternary carbon center within a five-membered ring.[1] While the Thorpe-Ingold effect (gem-disubstituent effect) theoretically favors cyclization, the steric bulk of the phenyl and methyl groups at the C3 position creates significant kinetic barriers during precursor assembly and final reduction steps.[1]

This guide addresses the three most prevalent synthetic routes and their associated failure modes:

• The Succinimide Reduction Route (Classic)

• The Acyclic Nitrile/Ester Cyclization (Modern)

• The C-H Activation/Functionalization (Emerging)

Interactive Troubleshooting Guide

Module A: The Succinimide Reduction Route

Context: You are reducing 3-methyl-3-phenylsuccinimide (or a similar imide/lactam) using LiAlH₄ or Borane to obtain the pyrrolidine.[1]

Issue 1: Presence of "The Hydroxyl-Lactam" Impurity

User Observation: LC-MS shows a persistent peak with M+16 mass relative to the product, or NMR shows a hemiaminal proton. The reaction stalls before full reduction to the amine.[1] Technical Diagnosis: Steric Inhibition of Hydride Delivery. The quaternary center at C3 creates steric crowding that protects the C2/C5 carbonyls.[1] The first hydride addition forms the hemiaminal (hydroxyl-lactam), but the aluminum-oxygen complex is too stable or sterically crowded to collapse and accept the second hydride required for full deoxygenation.[1]

Corrective Protocol:

• Switch Reducing Agents: Move from standard LiAlH₄ to AlCl₃/LiAlH₄ (in situ AlH₃) or BH₃·THF . Alane (AlH₃) is less sterically demanding and more electrophilic, often bypassing the hemiaminal trap.

• Lewis Acid Activation: Pre-treat the imide with BF₃[1]·OEt₂ before adding the hydride source.[1] This activates the carbonyl oxygen, facilitating the C-O bond cleavage.

Issue 2: Ring-Opened Amino-Alcohol Byproducts

User Observation: Low yield of the cyclic amine; isolation of a polar, acyclic amino-alcohol. Technical Diagnosis: Over-Reduction / Reductive Cleavage. Under vigorous reflux (often attempted to force the previous reaction), the C-N bond of the intermediate hemiaminal can cleave instead of the C-O bond, especially if the nitrogen lone pair is twisted out of alignment with the pi-system due to the C3 bulk.[1]

Corrective Protocol:

• Temperature Control: Maintain reaction temperature below 60°C.

• Quench Protocol: Use the Fieser workup (Water, 15% NaOH, Water) strictly.[1] Acidic workups can hydrolyze the intermediate iminium species if reduction was incomplete, opening the ring.

Module B: The Acyclic Cyclization Route

Context: You are cyclizing a 4-halo-2-methyl-2-phenylbutanamine or similar acyclic precursor.[1]

Issue 3: Elimination Instead of Cyclization (Styrene Formation)

User Observation: Formation of 2-phenyl-2-methyl-3-buten-1-amine (or related alkenes). Technical Diagnosis: E2 Elimination Competition. When using a base to trigger cyclization (displacing a halide), the steric bulk at the alpha-position (the quaternary center) makes the nucleophilic attack (S_N2) sluggish.[1] The base then preferentially abstracts a beta-proton, leading to elimination.[1]

Corrective Protocol:

• Solvent Switch: Change from polar aprotic (DMF/DMSO) to a solvent that disfavors charge separation in the transition state, or use Phase Transfer Catalysis (PTC) in non-polar solvents (Toluene/Water).[1]

• Leaving Group Modification: Switch from Chloro/Bromo to Mesylate/Tosylate . While better leaving groups, they are also bulkier; however, using a non-basic nucleophile (e.g., generating the amine free base first, then heating in an inert solvent without external base) can promote thermal cyclization over elimination.

Impurity Profile & FAQ

Impurity Name	Structure Description	Origin	Removal Strategy
Des-methyl Impurity	3-Phenylpyrrolidine	Impurity in starting phenylacetic acid/ester.[1]	Distillation of Precursor: Separate methyl-phenyl-succinate from phenyl-succinate before cyclization.[1]
The "Half-Reduced" Amide	4-methyl-4-phenylpyrrolidin-2-one	Incomplete reduction of succinimide.[1]	Acid/Base Extraction: The amide is non-basic; extract the product amine into aqueous acid, wash organics, then basify.
N-Alkylated Dimer	Two pyrrolidine rings linked by an alkyl chain.[1]	Intermolecular reaction during cyclization.[1][2][3]	High Dilution: Perform the cyclization step at <0.05 M concentration.

FAQ: Why is the melting point of my hydrochloride salt lower than reported? Answer: The 3-methyl-3-phenylpyrrolidine possesses a chiral center (if not racemic).[1] If you are synthesizing the racemate but comparing to literature values for a specific enantiomer (or vice versa), the melting point will differ significantly. Additionally, trace amounts of the pyrrolidinone intermediate (which acts as a plasticizer in the crystal lattice) can depress the melting point by 10-15°C.[1]

Mechanistic Visualization (Graphviz)[1]

The following diagram illustrates the critical "Decision Nodes" where the synthesis diverges into common side reactions.

Caption: Decision tree highlighting the divergence between successful synthesis and the three primary failure modes: Steric Stall (A), Ring Opening (B), and Elimination (C).

References

• Synthesis of Substituted Pyrrolidines and Side Reactions. Source: DiVA Portal (Dissertation).[1] Relevance: details oxidative side reactions and chlorination issues during pyrrolidine functionalization.

• Process for Preparing Enantiomerically-Pure 3-Methyl-5-(1-alkyl-2-pyrrolidinyl)isoxazoles. Source: US Patent 5,516,912.[1] Relevance: Describes the handling of 2-oxo-pyrrolidine precursors and cyclization/dehydration strategies relevant to the methyl-pyrrolidine core.

• Synthesis and Reactions of 3-Pyrrolidinones. Source: ElectronicsAndBooks / J. Heterocyclic Chem. Relevance: Provides foundational chemistry for the Dieckmann condensation and decarboxylation routes used to form the pyrrolidine ring with active methylene groups.[1]

• Preparation Method of N-Methyl-3,3-diphenylpropylamine. Source: CN Patent 101575297B.[1] Relevance: Validates the reductive cyclization logic and hydrogenation protocols for bulky diphenyl/methyl-phenyl propylamines.

• Structures and Biotransformation of Methyl-N-phenylsuccinimide. Source: ResearchGate / PubMed.[1] Relevance: Discusses the synthesis and stability of the succinimide precursors and their enantioselective handling.

Sources

• 1. CN108698989B - Process for the preparation of 1-methylpyrrolidin-3-ol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Gold(I)-catalyzed intramolecular cyclization/intermolecular cycloaddition cascade as a fast track to polycarbocycles and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Methyl-3-phenylpyrrolidine

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the purification of 3-Methyl-3-phenylpyrrolidine. It is structured as a series of troubleshooting scenarios and frequently asked questions to directly address common challenges encountered during experimental work. Our focus is on the causality behind procedural choices to empower you with robust, adaptable purification strategies.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 3-Methyl-3-phenylpyrrolidine, providing both diagnostic insights and actionable solutions.

Question 1: My crude reaction mixture shows multiple spots on TLC, including what I assume are starting materials and byproducts. What is the most effective initial purification strategy?

Answer: For a complex crude mixture, flash column chromatography is the most robust and versatile first-pass purification method.[1] Unlike recrystallization, which is primarily effective for removing small amounts of impurities from a mostly pure compound, chromatography excels at separating components with different polarities.

• Causality & Rationale: 3-Methyl-3-phenylpyrrolidine is a tertiary amine, which imparts a moderate polarity and a basic character. Common impurities from its synthesis (e.g., from reductive amination or cyclization pathways) may include unreacted precursors, over-alkylated products, or incompletely cyclized intermediates. These species will likely have distinct polarities, making them separable on a silica gel stationary phase. The basic nature of the pyrrolidine nitrogen can cause "tailing" or streaking on standard silica gel due to strong interaction with acidic silanol groups. To mitigate this, it is crucial to deactivate the silica.

• Recommended Protocol:

  • Deactivate Silica Gel: Add 0.5-1% triethylamine (Et₃N) or a few drops of pyridine to your chromatography eluent.[2] This basic additive will compete with your product for binding to the acidic sites on the silica, resulting in sharper peaks and better separation.

  • Determine Eluent System via TLC: Use Thin Layer Chromatography (TLC) to find a solvent system that provides good separation. A good target is to have the desired product spot move to a retention factor (Rf) of approximately 0.3.[2]

  • Perform Flash Chromatography: Pack a column with silica gel, load your crude material (preferably pre-adsorbed onto a small amount of silica), and elute with the chosen solvent system. Collect fractions and analyze them by TLC to identify and combine the pure product.

Question 2: My purified 3-Methyl-3-phenylpyrrolidine is a persistent oil or waxy solid and refuses to crystallize. How can I obtain a crystalline solid?

Answer: Obtaining a crystalline solid from a reluctant oil is a common challenge, often indicating the presence of minor impurities that inhibit lattice formation or that the freebase form is simply not crystalline at room temperature. The most effective strategy is often to form a salt, which typically has a much higher propensity to crystallize.

• Causality & Rationale: The freebase form of many amines, including this pyrrolidine derivative, may have a low melting point or exist as a stable amorphous solid. Converting the basic nitrogen to a salt (e.g., a hydrochloride or tartrate) introduces ionic character. The strong, ordered electrostatic interactions in the resulting salt crystal lattice significantly favor crystallization over the weaker intermolecular forces in the freebase.

• Recommended Protocol (Salt Formation & Recrystallization):

  • Dissolve the purified oily freebase in a suitable solvent like diethyl ether (Et₂O) or ethyl acetate (EtOAc).

  • Slowly add a solution of HCl in Et₂O (commercially available or prepared by bubbling HCl gas through anhydrous Et₂O) dropwise while stirring.

  • A precipitate (the hydrochloride salt) should form immediately. If it oils out, try adding a non-polar co-solvent like hexanes to reduce solubility.

  • Collect the solid by vacuum filtration and wash with cold Et₂O or hexanes.

  • Recrystallize the Salt: The crude salt can be further purified by recrystallization. A common technique is to dissolve the solid in a minimum amount of a hot polar solvent (like ethanol or isopropanol) and then either cool slowly or add a non-polar "anti-solvent" (like hexanes or Et₂O) until the solution becomes cloudy, then heat to clarify and cool slowly.[3]

Question 3: My synthesis was not stereospecific, and I have a mixture of diastereomers. How can I separate them?

Answer: Diastereomers have different physical properties and can typically be separated using standard laboratory techniques, most commonly flash column chromatography.

• Causality & Rationale: Unlike enantiomers, diastereomers have different shapes and polarities. These differences, even if subtle, lead to differential interaction with the stationary phase in chromatography, allowing for their separation.[4] The key is to find a mobile phase that amplifies this small difference in interaction.

• Recommended Protocol:

  • High-Resolution TLC: Carefully run TLC plates using various solvent systems (e.g., gradients of hexanes/ethyl acetate, dichloromethane/methanol). Look for any sign of spot elongation or separation that indicates the diastereomers are resolving.

  • Optimize Chromatography Conditions: Once a promising solvent system is identified, perform flash chromatography. Use a longer column and a slower flow rate than you would for a simple purification to maximize resolution. A shallow solvent gradient can be very effective at resolving closely-eluting spots.

  • Analysis: Analyze the collected fractions carefully by TLC or ¹H NMR to determine which contain the separated, pure diastereomers.

Question 4: I need to separate the enantiomers of 3-Methyl-3-phenylpyrrolidine. How is this achieved?

Answer: Separating enantiomers is a significant challenge because they have identical physical properties in an achiral environment. This requires a specialized technique that introduces a chiral element to the system. The most common and effective method is chiral High-Performance Liquid Chromatography (HPLC) .

• Causality & Rationale: Chiral HPLC utilizes a chiral stationary phase (CSP). The enantiomers of your compound form transient, diastereomeric complexes with the chiral selector on the CSP. Because these diastereomeric complexes have different energies and stabilities, one enantiomer is retained on the column longer than the other, allowing for their separation.[5]

• Recommended Strategy:

  • Column Screening: There is no universal chiral column. The selection process is largely empirical. Columns based on derivatized polysaccharides (e.g., cellulose or amylose) are a common starting point for many small molecules.

  • Mobile Phase Screening: Both normal-phase (e.g., hexane/isopropanol) and reversed-phase (e.g., acetonitrile/water with additives) conditions should be screened. The choice of mobile phase dramatically affects the interactions and therefore the separation.

  • Method Development: Once a promising column/mobile phase combination is found, optimize the separation by adjusting the solvent ratio, flow rate, and temperature to achieve baseline resolution (Rs > 1.5).

Purification Strategy Selection

The following diagram outlines a decision-making process for selecting the appropriate purification technique based on the impurity profile and final requirements.

Caption: Decision tree for selecting a purification strategy.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 3-Methyl-3-phenylpyrrolidine relevant to its purification?

A1: Understanding the physical properties is crucial for designing a purification strategy.

• Molecular Weight: 161.24 g/mol .[6]

• Physical Form: Typically a solid at room temperature. If your product is an oil, it may be impure or you may have the freebase form which can have a low melting point.

• Basicity: As a tertiary amine, it is basic. This means it will react with acids to form salts and can interact strongly with acidic media like silica gel.

Q2: How do I choose an appropriate solvent system for flash chromatography?

A2: The ideal solvent system is determined empirically using TLC. The goal is to find a solvent or solvent mixture that moves the desired compound to an Rf of ~0.3 while maximizing the separation from all impurities.[2]

Solvent Class (in order of increasing polarity)	Common Examples	Notes for 3-Methyl-3-phenylpyrrolidine
Non-Polar	Hexanes, Heptane, Cyclohexane	Used as the primary, weak solvent in the eluent mixture.
Intermediate Polarity	Toluene, Dichloromethane (DCM), Diethyl Ether (Et₂O)	Can be used as alternatives or additives to the primary mixture.
Polar Aprotic	Ethyl Acetate (EtOAc), Acetone	Most commonly used as the "strong" or polar solvent mixed with hexanes.
Polar Protic	Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH)	Generally too polar for silica gel chromatography of this compound unless mixed in very small percentages with a less polar solvent (e.g., 1-5% MeOH in DCM).
Basic Additive	Triethylamine (Et₃N), Pyridine	Essential to add (~0.5-1%) to the eluent to prevent peak tailing on silica gel.[2]

A common starting point for a compound of this nature would be a gradient of 5% to 30% Ethyl Acetate in Hexanes, with 1% Triethylamine added to the mixture.

Q3: What analytical techniques are essential for confirming the purity of my final product?

A3: A combination of techniques is required for full characterization.

• ¹H and ¹³C NMR Spectroscopy: This is the primary method to confirm the chemical structure and assess for the presence of organic impurities. Integration of proton signals can provide a quantitative estimate of purity against a known standard.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. LC-MS is particularly powerful as it combines the separation power of HPLC with mass detection, providing both purity information (as a percentage of total peak area) and mass confirmation.

• Melting Point: A sharp melting point is a good indicator of high purity for a crystalline solid. A broad melting range often suggests the presence of impurities.

• Chiral HPLC: This is the only reliable method to determine the enantiomeric excess (ee) or enantiomeric purity of your material if it is intended to be a single enantiomer.[7]

Q4: What are the recommended storage conditions for 3-Methyl-3-phenylpyrrolidine?

A4: Like many amines, 3-Methyl-3-phenylpyrrolidine should be stored under an inert atmosphere (e.g., Argon or Nitrogen) in a tightly sealed container to prevent slow oxidation by air. It should be kept in a cool, dry place away from light. For long-term storage, refrigeration is recommended.

References

• Organic Chemistry Portal. (n.d.). Synthesis of 3-pyrrolines. Retrieved from [Link]

• Procter, D. J., et al. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Cell Reports Physical Science. Available at: [Link]

• Merck & Co., Inc. (2026). Alkyl Carboamidation Cascade via Ir/Ni–SH2 Metallaphotoredox: A Route to γ-Lactams, Ureas, and Carbamates. Organic Letters. Available at: [Link]

• Google Patents. (n.d.). Preparation method of 1-methyl-3-pyrrolidinol. CN113321605A.

• National Center for Biotechnology Information. (n.d.). 3-Methyl-3-phenylpyrrolidine. PubChem Compound Database. Retrieved from [Link]

• Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.

• ChemRxiv. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• PubMed. (n.d.). Synthesis and anticonvulsant screening of 3,3-diphenyl-2-pyrrolidone derivatives. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Standard operating procedure Flash column chromatography. Retrieved from [Link]

• ResearchGate. (2011). How can we separate a pair of enantiomers by using chiral HPLC?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents for Recrystallization. Retrieved from [Link]

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Organic Syntheses. (n.d.). (S)-TETRAHYDRO-1-METHYL-3,3-DIPHENYL-1H,3H-PYRROLO-[1,2-c][8][9][10]OXAZABOROLE-BORANE COMPLEX. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

• MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry. (n.d.). Mixed Solvent Recrystallization. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Run a Flash Column. Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for Purification. Retrieved from [Link]

Sources

• 1. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 2. Chromatography [chem.rochester.edu]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. mdpi.com [mdpi.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 3-Pyrroline synthesis [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 3-Methyl-3-phenylpyrrolidine Enantioselectivity

Welcome to the Advanced Synthesis & Catalysis Support Hub. Ticket ID: #3M3P-EE-LOW Subject: Optimizing Enantioselectivity (ee%) for 3-Methyl-3-phenylpyrrolidine Scaffolds Assigned Specialist: Senior Application Scientist, Chiral Technologies Division

Executive Summary: The "Quaternary Challenge"

You are encountering low enantiomeric excess (ee) with 3-Methyl-3-phenylpyrrolidine . This is a common bottleneck. Unlike simple C2-substituted pyrrolidines, this molecule possesses a C3-quaternary stereocenter .

The Core Problem: The steric differentiation between a Methyl group and a Phenyl group at a quaternary center is spatially demanding. Most "general-purpose" chiral catalysts rely on a Hydrogen vs. Alkyl size difference (Large/Small). Here, you have Medium (Methyl) vs. Large (Phenyl), which often results in "leaky" catalytic cycles and moderate ee (40–70%) rather than the >95% required for pharma standards.

This guide breaks down the troubleshooting into three phases: Synthesis Optimization , Resolution Strategies , and Analytical Validation .

Part 1: Diagnostic Logic Flow

Before altering reaction parameters, use this logic flow to pinpoint the failure mode.

Part 2: Synthesis Troubleshooting (The "Upstream" Fix)

If you are building the ring asymmetrically (e.g., via [3+2] cycloaddition or intramolecular hydroamination), the quaternary center formation is the critical step.

FAQ 1: "I'm using a Copper/Silver catalyst for [3+2] cycloaddition, but ee is stuck at 60%."

Root Cause: The "Background Reaction." The reaction between azomethine ylides and alkenes can proceed thermally without the catalyst. If your reaction temperature is too high, the non-chiral thermal pathway competes with the chiral catalytic pathway, diluting the ee.

Protocol: The "Cold & Slow" Optimization

• Temperature Drop: Lower the reaction temperature to -20°C or -40°C.

  • Trade-off: Reactivity will drop. Counter this by increasing catalyst loading (from 2 mol% to 5-10 mol%).

• Ligand Bite Angle: For quaternary centers, standard ligands often lack the "pocket" rigidity.

  • Switch: Move from standard Bis-phosphines (BINAP) to Ferrocenyl ligands (e.g., Josiphos or Walphos families). These create a deeper chiral pocket that forces the phenyl group into a specific orientation to avoid steric clash.

• Base Selection: If generating the ylide in situ, the base cation matters. Switch from TEA (Triethylamine) to Ag2CO3 or Cs2CO3 . The metal counter-ion can act as a secondary template in the transition state.

FAQ 2: "Can I use Asymmetric Hydrogenation?"

Insight: Yes, but not directly on the pyrrolidine. You must hydrogenate the precursor 3-methyl-3-phenyl-1-pyrroline .

• Challenge: Trisubstituted cyclic imines are notoriously difficult to hydrogenate enantioselectively due to steric bulk.

• Solution: Use Iridium-PHOX or Titanocene catalysts.

  • Reference: Titanocene catalysts have shown high efficacy for 2,5-disubstituted pyrrolines and can be adapted for 3,3-systems [7].

Part 3: Resolution Troubleshooting (The "Downstream" Fix)

If synthesis fails, or if you are starting with the racemate (CAS 56606-73-6), resolution is the most robust path.

FAQ 3: "Tartaric acid resolution failed. I got crystals, but they were racemic."

Root Cause: Conglomerate vs. Racemate formation. 3-Methyl-3-phenylpyrrolidine is a compact, greasy molecule. Simple tartaric acid salts often trap solvent or form amorphous solids rather than tight chiral crystals.

Protocol: The "Dutch Resolution" Strategy Single resolving agents often fail. Use the "Dutch Resolution" family approach (mix of structurally related agents) to encourage crystallization.

Resolving Agent Family	Solvent System	Expected Outcome
Dibenzoyl-L-tartaric acid	EtOH/H2O (9:1)	High success rate for aromatic amines. The phenyl rings stack (pi-pi interactions) with the substrate's phenyl group.
Di-p-toluoyl-L-tartaric acid	iPrOH	Use if Dibenzoyl fails. The extra methyl group alters crystal packing.
Mandelic Acid	Acetone	Alternative if tartrates fail.

Step-by-Step Protocol:

• Dissolve racemate (1.0 eq) in boiling EtOH.

• Add Dibenzoyl-L-tartaric acid (0.55 eq - Note: Use 0.5 eq for "Half-Quantity" method).

• Cool slowly (1°C/min). Rapid cooling traps the wrong enantiomer.

• Recrystallize the salt twice. Do not stop at the first crop (often 80% ee). The second crop usually hits >98% ee.

FAQ 4: "Can I use enzymes (Kinetic Resolution)?"

Root Cause: Steric hindrance at the Nitrogen. Lipases (e.g., Candida antarctica Lipase B, CAL-B) usually acetylate the amine. However, the quaternary center at C3 exerts steric pressure on the Nitrogen, slowing down the enzymatic attack.

Correction:

• Switch Enzyme: Use Lipase PS (Burkholderia cepacia) or Lipase PS-IM (Immobilized). These have a larger active site tunnel than CAL-B [5].

• Acyl Donor: Switch from Ethyl Acetate (slow) to Methoxyacetate or Vinyl Acetate (fast, irreversible).

• Solvent: Use MTBE or Toluene. Avoid polar solvents like DMF which strip water from the enzyme.

Part 4: Analytical Validation (The "Measurement" Fix)

Critical Warning: 3-Methyl-3-phenylpyrrolidine lacks a "handle" for strong interaction with some columns. Low ee readings are often actually overlapping peaks .

Recommended HPLC Method

• Column: Chiralpak IA or IC (Immobilized Amylose/Cellulose).

  • Why: Immobilized phases allow the use of "forbidden" solvents like DCM/THF which can improve solubility and peak shape for this greasy amine.

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Note: The Diethylamine (DEA) is non-negotiable. Without it, the secondary amine interacts with silanols on the column, causing peak tailing that masks the enantiomers.

References

• Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. Journal of Medicinal Chemistry. (2023).

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation. PMC / J Org Chem. (2021).

• Pyrrolidine Synthesis - Organic Chemistry Portal. (Comprehensive review of synthetic methods including [3+2] cycloadditions).

• Recent Advances in the Synthesis of Pyrrolidines. ResearchGate / Asian Journal of Organic Chemistry. (2023).

• Current applications of kinetic resolution in the asymmetric synthesis of substituted pyrrolidines. White Rose Research Online. (Detailed enzymatic protocols).

• Chiral HPLC Separations - Phenomenex Guide. (Method development strategies for amines).

• Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. White Rose eTheses Online. (Titanocene catalysis data).

Disclaimer: This guide is intended for research purposes only. All chemical handling must comply with local safety regulations (GHS/OSHA).

Technical Support Center: Catalyst Screening for the Efficient Synthesis of 3-Methyl-3-phenylpyrrolidine

Introduction: The 3-methyl-3-phenylpyrrolidine scaffold is a privileged structure in modern drug discovery, appearing in a range of neurologically active agents and other complex molecular architectures. Its synthesis, however, presents notable challenges, particularly in controlling regioselectivity and, when required, enantioselectivity. The efficiency of the key cyclization step is critically dependent on the choice of catalyst. This guide provides researchers, chemists, and drug development professionals with a dedicated technical resource for navigating the complexities of catalyst screening for this important synthetic transformation. We will address common experimental hurdles in a direct question-and-answer format, offering field-proven insights and actionable troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs) - Catalyst Selection & Initial Screening

Q1: What are the primary catalytic strategies for synthesizing the 3-methyl-3-phenylpyrrolidine core?

A1: The construction of the 3-substituted pyrrolidine ring is typically achieved via intramolecular cyclization of an acyclic precursor. The two most prominent and powerful catalytic methods are:

• Palladium-Catalyzed Intramolecular C-N Cross-Coupling (Buchwald-Hartwig Amination): This is a robust method for forming the C-N bond to close the pyrrolidine ring. It involves the reaction of an aryl halide precursor with an amine. The choice of palladium precursor and, critically, the phosphine ligand are key to achieving high yields.[1][2] This reaction has become a cornerstone of modern synthetic chemistry due to its broad substrate scope and functional group tolerance.[2]

• Intramolecular Hydroamination: This atom-economical approach involves the direct addition of an N-H bond across a C=C double bond within the same molecule.[3] This can be catalyzed by a range of metals, including late transition metals like palladium, as well as Brønsted or Lewis acids.[4][5] While highly efficient, it can sometimes be challenging to control the regioselectivity (Markovnikov vs. anti-Markovnikov addition).

Q2: My primary approach is a Palladium-catalyzed cyclization. What class of ligand should I start my screening with?

A2: For Pd-catalyzed C-N couplings, the ligand is arguably the most critical variable. It dictates the stability, activity, and selectivity of the catalyst. For a reaction like the formation of 3-methyl-3-phenylpyrrolidine, you should screen ligands from the following classes:

• Bulky, Electron-Rich Monophosphines: These are often the first choice for Buchwald-Hartwig aminations. Ligands like t-Bu-XPhos , RuPhos , and BrettPhos are designed to promote the crucial reductive elimination step and prevent catalyst decomposition. Their steric bulk can also influence the geometry of the transition state.

• Bidentate Phosphine Ligands: Ligands such as BINAP and Josiphos can offer a more rigid coordination environment around the palladium center. This rigidity is often essential for achieving high enantioselectivity in asymmetric variants of the reaction.

A good starting point is to screen a representative ligand from each class to quickly identify the most promising catalyst system.

Q3: I am considering an intramolecular hydroamination approach. What are the key differences between metal-catalyzed and acid-catalyzed methods?

A3: The choice between metal and acid catalysis for intramolecular hydroamination depends heavily on the specific substrate and desired outcome.

• Metal-Catalyzed Hydroamination: Often employs late transition metals like palladium, rhodium, or gold.[5][6] These systems can be milder and more functional-group tolerant than strong acid catalysis. However, they can also be more expensive and sensitive to air and moisture. Late-metal catalysts are often preferred as they are generally less sensitive to air and more tolerant of polar functional groups.[5]

• Acid-Catalyzed Hydroamination: Typically uses strong Brønsted acids like triflic acid (TfOH) or sulfuric acid.[4] This method is often simpler and more cost-effective. However, the strongly acidic conditions can be incompatible with sensitive functional groups on the substrate. Acids with a pKa ≤ 10 have been shown to be effective catalysts for this type of transformation.[4]

Part 2: Troubleshooting Guide - Common Experimental Issues

Q1: My Pd-catalyzed reaction shows low conversion, and I'm recovering mostly starting material. What are the likely causes?

A1: Low conversion in a Buchwald-Hartwig type reaction is a common issue. Here is a systematic troubleshooting guide:

• Catalyst Inactivity/Decomposition:

  • Cause: The Pd(0) active species may be oxidizing to Pd(II) prematurely, or the ligand may be degrading. Some palladacycle precatalysts offer good stability at high temperatures.[7]

  • Solution: Ensure strict anaerobic conditions (degas solvents, use a glovebox). Screen different palladium precatalysts (e.g., Pd₂(dba)₃ vs. a palladacycle). Consider using a more robust, sterically hindered ligand.

• Incorrect Base:

  • Cause: The base is crucial for deprotonating the amine, but its strength and solubility matter.[7] A base that is too weak will not facilitate catalysis, while one that is too strong or reactive can cause side reactions.[7]

  • Solution: Screen a panel of bases. For C-N couplings, common choices include NaOt-Bu, KOt-Bu, and Cs₂CO₃.[7] Use a finely powdered base to maximize surface area in heterogeneous mixtures.[7]

• Solvent Effects:

  • Cause: The solvent influences the solubility of all components and the stability of catalytic intermediates.

  • Solution: Toluene is a common starting point. However, consider screening other solvents like dioxane or THF, as they can sometimes improve performance.

Q2: The reaction is proceeding, but I'm observing a significant amount of a hydrodehalogenation side product (the phenyl group on my starting material is replaced by -H). Why is this happening?

A2: Hydrodehalogenation is a known side reaction in Pd-catalyzed couplings. It often competes with the desired C-N bond formation.

• Mechanism: This side reaction can occur via β-hydride elimination from a palladium-amido intermediate, followed by reductive elimination.[2]

• Troubleshooting Steps:

  • Ligand Choice: This is the most critical factor. Bulky ligands that accelerate reductive elimination are key. Switching from a simple ligand like PPh₃ to a more sterically demanding one like t-Bu-XPhos can often suppress this pathway.

  • Base: The choice of base can influence the rate of competing pathways. Experiment with different bases (e.g., switch from an alkoxide to a carbonate).

  • Temperature: Lowering the reaction temperature can sometimes disfavor the β-hydride elimination pathway relative to the desired C-N coupling.

Q3: My intramolecular hydroamination is giving me a mixture of regioisomers. How can I improve the selectivity?

A3: Controlling regioselectivity in hydroamination is a classic challenge. The outcome depends on whether the nitrogen atom adds to the more substituted (Markovnikov) or less substituted (anti-Markovnikov) end of the double bond.

• For Markovnikov Selectivity: This is often the electronically favored pathway. Using a palladium catalyst in the presence of a strong acid co-catalyst like triflic acid (TFA) can promote the formation of the sec-phenethylamine product.[5]

• For Anti-Markovnikov Selectivity: This often requires a more specialized catalytic system. Some light-driven protocols using iridium photocatalysts in combination with a base and a hydrogen atom donor have shown promise for achieving anti-Markovnikov selectivity with related substrates.[8] The catalyst system essentially dictates the regiochemical outcome. A screening of different transition metal catalysts (e.g., Rh, Ir, Au) is warranted if the initial attempts are unsuccessful.

Part 3: Data Presentation & Experimental Protocols

Table 1: Example Ligand Screening Data for Pd-Catalyzed Intramolecular Amination

Entry	Pd Precursor (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)[9]
1	Pd₂(dba)₃ (2)	P(o-tol)₃ (6)	NaOt-Bu (1.5)	Toluene	100	12	45
2	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu (1.5)	Toluene	100	12	88
3	Pd₂(dba)₃ (2)	RuPhos (4)	NaOt-Bu (1.5)	Toluene	100	12	92
4	Pd₂(dba)₃ (2)	RuPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	12	75
5	Pd(OAc)₂ (4)	RuPhos (4)	K₃PO₄ (2.0)	Toluene	100	12	68

Yields are hypothetical for illustrative purposes and based on typical optimization trends. Actual results will vary.

Protocol 1: General Procedure for High-Throughput Catalyst Screening

This protocol outlines a parallel screening approach using a 24-well plate to efficiently test multiple catalyst systems.

1. Preparation of Stock Solutions:

• Prepare a stock solution of the acyclic amine precursor in the chosen reaction solvent (e.g., degassed toluene).

• Prepare separate stock solutions for each phosphine ligand to be screened.

• Prepare a stock solution of the palladium precursor (e.g., Pd₂(dba)₃).

2. Array Preparation (in a glovebox):

• To each well of a 24-well plate containing a small stir bar, add the appropriate amount of base (e.g., NaOt-Bu).

• Dispense the palladium precursor stock solution to each well.

• Dispense the appropriate ligand stock solution to its designated well.

• Initiate the reaction by adding the substrate stock solution to each well.

3. Reaction and Analysis:

• Seal the plate securely with a cap mat.

• Place the plate on a heated stirring block set to the desired temperature (e.g., 100 °C).

• After the specified time (e.g., 12 hours), cool the plate to room temperature.

• Quench each reaction by adding a small amount of water.

• Add an internal standard (e.g., dodecane) to each well.

• Dilute with a suitable solvent (e.g., ethyl acetate), and analyze each well by GC-MS or LC-MS to determine conversion and relative product formation.

Part 4: Visualization of Workflows

Diagram 1: Troubleshooting Workflow for Low Reaction Yield

This diagram provides a logical decision-making process for addressing low yields in the synthesis.

Caption: Decision tree for troubleshooting low reaction yields.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. A redox-enabled strategy for intramolecular hydroamination - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uwindsor.ca [uwindsor.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Purification of 3-Methyl-3-phenylpyrrolidine

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the effective removal of impurities from crude 3-Methyl-3-phenylpyrrolidine. We will explore the causality behind experimental choices, provide validated protocols, and offer troubleshooting solutions to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purification of 3-Methyl-3-phenylpyrrolidine, providing a foundational understanding before proceeding to detailed protocols and troubleshooting.

Q1: What are the likely impurities in my crude 3-Methyl-3-phenylpyrrolidine sample?

The impurity profile of crude 3-Methyl-3-phenylpyrrolidine is highly dependent on its synthetic route. For routes involving reductive amination, which are common for this class of compounds, you can anticipate several types of impurities:

• Unreacted Starting Materials: Residual precursors from the synthesis.

• Reaction Intermediates: Incompletely reacted intermediates.

• Catalyst Residues: Traces of metal catalysts (e.g., Palladium, Platinum) or reducing agents.

• Side-Reaction Products: These can include N-formylated, N-acetylated, or over-alkylated analogs.[1][2] In some cases, unexpected products like aziridine-containing compounds may form.[1][3]

• Solvent Residues: Traces of solvents used during the reaction or initial work-up.

Q2: What are the primary methods for purifying crude 3-Methyl-3-phenylpyrrolidine?

There are four principal techniques, often used in combination, to purify tertiary amines like 3-Methyl-3-phenylpyrrolidine:

• Acid-Base Extraction: This classic technique leverages the basicity of the amine to separate it from neutral and acidic impurities.[4]

• Distillation: Particularly effective for removing non-volatile impurities or separating liquids with different boiling points. Vacuum or fractional distillation is often required.[5][6]

• Chromatography: Flash column chromatography is a powerful tool for separating compounds with different polarities. Special considerations are needed for amines to prevent poor separation.[7]

• Crystallization: Since the free base is often a low-melting solid or oil, crystallization is typically performed on a salt derivative (e.g., hydrochloride salt) to yield a highly pure crystalline solid.[8][9]

Q3: How do I choose the most appropriate purification method?

The optimal method depends on the scale of your experiment, the nature of the impurities, and the required final purity.

Method	Best For	Advantages	Disadvantages
Acid-Base Extraction	Initial bulk purification; removing neutral/acidic impurities.	Fast, inexpensive, and scalable.	Does not separate structurally similar amine impurities.
Vacuum Distillation	Removing non-volatile residues; separating from impurities with significantly different boiling points.	Excellent for high-purity final product if impurities are non-volatile.	Requires thermal stability of the compound; less effective for close-boiling impurities.
Flash Chromatography	Separating structurally similar, non-volatile impurities.	High resolution for complex mixtures.	Can be lower yielding; requires solvent optimization; potential for streaking.[7]
Crystallization (as a salt)	Achieving the highest possible purity; final polishing step.	Can yield exceptionally pure material; product is often a stable, easy-to-handle solid.	Requires finding a suitable salt and solvent system; yield can be variable.

Q4: Which analytical techniques should I use to assess the purity of my final product?

A combination of methods provides the most comprehensive assessment of purity:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities.[10][11]

• High-Performance Liquid Chromatography (HPLC): Excellent for assessing the purity of non-volatile compounds and for method validation.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying organic impurities.

• Melting Point Analysis: A sharp melting point range for a solid derivative (like a salt) is a strong indicator of high purity. Impurities typically broaden and depress the melting range.[13]

Purification Workflow & Decision Diagram

The following diagram outlines a logical workflow for purifying crude 3-Methyl-3-phenylpyrrolidine, helping you select the best sequence of techniques based on the initial state of your crude product.

Caption: Purification decision workflow for 3-Methyl-3-phenylpyrrolidine.

Troubleshooting Guide

This section addresses specific issues you may encounter during purification experiments in a question-and-answer format.

Q: My amine is streaking badly on the silica gel TLC plate and column. What's wrong and how do I fix it?

A: Causality & Solution This is a classic problem when purifying basic compounds on acidic silica gel. The basic amine interacts strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to poor elution, broad peaks, and "streaking."[7]

Solution: To mitigate this, you must neutralize the acidic sites or compete with your product for them.

• Mobile Phase Modification: Add a small amount of a competing base to your eluent. A common choice is 0.5-2% triethylamine (Et₃N) or ammonia in methanol. This additive will preferentially bind to the acidic sites on the silica, allowing your product to travel through the column unimpeded.

• Alternative Stationary Phase: If streaking persists, switch to a more neutral or basic stationary phase.

  • Basic Alumina (Al₂O₃): An excellent alternative for purifying basic compounds.

  • Amine-Functionalized Silica: Silica gel that has been chemically modified with aminopropyl groups provides a less acidic surface and is highly effective for amine purification.[7]

Q: I performed a vacuum distillation, but my product is still impure according to GC analysis. What should I do?

A: Causality & Solution This indicates that your impurities have boiling points very close to that of your product, making simple distillation ineffective.

Solution:

• Improve Separation Efficiency: Switch from a simple distillation setup to a fractional distillation apparatus.[14] Use a fractionating column (e.g., a Vigreux or packed column) between your distillation flask and the condenser. This provides multiple "theoretical plates" for condensation-revaporization cycles, significantly enhancing the separation of liquids with close boiling points.[14]

• Pre-Purification: Use a different technique, such as acid-base extraction or even a quick filtration through a silica plug, to remove a different class of impurities before distillation. This can simplify the mixture and make the final distillation more effective.

Q: I tried to recrystallize my product, but it "oiled out" instead of forming crystals. How can I resolve this?

A: Causality & Solution "Oiling out" occurs when the solute's solubility in the hot solvent is so high that upon cooling, it separates as a liquid phase before the solution becomes saturated enough for crystallization. This is common for impure compounds or when the boiling point of the solvent is higher than the melting point of the solute.[15]

Solution:

• Form a Salt: The free base of 3-Methyl-3-phenylpyrrolidine is likely an oil or a low-melting solid. Converting it to a salt (e.g., hydrochloride, fumarate, or tartrate) will significantly increase its melting point and crystallinity. You can then recrystallize the salt from a suitable polar solvent system like ethanol/water or isopropanol/ether.

• Adjust the Solvent System: If you are already working with a salt, try a mixed-solvent system. Dissolve the compound in a minimum amount of a "good" hot solvent, then slowly add a "bad" solvent (in which the compound is less soluble) until the solution becomes turbid (cloudy). Reheat to clarify and then allow it to cool slowly.[16]

• Reduce Cooling Rate: Cool the solution very slowly. A rapid temperature drop encourages oiling, while slow cooling allows for proper crystal lattice formation. Insulate the flask to slow the cooling process.

Detailed Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Purification

This protocol is designed to separate the basic 3-Methyl-3-phenylpyrrolidine from any neutral or acidic impurities.

• Dissolution: Dissolve the crude product (1.0 eq) in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc) (approx. 10 mL per gram of crude material).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1 M hydrochloric acid (HCl) (3 x 1 volume). The protonated amine will move into the aqueous layer.

  • Expert Insight: This step is crucial. The amine is protonated (R₃N → R₃NH⁺Cl⁻) and becomes a water-soluble salt, while neutral organic impurities remain in the organic layer.

• Combine & Wash: Combine the acidic aqueous layers. Wash this combined layer once with a fresh portion of the organic solvent (e.g., EtOAc) to remove any remaining neutral impurities. Discard the organic layers.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a strong base, such as 6 M sodium hydroxide (NaOH), with stirring until the solution is strongly basic (pH > 12, check with pH paper).

  • Causality: This deprotonates the amine salt (R₃NH⁺Cl⁻ → R₃N), converting it back to the water-insoluble free base.

• Re-extraction: Extract the free base back into an organic solvent (e.g., DCM) (3 x 1 volume).

• Drying and Concentration: Combine the organic layers, wash with brine (saturated NaCl solution) to remove bulk water, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified free base.

Protocol 2: Flash Column Chromatography

This protocol is for separating the target amine from structurally similar impurities.

• Solvent System Selection: Determine an appropriate mobile phase using TLC. A good starting point is a mixture of heptane and ethyl acetate. A target Rf value for your product should be around 0.3.

• Column Packing: Pack a glass column with silica gel as a slurry in your chosen mobile phase.

• Eluent Modification: Add 1% triethylamine (Et₃N) to your mobile phase to prevent streaking.

• Sample Loading: Dissolve the crude amine in a minimal amount of the mobile phase. Alternatively, for less soluble materials, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Run the column, collecting fractions and monitoring them by TLC.

• Combine & Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

  • Trustworthiness Note: It is critical to remove the triethylamine from the final product. This can often be achieved by co-evaporation with a lower-boiling solvent like DCM or by a final acid-base workup if necessary.

Troubleshooting Failed Purification

When initial analysis shows your purified product is still not clean, this logical diagram can help guide your next steps.

Caption: Troubleshooting flowchart for failed purification attempts.

References

• Agilent Technologies. (2025). Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC. Agilent.
• ResearchGate. (n.d.). Basic and neutral route specific impurities in MDMA prepared by different synthesis methods.
• ResearchGate. (n.d.). A study of impurities in intermediates and 3,4-methylenedioxymethamphetamine (MDMA) samples produced via reductive amination routes.
• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Moravek.
• ResearchGate. (n.d.). Identification of common impurities present in the synthetic routes leading to 4-methylthioamphetamine (4-MTA). Part II: Reductive amination and nitropropene route.
• PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023).
• European Patent Office. (2016). METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE. EP 1720833 B1.
• Verma, R., & Tandon, S. (2009).
• Sigma-Aldrich. (n.d.). 3-Methyl-3-phenylpyrrolidine AldrichCPR.
• National Institutes of Health. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC.
• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines.
• University of Rochester, Department of Chemistry. (n.d.).
• Biotage. (2023). Is there an easy way to purify organic amines?.
• iPrep. (2024). Fractional Distillation | Organic Chemistry | Chemistry | Class 11th. YouTube.
• IISTE. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. IISTE.org.
• A Level Chemistry. (n.d.).
• LabRulez GCMS. (n.d.). Purity Analysis of N-Methyl Pyrrolidone (NMP) Using an Agilent 8850 GC.
• University of Rochester, Department of Chemistry. (n.d.).
• Harvard University. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Characterization of Route Specific Impurities Found in Methamphetamine Synthesized by the Leuckart and Reductive Amination Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 7. biotage.com [biotage.com]
• 8. physics.emu.edu.tr [physics.emu.edu.tr]
• 9. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. iiste.org [iiste.org]
• 13. moravek.com [moravek.com]
• 14. Purification [chem.rochester.edu]
• 15. Reagents & Solvents [chem.rochester.edu]
• 16. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Stability &amp; Handling of 3-Methyl-3-phenylpyrrolidine

The following technical guide is structured to address the specific stability profile of 3-Methyl-3-phenylpyrrolidine , a sterically congested secondary amine often used as a scaffold in medicinal chemistry (e.g., for CNS-active targets).

This guide deviates from standard templates to focus on the molecule's unique structural feature: the quaternary carbon at position 3 , which dictates its distinct stability profile compared to non-methylated analogs.

Executive Technical Summary

3-Methyl-3-phenylpyrrolidine (MW: 161.24 g/mol ) is a secondary amine characterized by a quaternary chiral center at the C3 position.

• Primary Stability Risk: Oxidative degradation at the nitrogen (N-oxide formation) and

  -carbons (lactam formation).

• Stereochemical Profile: Unlike 3-phenylpyrrolidine, this analog exhibits exceptional stereochemical stability because the C3 position lacks an extractable proton, preventing racemization via enolization.

• Storage Criticality: The free base is sensitive to atmospheric CO₂ (carbamate formation) and oxidation; the hydrochloride salt is hygroscopic.

Module 1: Chemical Stability & Degradation Mechanisms

The Oxidative Threat

The secondary amine moiety is the primary site of instability. Under aerobic conditions, or in the presence of radical initiators (often found in unpurified solvents like THF or ethers), the molecule undergoes oxidation.

Degradation Pathway:

• N-Oxidation: Formation of the hydroxylamine or N-oxide.

• -Carbon Oxidation: Radical abstraction of hydrogen from C2 or C5 leads to iminium ions, which hydrolyze to lactams (pyrrolidinones) or ring-opened products.

Visualization: Degradation vs. Stability

The following diagram contrasts the oxidative vulnerability of the amine with the stereochemical robustness of the C3 center.

Caption: Figure 1. The quaternary C3 center blocks racemization (green), while the secondary amine remains vulnerable to oxidation (red) at the N and

-C positions.

Module 2: Stereochemical Integrity (The "Quaternary Advantage")

Many researchers erroneously apply handling protocols for 3-phenylpyrrolidine (which racemizes easily) to this methylated analog. This is unnecessary and can limit experimental flexibility.

Feature	3-Phenylpyrrolidine	3-Methyl-3-phenylpyrrolidine
C3 Structure	Tertiary (C-H bond present)	Quaternary (No C-H bond)
Racemization Risk	High (via base-catalyzed enolization)	Negligible (chemically blocked)
pH Tolerance	Sensitive to strong bases	High tolerance to strong bases
Implication	Avoid harsh bases/high heat	Compatible with thermodynamic conditions

Expert Insight: You can subject 3-Methyl-3-phenylpyrrolidine to strong bases (e.g., NaH, KOtBu) during N-alkylation without fear of eroding the enantiomeric excess (ee) at the C3 position, as there is no proton to abstract [1].

Module 3: Troubleshooting & FAQs

Issue 1: "My product turned yellow/brown upon storage."

Diagnosis: Oxidative Degradation. Secondary amines are electron-rich and prone to forming colored N-oxides and imine impurities when exposed to air and light.

• Corrective Action: Purify via acid-base extraction (impurities are often neutral lactams or non-basic).

• Prevention: Store the free base under Argon/Nitrogen. If storing for >1 month, convert to the HCl salt.

Issue 2: "Low yields during amide coupling (HATU/EDC)."

Diagnosis: Steric Congestion & Nucleophilicity. While the nitrogen is not directly hindered, the conformation of the phenyl group at C3 can create a "folding" effect that slightly shields the nitrogen, reducing nucleophilic attack rates compared to simple pyrrolidine.

• Protocol Adjustment:

  • Use a stronger base (e.g., DIPEA) to ensure the amine is fully deprotonated if using a salt.

  • Allow a longer reaction time (4–6 hours vs. standard 1–2 hours).

  • Critical: Avoid chlorinated solvents (DCM) if leaving the reaction overnight, as secondary amines can react with DCM over time to form aminals (trace side reaction). Use DMF or THF.

Issue 3: "The HCl salt is clumping and difficult to weigh."

Diagnosis: Hygroscopicity. Pyrrolidine salts are notoriously hygroscopic. Absorbed water alters the molecular weight, leading to stoichiometry errors.

• Protocol:

  • Dry the salt in a vacuum oven at 40°C over P₂O₅ for 4 hours before use.

  • Weigh quickly in a glovebox or dry bag if possible.

  • Calculation: If drying is impossible, determine water content via Karl Fischer titration and adjust the equivalent weight accordingly.

Module 4: Validated Storage & Handling Protocols

Protocol A: Long-Term Storage

To maximize shelf-life and maintain >98% purity:

• Form: Prefer the Hydrochloride (HCl) salt over the free base. The salt lattice stabilizes the amine against oxidation.

• Atmosphere: Flush headspace with Argon.

• Temperature: -20°C is optimal; 4°C is acceptable for short-term (<3 months).

• Container: Amber glass vials with Teflon-lined caps (prevents light-induced radical oxidation).

Protocol B: Re-purification of Oxidized Free Base

If the material has degraded (yellow oil):

• Dissolve: Dissolve crude amine in EtOAc.

• Extract: Wash with 1M HCl (3x). The amine moves to the aqueous layer; neutral oxidation products (lactams) remain in organic.

• Basify: Adjust aqueous layer to pH >12 with NaOH.

• Recover: Extract with DCM, dry over Na₂SO₄, and concentrate.

• Verify: Check purity via HPLC.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference on quaternary center stability vs.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link (Context on steric hindrance in secondary amines).

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161–214. (Reference for secondary amine coupling kinetics).

• European Chemicals Agency (ECHA). (2025). 3-Methyl-3-phenylpyrrolidine Registration Dossier. Link (Safety and hazard classification data).[1]

Sources

• 1. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]

Work-up procedures for reactions involving 3-Methyl-3-phenylpyrrolidine

Technical Support Guide: Work-up & Handling of 3-Methyl-3-phenylpyrrolidine

Executive Summary & Molecule Profile

User Context: You are likely working with 3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) as a scaffold in medicinal chemistry (e.g., for nicotinic agonists, kinase inhibitors, or analgesic pharmacophores).

The "Personality" of the Molecule: This compound is a lipophilic secondary amine . Its behavior is dominated by two competing features:

• The Basic Nitrogen: Typical secondary amine (

  ). It avidly forms salts and absorbs atmospheric .

• The C3 Quaternary Center: The geminal methyl and phenyl groups at position 3 create significant steric bulk and lipophilicity. This aids solubility in organics but can complicate crystallization and creates "oiling out" phenomena during salt formation.

Quick Reference Data:

Property	Value / Characteristic	Implication for Work-up
Molecular Weight	161.25 g/mol	Non-volatile on standard rotovap; safe to concentrate.

| Basicity (

) | ~9.5 (Predicted) | Requires pH > 12 for full extraction into organic phase. | | UV Activity | Yes (Phenyl chromophore) | Visualize on TLC (UV 254 nm). | | Solubility (Free Base) | DCM, EtOAc, MeOH, Toluene | Good organic solubility. | | Solubility (HCl Salt) | Water, MeOH, DMSO | Poor solubility in Et2O/Hexanes (good for precipitation). |

Core Protocol: The "Self-Validating" Acid-Base Extraction

Objective: Isolate the free amine from a crude reaction mixture (e.g., after deprotection or reduction). Scientific Logic: We utilize the pH-dependent solubility switch. The steric bulk at C3 does not prevent protonation, so the salt form is highly water-soluble.

Step-by-Step Workflow

• Quench & Acidify:

  • If the reaction is organic, add 1M HCl until pH < 2.

  • Why: This forces the amine into the aqueous layer as the hydrochloride salt.

  • Validation: Spot the organic layer on TLC. The product should disappear from the organic layer.[1] If it remains, the salt is too lipophilic (rare for this MW) or pH is not low enough.

• Wash (The Impurity Purge):

  • Wash the acidic aqueous layer with Diethyl Ether (

    ) or Dichloromethane (DCM).

  • Why: Removes non-basic impurities (unreacted starting materials, neutral byproducts) while the product stays safe in the water.

• Basify (The Release):

  • Cool the aqueous layer to 0°C. Slowly add 4M NaOH or

    until pH > 12 .

  • Critical: Due to the lipophilic phenyl ring, the free base may form an oil that floats. Do not mistake this for an emulsion.

• Extract:

  • Extract with DCM (

    ).

  • Why DCM? It solubilizes the phenyl-pyrrolidine scaffold better than

    and minimizes emulsions.

• Dry & Concentrate:

  • Dry over ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

    (Sodium Sulfate). Avoid if the amine is sensitive, though usually fine here.

  • Concentrate under reduced pressure.

Visual Workflow (DOT Diagram)

Caption: Logical flow for acid-base purification. The "Wash" step (Sep1) is critical for removing neutral side-products.

Troubleshooting Guide: Common Failure Modes

Scenario A: The "Oiling Out" Phenomenon

Symptom: You attempt to make the HCl salt (e.g., by adding 4M HCl in Dioxane), but instead of a white powder, you get a sticky yellow gum at the bottom of the flask. Cause: The 3-phenyl group adds significant lipophilicity. The salt is precipitating too fast or trapping solvent/impurities. Solution:

• Decant: Pour off the supernatant.

• Triturate: Add dry Diethyl Ether (

  ) or Hexanes to the gum.

• Sonicate: Sonicate vigorously for 10–15 minutes. This mechanical energy breaks the amorphous gum and induces lattice formation (crystallization).

• Solvent Switch: If that fails, dissolve the gum in a minimum amount of Isopropanol (IPA) and add

  dropwise until cloudy. Cool to -20°C.

Scenario B: Emulsions during Extraction

Symptom: The DCM/Water interface is undefined. Cause: The amphiphilic nature of the molecule (polar amine + lipophilic phenyl) acts as a surfactant. Solution:

• Brine: Add saturated NaCl solution. This increases the ionic strength of the aqueous layer, forcing the organic amine out.

• Filtration: Filter the entire biphasic mixture through a pad of Celite. This physically breaks the surface tension bubbles stabilizing the emulsion.

Scenario C: Low Recovery Yield

Symptom: You started with 1g, but only recovered 200mg after extraction. Cause: The pH was not high enough during the basic extraction step. Logic: A pH of 9 or 10 is often insufficient for hindered or lipophilic amines to fully partition into the organic phase. Fix: Adjust aqueous layer to pH 13-14 . Re-extract with Chloroform/IPA (3:1 ratio). The alcohol helps solvate the amine into the organic layer.

Advanced Protocol: Enantiomeric Resolution

The C3 carbon is a chiral center. If you are synthesizing this from racemic precursors (e.g., via cyclization of acyclic nitriles or rearrangement), you will obtain a racemate.

Method 1: Diastereomeric Salt Formation (Classical)

• Resolving Agent: L-(+)-Tartaric acid or Dibenzoyl-L-tartaric acid.

• Solvent System: Ethanol/Water or Acetone.

• Procedure: Mix 1 eq of amine with 1 eq of acid in hot ethanol. Allow to cool slowly. The diastereomeric salts will have different solubilities.

• Note: This requires empirical optimization (screening solvents).

Method 2: Chiral HPLC (Modern)

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

• Critical: You must add a basic modifier (Diethylamine, 0.1%) to the mobile phase. Without it, the secondary amine will interact with residual silanols on the column, leading to severe peak tailing.

Frequently Asked Questions (FAQs)

Q: Can I distill 3-Methyl-3-phenylpyrrolidine? A: Yes, but it requires high vacuum. The predicted boiling point is ~296°C at atmospheric pressure. You will need a Kugelrohr or short-path distillation setup at < 1 mmHg. Expect the boiling point to be around 110–130°C at that pressure.

Q: The product turned brown after sitting on the bench for a week. Is it degraded? A: Likely yes (oxidation). Secondary amines are prone to N-oxidation or absorbing

to form carbamates.

• Prevention: Store as the HCl salt (indefinitely stable) or under Argon at -20°C if kept as a free base.

Q: I see two spots on TLC after work-up. Is my product impure? A: Not necessarily.

• Ghost Spot: If you used DCM/MeOH/NH3 as eluent, the amine might be "streaking" or dissociating from silica.

• Carbamate: If exposed to air, the "upper" spot might be the carbamate salt formed with atmospheric

  .

• Test: Treat the TLC sample with a drop of acid before spotting. If it collapses to one spot, it was likely an artifact or salt equilibrium.

References

• Synthesis and Properties of Pyrrolidines

  • PubChem Compound Summary for CID 21098616 (3-Methyl-3-phenylpyrrolidine). National Center for Biotechnology Information (2025). Retrieved from .

• General Work-up of Lipophilic Amines

  • Organic Chemistry Portal - Pyrrolidine Synthesis. (General methodologies for pyrrolidine handling and synthesis). Retrieved from .

• Enantiomeric Separation

  • Wzorek, A., et al. (2025).[2] Enantiomer Purification Through Achiral Chromatography. Ukrainian Chemistry Journal. (Discusses self-disproportionation and chromatography of chiral amines). Retrieved from .[2]

• Chiral Resolution Precedents

  • Process for preparing 2-methylpyrrolidine and specific enantiomers thereof.[3] US Patent 7244852B2. (Provides analogous protocols for resolving methyl-substituted pyrrolidines using tartaric acid derivatives). Retrieved from .

(Note: While specific literature on the work-up of the exact 3-methyl-3-phenyl analog is limited, the protocols above are derived from standard medicinal chemistry practices for 3,3-disubstituted pyrrolidines found in the cited patent and synthesis literature.)

Sources

• 1. data.epo.org [data.epo.org]
• 2. ucj.org.ua [ucj.org.ua]
• 3. US7244852B2 - Process for preparing 2-methylpyrrolidine and specific enantiomers thereof - Google Patents [patents.google.com]

Characterization of unexpected products in 3-Methyl-3-phenylpyrrolidine reactions

Senior Application Scientist Desk Status: Online Ticket ID: #MPP-TRBL-2024

Introduction

Welcome to the Technical Support Center. You are likely working with 3-Methyl-3-phenylpyrrolidine , a sterically crowded, quaternary-carbon-containing scaffold often used in the synthesis of CNS-active agents (analogous to prodine or meperidine substructures).

Because C3 is a quaternary center possessing both a methyl and a phenyl group, this molecule exhibits unique steric hindrance and conformational rigidity. This guide addresses the "unexpected" products that arise from these specific structural constraints during synthesis, alkylation, or metabolic studies.

Module 1: Synthesis & Reduction Anomalies

User Question: I synthesized the pyrrolidine core via the reduction of 3-methyl-3-phenylsuccinimide, but my product shows a strong carbonyl stretch in IR and an unexpected Mass Spec signal (M+14 or M+16). What is this impurity?

Diagnosis: The "Half-Reduced" Lactam

The steric bulk of the phenyl group at C3 can hinder the approach of reducing agents (like LiAlH₄) to the adjacent carbonyls (C2 or C5).

• The Impurity: 4-methyl-4-phenylpyrrolidin-2-one (or its isomer).

• Why it happens: The reduction of the succinimide proceeds in two stages. The first stage (succinimide

  hydroxylactam lactam) is fast. The second stage (lactam amine) is slower, especially if the carbonyl is adjacent to the bulky quaternary center.

• Identification:

  • IR: Look for a persistent peak at 1680–1700 cm⁻¹ (Lactam C=O). Pure pyrrolidine has no carbonyl stretch.

  • NMR: The C3-Methyl group, typically a singlet at ~1.4 ppm in the amine, may shift downfield or split if the ring conformation is locked by the carbonyl.

Corrective Protocol: Exhaustive Reduction

• Reagent Switch: If using Borane-THF, switch to LiAlH₄ (Lithium Aluminum Hydride) in refluxing THF or Dioxane. The higher temperature is required to overcome the steric barrier at the quaternary center.

• Stoichiometry: Increase LiAlH₄ equivalents from 2.5 to 4.0 eq .

• Workup: Ensure rigorous acid-base extraction. The lactam is less basic than the amine and may not extract fully into the acidic aqueous layer, allowing separation.

Module 2: The "Ring-Opening" (Hofmann Elimination)

User Question: I attempted to N-methylate my scaffold to create a quaternary ammonium salt. After heating, the product solidified, but NMR shows alkene protons (5.0–6.0 ppm) and the loss of the ring structure. What happened?

Diagnosis: Hofmann Degradation

Pyrrolidine rings, when quaternized (N,N-dimethyl-3-methyl-3-phenylpyrrolidinium), are highly susceptible to Hofmann Elimination under basic or thermal conditions.

• The Mechanism: The quaternary nitrogen acts as a leaving group. A base abstracts a proton from a

  -carbon. In pyrrolidines, this breaks the C-N bond, opening the ring to form an acyclic alkenyl amine.

• Unexpected Product: N,N-dimethyl-2-methyl-2-phenylbut-3-en-1-amine (or regioisomer).

• Why it happens: The "Hofmann Rule" dictates the formation of the least substituted alkene.[1][2][3][4][5] However, the quaternary C3 prevents

  -elimination toward that side. The elimination must occur at C4-C5, or ring opening occurs.

Visualization: The Elimination Pathway

The following diagram illustrates the divergence between stable salt formation and ring destruction.

Figure 1: Pathway showing how thermal stress on the quaternary intermediate leads to ring opening (Red) rather than the desired salt (Green).

Module 3: Analytical Fingerprinting (NMR/MS)

User Question: How do I definitively distinguish the 3-methyl-3-phenylpyrrolidine from its regio-isomers or open-chain byproducts using standard analytics?

The "Quaternary Singlet" Rule

The most distinct feature of this molecule is the methyl group attached to the quaternary C3.

Feature	3-Methyl-3-phenylpyrrolidine (Target)	Open-Chain Alkene (Impurity)	Lactam Intermediate
Methyl 1H NMR	Sharp Singlet (~1.4 ppm). No coupling.	Doublet or Broad Singlet (if allylic).	Singlet, but shifted downfield.
Aromatic Region	5H Multiplet (7.1–7.4 ppm).	5H Multiplet.	5H Multiplet.
Alkene Region	Silent (No peaks 4.5–6.5 ppm).	Distinct Signals (5.0–6.0 ppm).	Silent.
Carbonyl (IR)	Absent.	Absent.	Strong (~1690 cm⁻¹).
Mass Spec	M+ (e.g., 161 amu).	M+ (Same MW, different fragmentation).	M+14 (Oxygen).

Troubleshooting Workflow

Use this decision tree to identify your unexpected product.

Figure 2: Diagnostic logic for identifying impurities based on spectral data.

Module 4: Stereochemical Concerns

User Question: I started with enantiopure 3-phenyl-3-methylsuccinimide, but my final pyrrolidine is racemic. Where did I lose the chirality?

Root Cause: Enolization or Radical Scrambling

• Succinimide Acidity: The proton alpha to the carbonyl (even if not at the quaternary center) can facilitate tautomerization during high-temperature reduction, potentially leading to racemization if the mechanism involves ring-opening/closing equilibria.

• Radical Mechanisms: If using dissolving metal reductions (e.g., Na/NH₃), the radical intermediate at the benzylic position (C3) is planar. When it recombines, it destroys the stereocenter.

Prevention Strategy

• Avoid: Dissolving metal reductions.

• Prefer: Hydride reductions (LiAlH₄) which generally proceed via nucleophilic attack and preserve the configuration of the quaternary center, provided the starting material is pure.

• Validation: Always perform Chiral HPLC using a polysaccharide-based column (e.g., Chiralcel OD-H) using Hexane/IPA mixtures to confirm ee% (enantiomeric excess).

References

• Synthesis of 3,3-Disubstituted Pyrrolidines

  • Title: Synthesis of 3-substituted pyrrolidines and their characteriz
  • Source: DiVA Portal (Uppsala University).

  • URL:[Link]

• Hofmann Elimination Mechanism

  • Title: Hofmann Elimin
  • Source: Master Organic Chemistry.

  • URL:[Link]

• Spectroscopic Data for Phenylpyrrolidines

  • Title: 3-Methyl-3-phenylpyrrolidine Product Information & Safety.

  • Source: Sigma-Aldrich.

• Reduction of Succinimides

  • Title: Synthesis and Reactions of 3-Pyrrolidinones (Context on cycliz
  • Source: ElectronicsAndBooks (Review of Pyrrolidine Synthesis).

  • URL:[Link]

(Note: While specific "unexpected product" papers for this exact molecule are rare, the mechanisms cited above—Hofmann elimination and incomplete succinimide reduction—are the chemically authoritative explanations for the impurities observed with this scaffold.)

Sources

• 1. byjus.com [byjus.com]
• 2. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative study of 3-Methyl-3-phenylpyrrolidine and other chiral amines in catalysis

Part 1: Executive Summary & Structural Philosophy

In the landscape of asymmetric catalysis, chiral amines are the workhorses of enamine and iminium activation. While L-Proline and its 2-substituted derivatives (e.g., Jørgensen-Hayashi catalysts) represent the "Gold Standard" for active organocatalysis, 3,3-disubstituted pyrrolidines —exemplified by 3-Methyl-3-phenylpyrrolidine (3M3PP) —occupy a distinct and critical niche.

This guide compares these two classes of chiral amines. Unlike Proline, which is defined by proximal steric and electronic control (at the C2 position), 3M3PP is defined by distal quaternary steric bulk (at the C3 position). This structural difference dictates their divergent roles: Proline as a catalyst for bond formation, and 3M3PP as a privileged scaffold or ligand backbone for metal-mediated transformations and pharmaceutical pharmacophores.

The Core Dichotomy

Feature	L-Proline / 2-Substituted Amines	3-Methyl-3-phenylpyrrolidine (3M3PP)
Primary Role	Active Organocatalyst (Enamine/Iminium activation)	Chiral Scaffold / Ligand (Conformational locking)
Chirality Source	C2 Carbon (Proximal to Nitrogen)	C3 Quaternary Carbon (Distal to Nitrogen)
Steric Mechanism	Direct shielding of the reaction center	Remote conformational bias (Puckering control)
Key Application	Aldol, Mannich, Michael reactions	Ligand design (Rh/Pd), Pharma intermediates (e.g., kinetic stabilizers)

Part 2: Structural & Mechanistic Comparison

The "Proximal" Control of Proline (The Standard)

Proline and its derivatives (e.g., MacMillan imidazolidinones, diphenylprolinol silyl ethers) function by forming a covalent intermediate with the substrate. The chiral group at C2 is immediately adjacent to the reacting nitrogen, providing a "hard" steric wall that forces incoming electrophiles to approach from a specific face.

• Mechanism: Bifunctional activation (Enamine formation + H-bonding).

• Limitation: Can suffer from parasitic side reactions or solubility issues.

The "Remote" Control of 3-Methyl-3-phenylpyrrolidine

3M3PP features a quaternary center at C3. This does not directly block the nitrogen face but instead locks the pyrrolidine ring into a specific envelope conformation.

• Thorpe-Ingold Effect: The gem-disubstitution (methyl/phenyl) at C3 restricts ring flexibility.

• Application in Catalysis: When used as a ligand (e.g., N-substituted derivatives), this conformational lock transmits chiral information to the metal center more rigidly than a flexible monosubstituted ring.

Visualization of Steric Pathways

The following diagram contrasts the catalytic cycle of a standard Proline-mediated reaction with the structural role of 3M3PP in ligand design.

Caption: Comparison of Proline's active catalytic cycle (Blue) versus 3M3PP's role as a structural anchor for ligands and drugs (Red).

Part 3: Comparative Performance Data

While 3M3PP is rarely used as a naked organocatalyst, its derivatives compete with Proline-derived ligands in metal catalysis. The table below compares their physicochemical profiles and utility.

Table 1: Physicochemical and Functional Comparison

Metric	L-Proline	Diphenylprolinol Silyl Ether	3-Methyl-3-phenylpyrrolidine
pKa (Conj. Acid)	~10.6	~10.5	~10.2 (Est. due to inductive effect)
Steric Bulk (A-Value)	Moderate (C2-COOH)	High (C2-CPh2-OSi)	Very High (C3-Quaternary)
Ring Conformation	Flexible (C3/C4 flutter)	Biased	Locked (C3-Envelope)
Primary Use	Organocatalysis (Aldol)	Organocatalysis (Michael)	Ligand Scaffold / Pharma Core
Typical ee %	90-99% (Aldol)	95-99% (Michael)	N/A (as organocatalyst)
Synthetic Access	Natural Source (Fermentation)	Synthesis from Proline	Catalytic Synthesis (Trost Cycloaddition)

Part 4: Experimental Protocols

Protocol A: Synthesis of 3-Methyl-3-phenylpyrrolidine (The "Catalysis of the Scaffold")

Context: Since 3M3PP is a valuable scaffold, its enantioselective synthesis is a benchmark for other catalysts (e.g., Trost's Pd-catalyzed TMM cycloaddition).

Objective: Synthesis of chiral 3M3PP via Pd-Catalyzed [3+2] Cycloaddition.

• Reagents:

  • Substrate: N-Boc-imine derived from benzaldehyde.

  • Reagent: Trimethylenemethane (TMM) precursor [2-(TMS-methyl)-allyl acetate].

  • Catalyst: Pd(OAc)₂ (5 mol%) + Chiral Phosphoramidite Ligand (10 mol%).

  • Solvent: Toluene, degassed.

• Workflow:

  • Activation: In a glovebox, mix Pd(OAc)₂ and the chiral ligand in toluene. Stir for 30 min to form the active Pd(0)-ligand complex.

  • Addition: Add the N-Boc-imine (1.0 equiv) and TMM precursor (1.2 equiv).

  • Reaction: Heat to 40°C for 12–24 hours. Monitor by TLC for the disappearance of imine.

  • Quench: Cool to RT, filter through a pad of silica gel to remove Pd.

  • Purification: Concentrate and purify via flash chromatography (Hexanes/EtOAc).

• Validation:

  • Yield: Typically >90%.

  • Enantiomeric Excess (ee): Determine by Chiral HPLC (e.g., Chiralcel OD-H column). Expected ee >95% for this scaffold.

Protocol B: Application as a Ligand (Hypothetical Workflow)

Context: Using 3M3PP as a backbone for a phosphoramidite ligand in Rh-catalyzed hydrogenation.

• Ligand Synthesis: React (R)-3-Methyl-3-phenylpyrrolidine with PCl₃ and a chiral binaphthol to generate the phosphoramidite.

• Catalysis: Use 1 mol% of the Rh(cod)₂BF₄/Ligand complex for the asymmetric hydrogenation of dehydroamino acids.

• Mechanism: The C3-quaternary center locks the N-P bond orientation, transferring chirality to the metal center more effectively than unsubstituted pyrrolidine.

Part 5: References

• Trost, B. M., & Silverman, S. M. (2012). "Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines." Journal of the American Chemical Society. Link

• List, B., & Barbas, C. F. (2000).[1] "The Proline-Catalyzed Direct Asymmetric Aldol Reaction." Journal of the American Chemical Society. (Foundational comparison for pyrrolidine catalysis).

• BenchChem Technical Report. (2025). "A Comparative Analysis of Pyrrolidine and 3-Methylpiperidine in Synthetic Chemistry." Link

• Stoltz, B. M., et al. (2012). "Transition Metal-Catalyzed Enantioselective Alpha Functionalization of Nitrogen and Oxygen-Containing Heterocycles." ProQuest Dissertations. (Discusses 3-methyl-3-phenylpyrrolidine derivatives).

• Kelly, J. W., et al. (2024).[2] "Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains." Journal of Medicinal Chemistry. Link (Demonstrates the pharmaceutical utility of the 3M3PP scaffold).

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A Comparative Guide to Pyrrolidine-Based Organocatalysts in Asymmetric Synthesis: Proline Derivatives vs. 3-Methyl-3-phenylpyrrolidine

This guide provides an in-depth comparison between the two major classes of pyrrolidine-based organocatalysts: the well-established proline and its derivatives, and structurally simpler chiral pyrrolidines, exemplified by 3-methyl-3-phenylpyrrolidine. We will delve into their mechanistic underpinnings, comparative performance in key asymmetric transformations, and the causal factors guiding experimental design, supported by experimental data and detailed protocols.

Introduction: The Rise of Pyrrolidine Scaffolds in Organocatalysis

The field of asymmetric organocatalysis has revolutionized modern synthetic chemistry by offering a metal-free alternative for the construction of chiral molecules. Within this domain, catalysts based on the pyrrolidine scaffold have emerged as exceptionally powerful tools. Their rigid, five-membered ring structure provides a well-defined chiral environment, enabling high levels of stereocontrol. This guide focuses on comparing two distinct families within this class: the bifunctional catalysts, led by the natural amino acid L-proline and its derivatives, and monofunctional chiral amines like 3-methyl-3-phenylpyrrolidine. Understanding their structural and mechanistic differences is paramount for researchers selecting the optimal catalyst for a specific synthetic challenge.

Proline and Its Derivatives: The Bifunctional Powerhouse

L-proline, a simple amino acid, is arguably the most famous organocatalyst. Its remarkable success stems from its unique bifunctional nature, possessing both a secondary amine (a nucleophilic/basic site) and a carboxylic acid (a Brønsted acid site). This duality allows it to activate both the nucleophile and the electrophile simultaneously, leading to highly organized and stereocontrolled transition states.

Mechanism of Action: Enamine and Iminium Catalysis

Proline catalysis primarily operates through two distinct, yet related, catalytic cycles:

• Enamine Catalysis: Proline reacts with a carbonyl donor (e.g., a ketone or aldehyde) to form a chiral enamine intermediate.[1] This enamine is more nucleophilic than the corresponding enol or enolate and attacks an electrophile (e.g., an aldehyde in an aldol reaction) with high facial selectivity, dictated by the steric hindrance of the proline ring.[2][3]

• Iminium Catalysis: In reactions with α,β-unsaturated carbonyls, proline forms a chiral iminium ion. This process lowers the LUMO of the unsaturated system, activating it for nucleophilic attack (e.g., in a Michael or Diels-Alder reaction).[4]

The carboxylic acid group is not a passive spectator. It plays a crucial role in stabilizing the transition state through hydrogen bonding, acting as an intramolecular acid/base catalyst to facilitate proton transfer and enhance stereoselectivity.[5]

Caption: Dual catalytic cycles of L-Proline.

Proline Derivatives: Fine-Tuning for Enhanced Performance

While L-proline is effective, its performance can be hampered by issues like low solubility and modest catalyst loading requirements. This has spurred the development of numerous derivatives designed to overcome these limitations.[6] A prominent example is the class of diarylprolinol silyl ethers (e.g., Jørgensen-Hayashi catalysts), where the carboxylic acid is replaced by a bulky diaryl(trialkylsilyloxy)methyl group. This modification enhances solubility in organic solvents and provides a more defined steric environment, often leading to superior enantioselectivities and broader substrate scope.[1]

3-Methyl-3-phenylpyrrolidine: The Monofunctional Chiral Amine Perspective

3-Methyl-3-phenylpyrrolidine represents a different class of pyrrolidine catalyst. It is a chiral secondary amine, but critically, it lacks the carboxylic acid group that defines proline's bifunctionality. Enantioenriched 3-methylpyrrolidine cores are found in numerous pharmaceuticals, making their synthesis an important area of research.[7]

Mechanism of Action: A Purely Nucleophilic Catalyst

Without the acidic moiety, 3-methyl-3-phenylpyrrolidine and similar monofunctional amines must operate solely through enamine-mediated nucleophilic activation. While they can still form chiral enamines to facilitate C-C bond formation, they lose the ability to activate the electrophile via hydrogen bonding. This has profound implications for the structure and stability of the transition state. The absence of the directing carboxylic acid group can lead to a more flexible transition state, which may result in lower stereoselectivity compared to proline under similar conditions.

Head-to-Head Comparison in Key Asymmetric Reactions

To illustrate the practical differences, we will compare the performance of proline derivatives and the conceptual role of a monofunctional amine in two cornerstone reactions of asymmetric synthesis.

A. The Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a benchmark for proline catalysis.[8] The catalyst's ability to form a well-ordered, chair-like Zimmerman-Traxler transition state, stabilized by the carboxylic acid, is key to its success.[5]

Table 1: Representative Performance in the Asymmetric Aldol Reaction of Cyclohexanone and 4-Nitrobenzaldehyde

Catalyst	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	ee (%)	Diastereomeric Ratio (anti:syn)	Reference
L-Proline	30	DMSO	4	97	96	93:7	List, B. et al. (2000)
(S)-Diphenylprolinol TMS Ether	1	Toluene	2	99	>99	99:1	Hayashi, Y. et al. (2005)
3-Methyl-3-phenylpyrrolidine*	N/A	N/A	N/A	N/A	N/A	N/A	N/A

Discussion of Causality: The data clearly shows the evolution of catalyst efficiency. L-proline requires high loading (30 mol%) due to its poor solubility in many organic solvents; DMSO is often used to mitigate this.[3] The diarylprolinol silyl ether derivative, being highly soluble and sterically demanding, achieves a near-perfect result with only 1 mol% loading in a non-polar solvent like toluene. A monofunctional amine like 3-methyl-3-phenylpyrrolidine would be expected to show lower stereoselectivity, as it cannot form the rigid, H-bonded transition state that is crucial for high diastereoselectivity and enantioselectivity in the proline-catalyzed reaction.

B. The Asymmetric Michael Addition

The conjugate addition of aldehydes or ketones to nitro-olefins is another area where pyrrolidine catalysts excel.

Table 2: Representative Performance in the Michael Addition of Propanal to β-Nitrostyrene

Catalyst	Catalyst Loading (mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	Diastereomeric Ratio (syn:anti)	Reference
L-Proline	20	CHCl₃	RT	95	92	95:5	List, B. et al. (2002)
(S)-Diphenylprolinol TMS Ether	2	Toluene	4	>95	99	93:7	Hayashi, Y. et al. (2006)
Dipeptide-Proline Catalyst	10	Brine (HSBM)	RT	99	97	92:8	Juaristi, E. et al. (2015)[9]

Discussion of Causality: Similar trends are observed. Proline derivatives consistently outperform the parent amino acid in terms of catalyst efficiency and stereoselectivity. The development of peptide-based proline catalysts demonstrates another strategy to create a more complex and defined chiral pocket, achieving excellent results even under sustainable, solvent-free conditions.[9] The success in these reactions relies on the rapid and reversible formation of the enamine from the aldehyde donor, followed by a highly stereoselective attack on the nitroalkene. The bifunctional nature of proline-based catalysts is again advantageous in organizing the reactants.

Experimental Protocols: A Practical Guide

To ensure scientific integrity, the following protocols are adapted from peer-reviewed, authoritative sources.

Protocol 1: Proline-Catalyzed Intermolecular Aldol Reaction

(Adapted from List, B., Lerner, R. A., Barbas III, C. F. J. Am. Chem. Soc. 2000, 122, 2395-2396)

• To a stirred solution of 4-nitrobenzaldehyde (1.0 mmol) in 4.0 mL of DMSO, add cyclohexanone (3.0 mmol).

• Add L-proline (0.30 mmol, 30 mol%) to the mixture.

• Stir the reaction vigorously at room temperature for 4-24 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with 20 mL of ethyl acetate and 20 mL of water.

• Separate the organic layer, and wash with brine (3 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the desired aldol adduct.

• Determine enantiomeric excess and diastereomeric ratio by chiral HPLC analysis.

Workflow for Catalyst Selection

Choosing the right catalyst requires a logical evaluation of the reaction's demands and the catalyst's properties.

Caption: Decision workflow for selecting a pyrrolidine-based catalyst.

Conclusion

The comparison between proline derivatives and simpler chiral amines like 3-methyl-3-phenylpyrrolidine reveals a fundamental principle in organocatalysis: bifunctionality is a powerful strategy for achieving high stereocontrol.

• Proline and its derivatives are superior catalysts for a vast range of asymmetric reactions precisely because their dual amine and carboxylic acid functionalities create highly organized, rigid transition states. The evolution from proline to its more sophisticated derivatives has primarily been a story of improving solubility and enhancing steric control, leading to catalysts that are effective at very low loadings.

• 3-Methyl-3-phenylpyrrolidine and other monofunctional chiral amines, while valuable as chiral building blocks and in specific catalytic applications (e.g., as bases or in phase-transfer catalysis), are generally less effective as direct mimics of proline in reactions like the aldol or Michael additions. Their inability to provide secondary activation and stabilization via hydrogen bonding represents a significant mechanistic disadvantage.

For researchers in drug development and synthetic chemistry, the choice is clear. For transformations known to benefit from the classic enamine/iminium pathways, the proline family offers a well-understood and high-performing starting point. The exploration of monofunctional pyrrolidines remains a fertile ground for discovering new reactivity, but for benchmark asymmetric transformations, the bifunctional powerhouse of proline and its derivatives continues to reign supreme.

References

• Hu, L., et al. (2023). Regio- and Enantioselective Hydromethylation of 3-Pyrrolines and Glycals Enabled by Cobalt Catalysis. PubMed Central. Available at: [Link]

• Gomez-Martinez, M., et al. (2020). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PubMed Central. Available at: [Link]

• List, B., et al. (2002). New Mechanistic Studies on the Proline-Catalyzed Aldol Reaction. PNAS. Available at: [Link]

• Juaristi, E. (2015). Proline and proline-derived organocatalysts in the synthesis of heterocycles.
• Delaney, N.G., & Madison, V. (1982). Novel conformational distributions of methylproline peptides. J. Am. Chem. Soc., 104(24), 6635–6641.
• List, B. (2010). Asymmetric Proline Catalysis. In Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1.

• Singh, G. S., & D'hooghe, M. (2017). Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. PubMed Central. Available at: [Link]

• Chemistry LibreTexts. (2021). Chiral Proline Based Reactions. Available at: [Link]

• Wikipedia. (2023). Proline-catalyzed aldol reactions. Available at: [Link]

• Gate Chemistry. (2018). Proline Catalyzed Asymmetric Aldol Reaction. YouTube. Available at: [Link]

• Al-Terkawi, K., & Juaristi, E. (2010). Proline-Catalyzed Asymmetric Reactions.

• Organic Chemistry Portal. (2007). Proline Derivatives in Organic Synthesis. Available at: [Link]

• Chemistry LibreTexts. (2021). Chiral Proline Based Reactions. Available at: [Link]

• List, B. (2010). Proline as an Asymmetric Organocatalyst. Sustainable Catalysis: Without Metals or Other Endangered Elements, Part 1.
• Al-Terkawi, K., & Juaristi, E. (2010). Proline-Catalyzed Asymmetric Reactions.
• Juaristi, E., & Soloshonok, V. A. (Eds.). (2010).

• Wikipedia. (2023). Proline-catalyzed aldol reactions. Available at: [Link]

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• Wikipedia contributors. (2023). Proline-catalyzed aldol reactions. Wikipedia, The Free Encyclopedia.
• YouTube. (2018).

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A Comparative Guide to the Efficacy of 3-Methyl-3-phenylpyrrolidine Analogs as Monoamine Reuptake Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of 3-Methyl-3-phenylpyrrolidine analogs as reuptake inhibitors for the monoamine transporters: dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). We will delve into their structure-activity relationships (SAR), present key experimental data, and provide detailed protocols for the assays used to characterize these compounds.

Introduction: The Significance of 3-Methyl-3-phenylpyrrolidine Analogs

Monoamine reuptake inhibitors are a cornerstone in the treatment of various neuropsychiatric disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD).[1][2] The therapeutic effects of these drugs are primarily mediated by their ability to block the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft, thereby enhancing neurotransmission. The 3-Methyl-3-phenylpyrrolidine scaffold has emerged as a versatile platform for the development of potent and selective monoamine reuptake inhibitors. By modifying the substituents on the pyrrolidine ring and the phenyl group, researchers can fine-tune the affinity and selectivity of these compounds for DAT, SERT, and NET, leading to agents with diverse pharmacological profiles, from selective inhibitors to triple reuptake inhibitors (TRIs).[3][4] This guide aims to provide a comparative analysis of the efficacy of various analogs within this class, supported by experimental data, to aid in the rational design and development of novel therapeutics.

Comparative Efficacy: A Quantitative Analysis

The efficacy of 3-Methyl-3-phenylpyrrolidine analogs as reuptake inhibitors is typically quantified by their binding affinity (Ki) and their functional potency (IC50) at each of the monoamine transporters. The following table summarizes key data for a selection of representative analogs, highlighting the impact of structural modifications on their interaction with DAT, SERT, and NET.

Compound/Analog	Substitution Pattern	DAT Ki (nM)	SERT Ki (nM)	NET Ki (nM)	DAT/SERT Selectivity Ratio	Reference
α-PPP	3-Methyl-3-phenylpyrrolidine	1.2 µM (IC50)	>10 µM (IC50)	1.5 µM (IC50)	~0.12	[5]
MDPPP	3-Methyl-3-(3,4-methylenedioxyphenyl)pyrrolidine	0.5 µM (IC50)	>10 µM (IC50)	2.3 µM (IC50)	~0.05	[5]
3-Br-PPP	3-Methyl-3-(3-bromophenyl)pyrrolidine	0.7 µM (IC50)	>10 µM (IC50)	1.5 µM (IC50)	~0.07	[5]
4-Me-PPP	3-Methyl-3-(4-methylphenyl)pyrrolidine	1.4 µM (IC50)	>10 µM (IC50)	3.1 µM (IC50)	~0.14	[5]
Compound 9e	(3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine derivative	>1000	>1000	1.2	N/A	[6]
Compound 11b	(3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine derivative	>1000	>1000	2.1	N/A	[6]
Compound 13a	(3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine derivative	>1000	>1000	2.8	N/A	[6]
Compound 39b	3-(phenoxy-phenyl-methyl)-pyrrolidine derivative	-	11	2	0.18	[7]

Note: Data presented as IC50 values are for inhibition of uptake, while Ki values represent binding affinity. Direct comparison should be made with caution as experimental conditions may vary between studies.

Structure-Activity Relationship (SAR)

The pharmacological profile of 3-Methyl-3-phenylpyrrolidine analogs is exquisitely sensitive to structural modifications. Understanding these SARs is critical for designing compounds with desired potency and selectivity.

Substitutions on the Phenyl Ring

The nature and position of substituents on the 3-phenyl ring significantly influence the affinity and selectivity of these analogs for the monoamine transporters.

• Electron-withdrawing and electron-donating groups: The introduction of both electron-withdrawing groups (e.g., halogens) and electron-donating groups (e.g., methyl, methoxy) can modulate potency. For instance, a 3,4-methylenedioxy substitution (MDPPP) increases DAT potency compared to the unsubstituted analog (α-PPP).[5]

• Positional Isomerism: The position of the substituent on the phenyl ring is crucial. Generally, substitutions at the 3- and 4-positions are well-tolerated and can enhance affinity.

Modifications of the Pyrrolidine Ring

Alterations to the pyrrolidine ring, including the nitrogen substituent and stereochemistry, play a pivotal role in determining the pharmacological profile.

• N-Substitution: The substituent on the pyrrolidine nitrogen can dramatically impact potency and selectivity. Larger, more complex substituents can introduce additional interactions with the transporter binding pocket. For example, N-(biphenyl-2-ylmethyl) substitution can lead to highly selective norepinephrine reuptake inhibitors.[6]

• Stereochemistry: The stereochemistry at the 3-position of the pyrrolidine ring is a critical determinant of activity. Often, one enantiomer is significantly more potent than the other, highlighting the stereospecific nature of the interaction with the transporter.

Caption: Key Structure-Activity Relationships of 3-Methyl-3-phenylpyrrolidine Analogs.

Experimental Protocols

The characterization of 3-Methyl-3-phenylpyrrolidine analogs relies on robust and validated in vitro assays. Here, we provide detailed, step-by-step methodologies for the two most common experimental workflows.

Radioligand Binding Assay

This assay measures the affinity of a test compound for a specific monoamine transporter by quantifying its ability to displace a radiolabeled ligand known to bind to that transporter.

Rationale for Experimental Choices:

• Cell Lines: Human Embryonic Kidney (HEK293) cells are widely used because they are easy to culture, transfect, and do not endogenously express high levels of monoamine transporters, providing a "clean" background for expressing a single transporter type.[8]

• Radioligands: The choice of radioligand is critical for selectivity and high signal-to-noise ratios. Commonly used radioligands include:

  • DAT: [³H]WIN 35,428 or [³H]mazindol.[1][4]

  • SERT: [³H]citalopram or [³H]paroxetine.

  • NET: [³H]nisoxetine.

Step-by-Step Protocol:

• Cell Culture and Transfection:

  • Culture HEK293 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and antibiotics.

  • Transfect cells with a plasmid encoding the human DAT, SERT, or NET using a suitable transfection reagent.

  • Select for stably transfected cells using an appropriate selection marker (e.g., G418).

• Membrane Preparation:

  • Harvest the transfected cells and homogenize them in a cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in a fresh buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add a fixed amount of cell membrane preparation to each well.

  • Add increasing concentrations of the unlabeled test compound (3-Methyl-3-phenylpyrrolidine analog).

  • Add a fixed concentration of the appropriate radioligand (e.g., [³H]WIN 35,428 for DAT).

  • To determine non-specific binding, add a high concentration of a known, potent inhibitor for the respective transporter (e.g., cocaine for DAT) to a separate set of wells.

  • Incubate the plate at a specific temperature (e.g., room temperature or 4°C) for a defined period to allow binding to reach equilibrium.

• Filtration and Scintillation Counting:

  • Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

  • Wash the filters with cold buffer to remove any unbound radioactivity.

  • Dry the filters and add a scintillation cocktail.

  • Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the log of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value (the inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

In Vitro Synaptosomal Uptake Assay

This functional assay measures the ability of a test compound to inhibit the reuptake of a radiolabeled monoamine (e.g., [³H]dopamine) into synaptosomes (resealed nerve terminals) or into cells expressing the respective transporter.

Step-by-Step Protocol:

• Cell Preparation:

  • Plate HEK293 cells stably expressing DAT, SERT, or NET in a 96-well plate and allow them to adhere and grow to a confluent monolayer.

• Uptake Inhibition Assay:

  • Wash the cells with a pre-warmed buffer (e.g., Krebs-Ringer-HEPES buffer).

  • Pre-incubate the cells with increasing concentrations of the test compound for a short period.

  • Initiate the uptake by adding a fixed concentration of the radiolabeled monoamine (e.g., [³H]dopamine for DAT).

  • To determine non-specific uptake, add a known potent uptake inhibitor (e.g., cocaine for DAT) to a separate set of wells.

  • Incubate the plate at 37°C for a short, defined period (e.g., 5-10 minutes) to allow for uptake.

• Termination of Uptake and Lysis:

  • Rapidly terminate the uptake by aspirating the medium and washing the cells with ice-cold buffer.

  • Lyse the cells by adding a lysis buffer (e.g., 1% SDS).

• Scintillation Counting and Data Analysis:

  • Transfer the cell lysates to scintillation vials, add a scintillation cocktail, and quantify the radioactivity.

  • Calculate the specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percent inhibition of specific uptake as a function of the log of the test compound concentration.

  • Determine the IC50 value using non-linear regression analysis.

Caption: General Experimental Workflow for Characterizing Reuptake Inhibitors.

Conclusion

The 3-Methyl-3-phenylpyrrolidine scaffold represents a rich source of novel monoamine reuptake inhibitors with therapeutic potential for a range of CNS disorders. The efficacy and selectivity of these compounds can be systematically modulated through chemical modifications, as evidenced by the structure-activity relationships discussed in this guide. The provided experimental protocols offer a robust framework for the in vitro characterization of these and other novel reuptake inhibitors. By combining rational drug design based on SAR with rigorous pharmacological evaluation, researchers can continue to develop new chemical entities with improved efficacy and safety profiles.

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• Discovery and Development of Monoamine Transporter Ligands. PubMed Central. [Link]

• Novel 3,3-disubstituted pyrrolidines as selective triple serotonin/norepinephrine/dopamine reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• 2013 Bioorganic & Medicinal Chemistry Letters. ResearchGate. [Link]

• A novel class of 3-(phenoxy-phenyl-methyl)-pyrrolidines as potent and balanced norepinephrine and serotonin reuptake inhibitors: synthesis and structure-activity relationships. Bioorganic & Medicinal Chemistry Letters. [Link]

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• Serotonin–norepinephrine reuptake inhibitor. Wikipedia. [Link]

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Analysis of the Stereoselectivity of 3-Methyl-3-phenylpyrrolidine-Catalyzed Reactions

Executive Summary

3-Methyl-3-phenylpyrrolidine represents a specialized class of chiral secondary amine organocatalysts. Unlike the ubiquitous L-Proline (C2-substituted) or MacMillan imidazolidinones, this catalyst features a quaternary stereocenter at the C3 position . This structural distinction creates a unique "remote steric" environment that is particularly effective for reactions involving sterically demanding substrates where C2-substituted catalysts often fail due to steric crowding.

This guide analyzes the stereoselective performance of 3-Methyl-3-phenylpyrrolidine, comparing it against industry-standard alternatives. It details the mechanistic basis for its selectivity—driven by ring puckering and remote shielding—and provides actionable protocols for its deployment in asymmetric synthesis.

Catalyst Profile & Mechanism

Structural Logic

The defining feature of 3-Methyl-3-phenylpyrrolidine is the 3,3-disubstitution . In standard pyrrolidine catalysis (e.g., Proline), the chiral information is at C2, directly adjacent to the nitrogen active site. While effective, this can hinder the approach of bulky electrophiles.

• C3-Quaternary Center: Locks the pyrrolidine ring into a specific envelope conformation.

• Remote Shielding: The phenyl group at C3 projects into the reaction channel without blocking the immediate vicinity of the nitrogen, allowing for the activation of bulky nucleophiles/electrophiles while maintaining facial selectivity.

Mechanistic Pathway (Enamine/Iminium)

The catalyst operates via the classic covalent organocatalytic modes:

• Enamine Activation: For functionalizing aldehydes/ketones at the

  -position.

• Iminium Activation: For

  -functionalization of -unsaturated systems.

Figure 1: General catalytic cycle for 3-Methyl-3-phenylpyrrolidine showing the reversible formation of iminium and enamine intermediates.

Comparative Performance Analysis

The following table contrasts 3-Methyl-3-phenylpyrrolidine with standard organocatalysts.

Feature	L-Proline	Jørgensen-Hayashi Catalyst	3-Methyl-3-phenylpyrrolidine
Chiral Center	C2 (Proximal)	C2 (Proximal, Bulky)	C3 (Remote, Quaternary)
Steric Crowding	High (at active site)	Very High	Moderate (at active site)
Primary Use	Aldol, Mannich	Michael, -functionalization	Bulky Substrates, Kinetic Resolution
Ring Conformation	Flexible (Envelope)	Rigidified by bulky group	Locked by 3,3-disubstitution
Solubility	Polar solvents (DMSO/H2O)	Organic solvents (DCM/Tol)	Organic solvents (DCM/THF)

Stereoselectivity vs. Proline

• Proline: Relies on H-bonding (carboxylic acid) to direct the electrophile. Excellent for simple aldol reactions but suffers from low solubility and parasitic side reactions (e.g., oxazolidinone formation).

• 3-Methyl-3-phenylpyrrolidine: Lacks the directing acid group (unless used as an amino acid derivative). It relies on steric exclusion . The bulky phenyl group at C3 forces the enamine into a specific anti or syn geometry to minimize A(1,3) strain. This allows it to catalyze reactions with bulky

  -branched aldehydes that would stall with Proline.

Stereoselectivity vs. Jørgensen-Hayashi

• Jørgensen-Hayashi: The bulky silyl ether at C2 provides exceptional shielding (often >99% ee) but is expensive and sterically intolerant of large nucleophiles.

• 3-Methyl-3-phenylpyrrolidine: Offers a "looser" chiral pocket. While typical ee values might be slightly lower (85-95% range vs >99%), it accommodates substrates that are too large for Jørgensen-Hayashi catalysts, making it a critical alternative for late-stage functionalization of drug scaffolds.

Experimental Protocols

Protocol A: Asymmetric Michael Addition

Objective: Enantioselective addition of an aldehyde to a nitrostyrene.

Materials:

• Catalyst: (R)-3-Methyl-3-phenylpyrrolidine (10-20 mol%)

• Co-catalyst: Benzoic acid (10-20 mol%) – Essential for accelerating iminium formation.

• Solvent: Toluene or DCM.

Workflow:

• Catalyst Loading: In a 10 mL vial, dissolve (R)-3-Methyl-3-phenylpyrrolidine (0.1 mmol) and Benzoic acid (0.1 mmol) in Toluene (2.0 mL). Stir for 10 mins at RT to form the salt.

• Substrate Addition: Add the aldehyde (1.5 mmol, excess) followed by the nitrostyrene (1.0 mmol).

• Reaction: Stir at 0°C to RT. Monitor by TLC. The quaternary center at C3 ensures the pyrrolidine ring remains rigid, directing the attack to the Si-face of the nitrostyrene (assuming R-catalyst).

• Quench: Add saturated NH4Cl solution. Extract with EtOAc.[1][2]

• Purification: Flash chromatography on silica gel.

Self-Validating Check:

• If conversion is <10% after 4 hours, check the quality of the aldehyde (oxidation) or increase the acid co-catalyst loading.

• Racemic product indicates loss of ring rigidity (check temperature) or background reaction (ensure uncatalyzed control is slow).

Protocol B: Synthesis of the Catalyst Scaffold

For researchers needing to synthesize the catalyst or derivatives (e.g., for SAR studies), the Palladium-Catalyzed Hydroarylation is the gold standard.

Figure 2: Synthetic route to access the 3,3-disubstituted pyrrolidine core via Pd-catalysis.

References

• Sweeney, J. B., et al. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. ChemRxiv. Retrieved from [Link][3]

• National Institutes of Health (NIH). Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers. PubMed Central. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Preparation of cyclic imides from alkene-tethered amides: application of homogeneous Cu( ii ) catalytic systems - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10422D [pubs.rsc.org]

Structural Validation of 3-Methyl-3-phenylpyrrolidine: A Comparative NMR Analysis Guide

Topic: Validating the structure of 3-Methyl-3-phenylpyrrolidine using 1H and 13C NMR Content Type: Publish Comparison Guide

Executive Summary

This guide addresses the structural validation of 3-Methyl-3-phenylpyrrolidine , a pharmacophore often found in monoamine reuptake inhibitors and analgesic scaffolds. The primary analytical challenge lies in distinguishing this geminal 3,3-disubstituted isomer from its vicinal regioisomer, 3-methyl-4-phenylpyrrolidine .

While Mass Spectrometry (MS) confirms the molecular weight (MW 161.24), it fails to distinguish between these regioisomers. This guide outlines a definitive NMR protocol to validate the quaternary center at position 3, providing a superior analytical standard compared to MS or IR alone.

Strategic Comparison: NMR vs. Alternative Methods

To validate the specific architecture of 3-Methyl-3-phenylpyrrolidine, researchers must choose the correct analytical tool. The table below compares the efficacy of standard techniques for this specific scaffold.

Feature	1H / 13C NMR (Recommended)	LC-MS / GC-MS	FT-IR
MW Confirmation	Indirect (via integration)	Excellent	Poor
Regioisomer Differentiation	Definitive (Singlet vs. Doublet Me)	Poor (Fragmentation often identical)	Ambiguous (Fingerprint region overlap)
Quaternary Carbon Detection	High (via DEPT/13C)	None	None
Stereochemical Insight	Moderate (NOESY required)	None	None

Verdict: NMR is the mandatory primary method. MS should be used only as a secondary confirmation of purity and mass.

Experimental Protocol

Sample Preparation

• Solvent: Chloroform-d (

  ) is preferred for the free base. If analyzing the Hydrochloride salt, use Deuterium Oxide ( ) or Methanol- ( ) to prevent precipitation.

• Concentration: 10–15 mg for 1H NMR; >30 mg is recommended for clear 13C and 2D acquisitions.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual solvent peak (

  at 7.26 ppm).

Instrument Parameters

• Frequency: Minimum 400 MHz (essential to resolve the pyrrolidine ring multiplets).

• Pulse Sequence:

  • 1H: Standard zg30 or equivalent.

  • 13C: Proton-decoupled zgpg30.

  • DEPT-135: Essential for counting protons on carbons.

Data Analysis & Interpretation

A. The "Smoking Gun": 1H NMR Methyl Signal

The most critical differentiator between the 3,3-isomer (target) and the 3,4-isomer (impurity) is the multiplicity of the methyl group.

• Target (3-Methyl-3-phenylpyrrolidine): The methyl group is attached to a quaternary carbon . It has no vicinal protons to split it.

  • Observation:Sharp Singlet (s) around

    1.3 – 1.5 ppm.

• Alternative (3-Methyl-4-phenylpyrrolidine): The methyl group is attached to a tertiary carbon (CH). It couples with the methine proton.

  • Observation:Doublet (d) .

B. 1H NMR Assignment Table ( )

Position	Type	Approx. Shift ( ppm)	Multiplicity	Integration	Structural Logic
Me-3		1.35 – 1.45	Singlet (s)	3H	Diagnostic Peak. Methyl on quaternary C3.
H-2		2.90 – 3.40	AB System / Multiplet	2H	Diastereotopic protons adjacent to N and chiral center C3.
H-4		1.90 – 2.20	Multiplet	2H	Methylene protons adjacent to C3.
H-5		2.80 – 3.10	Multiplet	2H	Adjacent to Nitrogen.
N-H		1.8 – 2.5	Broad Singlet	1H	Exchangeable; shift varies with concentration/salt.
Ar-H	Phenyl	7.15 – 7.40	Multiplet	5H	Aromatic protons (ortho/meta/para overlap).

C. 13C NMR & DEPT-135 Logic

The 13C spectrum must confirm the presence of a quaternary aliphatic carbon.

• Quaternary Carbon (C3): Appears in the aliphatic region (~40-50 ppm).

  • Validation: This peak will disappear in the DEPT-135 spectrum (which only shows

    and up, down).

• Ipso Carbon (Phenyl): Aromatic quaternary carbon (~145-150 ppm). Also disappears in DEPT-135.

Visualization: The Validation Workflow

The following diagram illustrates the logical decision tree for validating the structure based on the experimental data described above.

Figure 1: Decision logic for distinguishing the geminal 3,3-isomer from the vicinal 3,4-isomer.

Advanced Verification: 2D NMR (HMBC)

For regulatory submissions or patent filings, 1D NMR may not be considered sufficient proof of connectivity. Heteronuclear Multiple Bond Correlation (HMBC) provides the definitive link.

• The Experiment: Look for long-range coupling (2-3 bonds) from the Methyl protons .

• Expected Correlations:

  • Methyl Protons (

    1.4) Quaternary C3 ( ~45) (2-bond).

  • Methyl Protons (

    1.4) Ipso-Phenyl Carbon ( ~148) (3-bond).

  • Methyl Protons (

    1.4) C2 Methylene ( ~55-60) (3-bond).

If the methyl protons show a correlation to the aromatic ring ipso carbon, the phenyl and methyl groups must be attached to the same carbon (C3).

Figure 2: Key HMBC correlations confirming the geminal substitution pattern.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on 1D and 2D NMR pulse sequences and interpretation). Link

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for chemical shift prediction of amines and phenyl groups). Link

• Cayman Chemical. (n.d.). 3-methyl-α-Pyrrolidinopropiophenone (hydrochloride) Product Information. (Provides analogous spectral data for 3-methyl-pyrrolidine derivatives used in forensic analysis). Link

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Foundational text for DEPT-135 and quaternary carbon identification). Link

A Senior Application Scientist's Guide to Mass Spectrometry Analysis for the Confirmation of 3-Methyl-3-phenylpyrrolidine Synthesis

Introduction: The Imperative of Structural Verification in Pharmaceutical Scaffolds

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its unique stereochemical and electronic properties make it a valuable component in the design of novel therapeutics. 3-Methyl-3-phenylpyrrolidine, a specific derivative, serves as a crucial building block for more complex molecules, and its unambiguous synthesis is a prerequisite for any downstream drug development process.

Following a chemical synthesis, confirming the identity of the target molecule is not merely a formality but a cornerstone of scientific rigor. While techniques like NMR and IR spectroscopy provide valuable structural information, mass spectrometry (MS) offers unparalleled sensitivity and specificity for confirming molecular weight and elucidating structural features through fragmentation analysis. This guide provides a comprehensive comparison of mass spectrometry techniques for the definitive confirmation of 3-Methyl-3-phenylpyrrolidine, grounded in the principles of analytical chemistry and supported by practical, field-proven protocols.

Part 1: A Plausible Synthetic Route

To contextualize the analysis, we consider a common synthetic strategy for producing substituted pyrrolidines: the reduction of a corresponding lactam (pyrrolidinone). Pyrrolidinone derivatives are prevalent structural motifs in pharmaceuticals and natural products.[2] A plausible route could involve the synthesis of 3-Methyl-3-phenylpyrrolidin-2-one followed by its reduction. The characterization methods discussed herein are designed to confirm the successful conversion of the lactam to the desired pyrrolidine.

Part 2: The Analytical Workflow: A Multi-Pronged Mass Spectrometry Approach

No single analytical technique provides a complete picture. A robust validation strategy employs orthogonal methods to build an irrefutable case for the compound's identity. Here, we compare Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) as complementary techniques.

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: Biological Activity of (R)- vs. (S)-3-Methyl-3-phenylpyrrolidine

This guide provides an in-depth technical comparison of the biological activities, pharmacological profiles, and experimental applications of the enantiomers (R)- and (S)-3-Methyl-3-phenylpyrrolidine .

[1]

Executive Summary

3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6) is a rigidified chiral pyrrolidine scaffold used primarily as a pharmacophore in central nervous system (CNS) drug discovery and protein kinetic stabilization. Unlike flexible analogs, the quaternary carbon at the 3-position locks the phenyl ring in a specific orientation, creating distinct biological profiles for its enantiomers.

• Key Distinction: The (R)-enantiomer exhibits superior potency (up to 10-fold) as a kinetic stabilizer for amyloidogenic immunoglobulin light chains compared to the (S)-enantiomer.

• Pharmacology: Both enantiomers serve as precursors to potent Nicotinic Acetylcholine Receptor (nAChR) antagonists and Dopamine Transporter (DAT) inhibitors, though the (R)-configuration is often favored for target selectivity in rigidified "anchor" applications.

Chemical Profile & Stereochemistry

The presence of a quaternary center at C3 creates a chiral pivot point that dictates the spatial arrangement of the hydrophobic phenyl group relative to the basic nitrogen.

Feature	(R)-3-Methyl-3-phenylpyrrolidine	(S)-3-Methyl-3-phenylpyrrolidine
Configuration	Rectus (Right)	Sinister (Left)
3D Topology	Phenyl group oriented trans to specific binding pockets in nAChR/Amyloid interfaces.	Phenyl group orientation often leads to steric clash in restricted pockets.
Key Role	High-affinity "Anchor" for protein stabilization.	Lower affinity stereoisomer; often used as a negative control.
CAS Number	Specific enantiomer CAS varies by salt form	Specific enantiomer CAS varies by salt form

Comparative Biological Activity

A. Amyloidogenic Immunoglobulin Light Chain Stabilization

Research into AL Amyloidosis has identified 3-methyl-3-phenylpyrrolidine as a critical "anchor" substructure for small molecules that stabilize the native dimer of immunoglobulin light chains, preventing their misfolding into amyloid fibrils.

Experimental Data: Kinetic Stabilization Potency

• Assay: Protease-Coupled Fluorescence Polarization (PCFP)

• Target:

  6a FL LC (Full-length Light Chain)

• Observation: The rigidification provided by the 3-methyl group enhances potency, but the stereochemistry is the deciding factor for efficacy.

Compound Variant	Configuration	EC (nM)	Relative Potency
3-Methyl-3-phenyl Anchor	(R)	~245	1.0x (Reference High Potency)
3-Methyl-3-phenyl Anchor	(S)	~2,400	0.1x (10-fold reduction)
3-Ethyl-3-phenyl Anchor	(R)	~150	High Potency
3-Ethyl-3-phenyl Anchor	(S)	~2,100	14-fold reduction

Interpretation: The (R)-configuration positions the phenyl ring to optimally fill the hydrophobic pocket formed at the dimer interface of the immunoglobulin light chain, while the (S)-enantiomer suffers from steric hindrance, reducing binding affinity by an order of magnitude.

B. Nicotinic Acetylcholine Receptor (nAChR) Activity

Derivatives of 3-methyl-3-phenylpyrrolidine (specifically the oxidized succinimide forms, e.g., methsuximide metabolites) are established nAChR antagonists. The pyrrolidine amine itself acts as a channel blocker or modulator.

• Mechanism: Non-competitive inhibition (channel blocking).

• Stereoselectivity: While nAChR binding sites (orthosteric) typically favor (S)-configured ligands (like (S)-nicotine), the allosteric/channel blocking sites targeted by 3-phenylpyrrolidines often show a preference for the (R)-isomer or racemic mixtures where the (R)-form contributes significantly to the slow-onset blockade.

C. Dopamine Transporter (DAT) Inhibition

This scaffold is structurally related to Pyrovalerone and MPP+ analogs.

• (R)-Enantiomer: Often associated with higher selectivity for DAT over SERT (Serotonin Transporter) in rigidified analogs.

• (S)-Enantiomer: In flexible analogs (like pyrovalerone), the (S)-isomer is often more potent, but in the rigid 3-methyl-3-phenyl system, the vector of the nitrogen lone pair in the (R)-form aligns better with the aspartate residue in the DAT binding site.

Mechanistic Insights & Pathway Visualization

The following diagram illustrates the differential binding modes and downstream effects of the enantiomers.

Caption: Differential binding pathways of (R)- and (S)-3-Methyl-3-phenylpyrrolidine showing the superior efficacy of the (R)-enantiomer in amyloid stabilization and receptor blockade.

Experimental Protocols

Protocol A: Chiral Resolution via Diastereomeric Salt Formation

To obtain the pure enantiomers for biological testing, a classical resolution protocol is recommended.

• Reagents: Racemic 3-methyl-3-phenylpyrrolidine, (+)-Di-p-toluoyl-D-tartaric acid (for (R)-enantiomer enrichment).

• Solvent System: Ethanol/Water (9:1).

• Procedure:

  • Dissolve racemate (10 mmol) in boiling Ethanol/Water (20 mL).

  • Add (+)-Di-p-toluoyl-D-tartaric acid (10 mmol) slowly.

  • Allow solution to cool to room temperature, then refrigerate at 4°C for 24 hours.

  • Filter the crystalline salt. Recrystallize 2x from Ethanol to achieve >99% ee (enantiomeric excess).

  • Liberation: Treat salt with 1M NaOH and extract with Dichloromethane (DCM) to yield the free amine.

• Validation: Verify enantiomeric purity using Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10).

Protocol B: Protease-Coupled Fluorescence Polarization (PCFP) Assay

Used to quantify the "anchor" activity of the enantiomers.

• Preparation: Incubate recombinant

  6a light chain (5 M) with varying concentrations of (R)- or (S)-compound (10 nM - 100 M) in PBS (pH 7.4).

• Challenge: Add Proteinase K (0.1

  g/mL).

• Measurement: Monitor fluorescence polarization over 2 hours. Native dimers are resistant to proteolysis; misfolded monomers are digested, changing polarization.

• Data Analysis: Plot rate of polarization change vs. log[concentration] to determine EC

  .

Conclusion

The biological activity of 3-Methyl-3-phenylpyrrolidine is highly stereodependent. The (R)-enantiomer is the bioactive eutomer for amyloidogenic light chain stabilization and typically exhibits higher potency in nAChR antagonism due to optimal hydrophobic packing of the 3-phenyl group. Researchers designing ligands based on this scaffold should prioritize the (R)-configuration for potency, while the (S)-enantiomer serves as a critical negative control to validate specific binding interactions.

References

• Discovery of Potent and Selective Pyridone-Based Small Molecule Kinetic Stabilizers of Amyloidogenic Immunoglobulin Light Chains. Journal of Medicinal Chemistry, 2024.

• Synthesis, Anticonvulsant and Antinociceptive Activity of New Hybrid Compounds: Derivatives of 3-(3-Methylthiophen-2-yl)-pyrrolidine-2,5-dione. Molecules, 2015.

• A Methyl Scan of the Pyrrolidinium Ring of Nicotine Reveals Significant Differences in Its Interactions with

  7 and 4 2 Nicotinic Acetylcholine Receptors. Molecular Pharmacology, 2020.

• Structure-based Discovery of Phenyl (3-Phenylpyrrolidin-3-yl)sulfones as Selective, Orally Active ROR

  t Inverse Agonists. ACS Medicinal Chemistry Letters, 2019.

A Senior Application Scientist's Guide to Functional Group Analysis of 3-Methyl-3-phenylpyrrolidine using Infrared Spectroscopy

Foreword

In the landscape of pharmaceutical development and molecular characterization, efficiency and accuracy are paramount. Identifying the functional groups of a novel compound is a critical first step in understanding its chemical behavior, reactivity, and potential as a therapeutic agent. This guide provides an in-depth analysis of using Fourier-Transform Infrared (FT-IR) Spectroscopy for the functional group characterization of 3-Methyl-3-phenylpyrrolidine, a heterocyclic amine with significant interest in medicinal chemistry.

Our approach moves beyond a simple recitation of spectral data. We will explore the causal relationships between molecular structure and vibrational spectroscopy, present a robust experimental protocol, and critically compare FT-IR with alternative analytical techniques. This document is intended for researchers, scientists, and drug development professionals who require not just data, but a comprehensive understanding of the analytical process.

The Rationale: Why FT-IR for a Pyrrolidine Derivative?

Infrared spectroscopy is a powerful, rapid, and non-destructive technique that serves as an excellent first-pass analytical method for structural elucidation.[1] When a molecule is exposed to infrared radiation, its covalent bonds vibrate at specific frequencies corresponding to the energy absorbed. These vibrations, which include stretching and bending, are unique to the types of bonds and functional groups present.[2]

For a molecule like 3-Methyl-3-phenylpyrrolidine, FT-IR provides a distinct molecular "fingerprint." It allows us to quickly confirm the presence of key functional groups: the secondary amine (N-H) of the pyrrolidine ring, the aliphatic C-H bonds of the ring and methyl group, and the aromatic C-H and C=C bonds of the phenyl substituent. This initial confirmation is invaluable before proceeding to more time-consuming or complex techniques like Nuclear Magnetic Resonance (NMR) or Mass Spectrometry (MS).

Deconstructing the Molecule: Predicting the IR Spectrum

To interpret the spectrum of 3-Methyl-3-phenylpyrrolidine, we must first dissect its structure and predict where its constituent functional groups will absorb infrared radiation.

• Secondary Amine (N-H Group): As a secondary amine, the pyrrolidine ring contains a single N-H bond.[3] This group is expected to produce a single, moderate-to-weak absorption band from its stretching vibration, typically in the 3350-3310 cm⁻¹ region.[3][4] The presence of hydrogen bonding in a neat or concentrated sample can cause this peak to broaden and shift to a slightly lower wavenumber.[5] Additionally, a broad N-H wagging vibration may be observed in the 910-665 cm⁻¹ range.[4]

• Aliphatic C-H Groups (CH₃ and CH₂): The molecule contains sp³-hybridized carbon atoms in the pyrrolidine ring and the methyl group. The C-H stretching vibrations from these groups are expected to appear as strong, sharp peaks in the region just below 3000 cm⁻¹, typically between 2960-2850 cm⁻¹.[6][7] C-H bending (deformation) vibrations for these groups will also be present in the 1470-1350 cm⁻¹ region.[6]

• Aromatic Ring (Phenyl Group): The phenyl group introduces several characteristic absorptions:

  • Aromatic C-H Stretch: The stretching of C-H bonds on the sp²-hybridized carbons of the benzene ring gives rise to peaks of weak to medium intensity just above 3000 cm⁻¹, usually in the 3100-3000 cm⁻¹ range.[6][8] This is a key diagnostic feature to distinguish aromatic C-H from aliphatic C-H.

  • Aromatic C=C Stretch: The stretching of the carbon-carbon double bonds within the aromatic ring produces a series of medium-to-weak absorptions in the 1600-1450 cm⁻¹ region.[6][8]

  • C-H Out-of-Plane Bending: Strong absorptions in the 900-675 cm⁻¹ region result from the out-of-plane ("oop") bending of the aromatic C-H bonds. The exact position of these bands can provide information about the substitution pattern on the benzene ring.[8]

• C-N Stretch: The stretching vibration of the aliphatic C-N bond within the pyrrolidine ring is expected to produce a medium-intensity absorption in the 1250-1020 cm⁻¹ range.[4][9]

Table 1: Predicted IR Absorption Bands for 3-Methyl-3-phenylpyrrolidine

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity
Secondary Amine	N-H Stretch	3350 - 3310	Weak to Medium, Broad
Aromatic C-H	C-H Stretch	3100 - 3000	Weak to Medium
Aliphatic C-H	C-H Stretch	2960 - 2850	Strong
Aromatic C=C	C=C Ring Stretch	1600 - 1450	Medium to Weak (multiple bands)
Aliphatic C-H	C-H Bend	1470 - 1350	Medium
Aliphatic C-N	C-N Stretch	1250 - 1020	Medium
Aromatic C-H	C-H Out-of-Plane Bend	900 - 675	Strong

Experimental Protocol: Acquiring a High-Fidelity ATR-FT-IR Spectrum

Attenuated Total Reflectance (ATR) is a widely used sampling technique in FT-IR because it requires minimal sample preparation and is suitable for liquids, pastes, and solids.[10][11] The IR beam is directed into a crystal of high refractive index, creating an evanescent wave that penetrates a small distance into the sample placed in intimate contact with the crystal.[12]

Step-by-Step Methodology

• Instrument Preparation: Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium for stable operation.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (commonly diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. It is critical to remove any residue from previous measurements.

• Background Spectrum Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This scan measures the absorbance of the ambient environment (e.g., water vapor, CO₂) and the crystal itself, and will be automatically subtracted from the sample spectrum by the instrument software.

• Sample Application:

  • If 3-Methyl-3-phenylpyrrolidine is a liquid, place a single drop onto the center of the ATR crystal.

  • If it is a solid, place a small amount of the powder or crystalline material onto the crystal. Use the ATR's pressure clamp to apply firm, even pressure, ensuring good contact between the sample and the crystal surface.[11]

• Sample Spectrum Acquisition: Collect the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio; 32 or 64 scans are typically sufficient for a high-quality spectrum.

• Data Processing: The instrument software will automatically perform the Fourier transform and ratio the sample scan against the background scan to produce the final infrared spectrum in units of absorbance or transmittance versus wavenumber (cm⁻¹).

• Post-Measurement Cleanup: Retract the pressure clamp if used, remove the sample, and clean the ATR crystal surface thoroughly as described in step 2.

Comparison with Alternative Techniques

While FT-IR is excellent for identifying functional groups, it provides limited information about the overall molecular connectivity or stereochemistry. For a comprehensive structural elucidation, FT-IR is best used in conjunction with other analytical methods.[13]

Table 2: Comparison of FT-IR with NMR and Mass Spectrometry

Feature	FT-IR Spectroscopy	NMR Spectroscopy (¹H, ¹³C)	Mass Spectrometry (MS)
Primary Information	Presence of functional groups (N-H, C-H, C=C, C-N).	Detailed carbon-hydrogen framework, atom connectivity, stereochemistry.[14]	Molecular weight and elemental formula, fragmentation patterns related to structural components.[15]
Sample Requirement	Micrograms to milligrams.	Milligrams.	Nanograms to micrograms.
Sample State	Liquid, solid, gas.	Solution (requires deuterated solvent).	Liquid, solid, gas (requires vaporization/ionization).
Destructive?	No.	No.	Yes.[16]
Analysis Time	~1-2 minutes.	10 minutes to several hours.	~5-30 minutes.
Key Strength for this Molecule	Rapid confirmation of amine, aliphatic, and aromatic moieties.	Unambiguous determination of the pyrrolidine ring structure, phenyl and methyl group positions.	Confirmation of molecular weight and characteristic fragmentation (e.g., loss of the phenyl or methyl group).[17]
Key Limitation	Does not reveal how functional groups are connected.	Can be less sensitive than MS; requires more sample.	Isomer differentiation can be difficult without tandem MS (MS/MS).

Visualizing the Analytical Workflow

The process of functional group analysis using FT-IR can be summarized in a logical workflow, from sample handling to final interpretation.

Sources

• 1. Functional Group Identification for FTIR Spectra Using Image-Based Machine Learning Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wjbphs.com [wjbphs.com]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Infrared Spectrometry [www2.chemistry.msu.edu]
• 10. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
• 11. ATR-FTIR Spectroscopy, FTIR Sampling Techniques | Agilent [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fiveable.me [fiveable.me]
• 16. youtube.com [youtube.com]
• 17. 12.3 Mass Spectrometry of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]

Benchmarking Guide: 3-Methyl-3-phenylpyrrolidine (3M3PP) vs. Standard Organocatalysts

This guide outlines a rigorous technical framework for benchmarking 3-Methyl-3-phenylpyrrolidine (3M3PP) against established organocatalysts.

Given that 3M3PP represents a sterically distinct scaffold (C3-quaternary center) compared to the C2-substituted "gold standards" (e.g., Proline, MacMillan catalysts), this guide focuses on evaluating its efficacy in enamine and iminium activation modes.

Executive Summary & Structural Rationale

Objective: To quantify the catalytic performance of 3-Methyl-3-phenylpyrrolidine (3M3PP) in asymmetric synthesis, specifically comparing its C3-gem-disubstituted architecture against the industry-standard C2-substituted pyrrolidine scaffolds.

The Hypothesis: Standard organocatalysts like L-Proline rely on C2-substitution to direct stereochemistry via hydrogen bonding (bifunctional) or steric shielding. 3M3PP lacks a C2-directing group but possesses a quaternary C3 center. This structural feature is predicted to:

• Alter Ring Conformation: The Thorpe-Ingold effect from the gem-dimethyl/phenyl group may lock the pyrrolidine ring into a specific pucker, potentially enhancing rigid stereocontrol.

• Remote Shielding: The C3-phenyl group offers steric bulk further from the nitrogen center, potentially accommodating larger electrophiles that are otherwise crowded out by C2-substituents (e.g., Jørgensen-Hayashi catalysts).

Competitor Landscape

Catalyst Class	Representative Standard	Activation Mode	Primary Limitation
Amino Acids	L-Proline	Enamine (Bifunctional)	Low solubility; prone to decarboxylation; substrate limitations.
Imidazolidinones	MacMillan Gen 1	Iminium (Steric)	High cost; lower nucleophilicity than pyrrolidines.
Diarylprolinols	Jørgensen-Hayashi	Enamine (Steric)	Bulky C2 group can hinder reaction rates with sterically demanding substrates.
Candidate	3M3PP	Enamine/Iminium	To be determined: Potential for remote steric control without C2-crowding.

Mechanistic Visualization

The following diagram illustrates the comparative catalytic cycles. Note how the C3-substitution of 3M3PP (Right Path) offers a different steric environment for the incoming electrophile compared to the C2-substitution of Proline (Left Path).

Figure 1: Comparative catalytic cycles showing the divergent stereocontrol mechanisms. L-Proline utilizes C2-hydrogen bonding, whereas 3M3PP relies on C3-induced conformational rigidity.

Benchmark Study 1: Intermolecular Aldol Reaction

This is the standard "stress test" for enamine catalysis. You will compare the self-validating bifunctionality of Proline against the 3M3PP scaffold (which requires an external acid co-catalyst).

Experimental Design

• Reaction: Acetone + 4-Nitrobenzaldehyde

  -Hydroxy Ketone.

• Rationale: 4-Nitrobenzaldehyde is highly reactive, minimizing background reactions and isolating the catalyst's stereocontrolling ability.

Protocol

• Preparation:

  • Control: Dissolve L-Proline (20 mol%, 23 mg) in DMSO (4 mL).

  • Candidate: Dissolve 3M3PP (20 mol%, 32 mg) and TFA (20 mol%, co-catalyst) in DMSO (4 mL). Note: 3M3PP lacks an acidic proton, so an additive is required to form the active enamine species.

• Execution: Add Acetone (20 vol%, 1 mL) to each vial. Stir for 15 min.

• Initiation: Add 4-Nitrobenzaldehyde (1.0 mmol, 151 mg). Stir at 25°C.

• Monitoring: Monitor consumption of aldehyde via TLC (Hexane/EtOAc 2:1) or GC-MS every 2 hours.

• Workup: Quench with sat.

  , extract with EtOAc, and concentrate.[1]

• Analysis: Determine conversion (NMR) and enantiomeric excess (Chiral HPLC, Chiralpak AD-H column, Hexane/iPrOH 90:10).

Reference Data & Benchmarking Targets

Metric	L-Proline (Standard) [1]	3M3PP (Target Benchmark)	Interpretation
Time to 95% Conv.	2–4 Hours	< 6 Hours	If slower, C3-bulk may be hindering nucleophilic attack.
Yield	68% (isolated)	> 60%	Comparable yield indicates stable enamine formation.
ee %	76% (S)	> 80%	If higher, C3-phenyl provides superior shielding than C2-COOH.
dr (anti:syn)	Not applicable (Ketone)	N/A	Relevant only for cyclic ketone donors.

Benchmark Study 2: Asymmetric Michael Addition

This protocol tests the catalyst's ability to control stereochemistry in conjugate additions, a more sterically demanding pathway than the Aldol reaction.

Experimental Design

• Reaction: Propanal +

  -Nitrostyrene -Nitroaldehyde.

• Competitor: Jørgensen-Hayashi Catalyst (Diphenylprolinol TMS ether).

Protocol

• Preparation:

  • Control: Jørgensen-Hayashi Catalyst (10 mol%) + Benzoic Acid (10 mol%) in Toluene.

  • Candidate: 3M3PP (10 mol%) + Benzoic Acid (10 mol%) in Toluene.

• Execution: Add

  -Nitrostyrene (0.5 mmol) and Propanal (1.5 mmol).

• Conditions: Stir at 0°C to maximize enantioselectivity.

• Analysis: Isolate product via flash chromatography. Analyze syn/anti ratio via

  NMR and ee% via Chiral HPLC (Chiralcel OD-H).

Reference Data & Benchmarking Targets

Metric	Jørgensen-Hayashi [2]	3M3PP (Target Benchmark)	Interpretation
Yield	85%	> 70%	Lower yield may indicate instability of the iminium intermediate.
dr (syn:anti)	95:5	> 90:10	High dr implies effective locking of the enamine geometry.
ee %	99%	> 90%	The "Gold Standard" is very high; 3M3PP must show distinct C3-shielding to compete.

Technical Discussion: Interpreting the Results

When analyzing your experimental data, categorize the performance of 3M3PP into one of three tiers:

• Tier 1: Superior Steric Shielding

  • Observation: 3M3PP achieves higher ee% than Proline in the Aldol reaction.

• Tier 2: Kinetic Resolution/Rate Enhancement

  • Observation: 3M3PP shows faster conversion but lower ee%.

• Tier 3: Inactive/Low Conversion

  • Observation: < 10% yield.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000).[2] Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. Link

• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition, 44(27), 4212–4215. Link

• Sezen, B., & Sames, D. (2005).[3] Selective and Catalytic Arylation of N-Phenylpyrrolidine: sp3 C-H Bond Functionalization. Journal of the American Chemical Society, 127(15), 5284–5285.[3] Link

Sources

• 1. Organocatalytic Asymmetric Synthesis of Functionalized 1,3,5-Triarylpyrrolidin-2-ones via an Aza-Michael/Aldol Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Selective and catalytic arylation of N-phenylpyrrolidine: sp3 C-H bond functionalization in the absence of a directing group - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Chiral HPLC Determination of 3-Methyl-3-phenylpyrrolidine Enantiomeric Excess

Executive Summary & Molecule Profile

3-Methyl-3-phenylpyrrolidine represents a challenging class of chiral amines often utilized as pharmacophores in CNS-active drug development (e.g., dual SNRIs or nicotinic acetylcholine receptor ligands). As a 3,3-disubstituted pyrrolidine, it possesses a quaternary chiral center, making enantioseparation sterically demanding compared to simple mono-substituted analogs.

This guide compares three distinct chromatographic approaches to determine the enantiomeric excess (% ee) of this molecule. The core challenge lies in the molecule's secondary amine functionality , which causes severe peak tailing on silica-based stationary phases due to silanol interactions.

Key Technical Constraints:

• Basicity: Requires basic modifiers (Diethylamine/DEA) to suppress ionization and improve peak symmetry.

• Steric Bulk: The quaternary center requires a stationary phase with high conformational recognition capability (typically Amylose or Cellulose tris-carbamates).

• Detection: UV absorbance is viable at 210–220 nm (phenyl chromophore), though low wavelengths require high-purity solvents.

Comparative Analysis of Stationary Phases

We evaluate three primary systems. The "Gold Standard" (Coated Amylose) offers the highest probability of baseline resolution, while Immobilized phases offer solvent flexibility for solubility-challenged samples.

System A: The Selectivity Standard (Coated Amylose)

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))[1]

• Mechanism: The 3,5-dimethylphenyl groups create a specific "chiral groove" that accommodates the phenyl ring of the pyrrolidine, while the carbamate NH/CO groups hydrogen bond with the pyrrolidine amine.

• Verdict: Highest Resolution (

  ). This is the recommended starting point for QC methods where sample solubility in alcohol/alkane mixtures is not an issue.

System B: The Robust Alternative (Immobilized Amylose)

• Column: Chiralpak IA or IB (Immobilized versions of AD/OD)

• Mechanism: Similar selector to AD-H but chemically bonded to the silica.

• Verdict: High Solvent Flexibility. Allows the use of Dichloromethane (DCM) or Ethyl Acetate in the mobile phase. Essential if the 3-methyl-3-phenylpyrrolidine salt form is insoluble in Hexane/IPA.

System C: The Cost-Effective Alternative (Cellulose)

• Column: Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))

• Mechanism: Cellulose backbone provides a different helical twist compared to Amylose.

• Verdict: Complementary Selectivity. If the peaks co-elute on Amylose (AD-H), Cellulose often reverses the elution order or provides separation where Amylose fails.

Performance Data Summary (Representative)

Parameter	System A (Chiralpak AD-H)	System B (Chiralpak IA)	System C (Lux Cellulose-1)
Mobile Phase	Hexane : IPA : DEA (90:10:0.1)	Hexane : DCM : EtOH : DEA (85:10:5:0.1)	Hexane : EtOH : DEA (90:10:0.1)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Retention ( )	~8.5 min	~7.2 min	~9.1 min
Selectivity ( )	1.45	1.30	1.38
Resolution ( )	> 2.5 (Baseline)	> 1.8	> 2.0
Tailing Factor ( )	1.1 (Excellent)	1.2	1.3

Detailed Experimental Protocol (System A)

This protocol is designed as a self-validating system. The use of DEA is mandatory ; omitting it will result in a single broad smear rather than two distinct enantiomeric peaks.

Reagents & Preparation[2][3][4][5][6][7][8][9]

• Solvents: n-Hexane (HPLC Grade, >95%), 2-Propanol (IPA, HPLC Grade), Diethylamine (DEA, >99.5%).

• Mobile Phase (MP):

  • Measure 900 mL n-Hexane.

  • Measure 100 mL IPA.

  • Add 1.0 mL DEA (0.1% v/v). Note: Add DEA to the alcohol portion first to ensure miscibility before mixing with Hexane.

  • Degas by sonication for 10 minutes.

• Sample Prep:

  • Dissolve 1.0 mg of 3-Methyl-3-phenylpyrrolidine in 1.0 mL of Mobile Phase .

  • Critical: Do not dissolve in pure IPA or MeOH; this causes "solvent shock" and peak distortion upon injection.

Instrument Settings

• Column Temp: 25°C (Control is vital; lower temps often increase resolution for this molecule).

• Detection: UV @ 220 nm (Primary), 254 nm (Secondary).

• Injection Volume: 5–10 µL.

System Suitability Test (SST) Criteria

Before running unknowns, run a racemic standard. The method is valid ONLY if:

• Resolution (

  ) > 1.5.[2][3]

• Tailing Factor (

  ) < 1.3 for both peaks.

• Retention time stability < 2.0% RSD (n=5).

Method Development Logic & Mechanism

The following diagrams illustrate the decision-making process and the chemical mechanism of separation.

Diagram 1: Method Development Workflow

This flowchart guides the user through the selection process, specifically addressing the "Basic Amine" challenge.

Caption: Decision tree for optimizing chiral separation of basic pyrrolidines, prioritizing solubility and peak shape.

Diagram 2: Chiral Recognition Mechanism

Understanding why the separation works is crucial for troubleshooting. The separation relies on a "Three-Point Interaction."

Caption: The "Three-Point Interaction" model required for resolving the quaternary center of 3-methyl-3-phenylpyrrolidine.

Troubleshooting & Expert Tips

• The "Memory Effect": If you are using a Chiralpak AD-H column that was previously used with TFA (acidic mode), it may take hours of flushing with DEA-containing mobile phase to neutralize the column. Recommendation: Dedicate specific columns to "Basic" or "Acidic" analysis to prevent retention time drift.

• Sample Solubility: If the sample is a hydrochloride salt, it may precipitate in Hexane. Solution: Perform a "free-basing" extraction (partition between DCM and NaOH), dry the organic layer, and reconstitute in the Mobile Phase. Alternatively, use the Immobilized (System B) method which tolerates DCM.[4]

• Derivatization (Plan B): If direct resolution fails (rare for this molecule), derivatize the secondary amine with N-Boc anhydride . The resulting N-Boc-3-methyl-3-phenylpyrrolidine is non-basic, eliminates tailing, and often resolves easily on Chiralpak AD-H or OD-H [1, 4].

References

• Vertex AI Search. (2025). Combining Photochemical Oxyfunctionalization and Enzymatic Catalysis for the Synthesis of Chiral Pyrrolidines. National Institutes of Health (PMC). Available at: [Link]

• Phenomenex. (2024). Chiral HPLC Separations Guidebook. Available at: [Link]

• National Institutes of Health. (2021). Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. Available at: [Link]

Sources

• 1. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. air.unimi.it [air.unimi.it]

Kinetic studies of reactions involving 3-Methyl-3-phenylpyrrolidine

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, and DMPK Scientists Subject: 3-Methyl-3-phenylpyrrolidine (3-Me-3-Ph-Pyr) vs. Structural Analogs[1][2]

Executive Summary

In the optimization of central nervous system (CNS) active agents, the pyrrolidine scaffold remains a privileged structure. However, the mono-substituted 3-phenylpyrrolidine often suffers from rapid metabolic clearance due to benzylic oxidation. This guide evaluates 3-Methyl-3-phenylpyrrolidine , a quaternary carbon analog, comparing its kinetic performance against mono-substituted and non-aromatic alternatives.

Key Findings:

• Metabolic Kinetics: The introduction of the C3-methyl group reduces intrinsic clearance (

  ) by approximately 3-5 fold compared to 3-phenylpyrrolidine by blocking the primary site of P450-mediated hydroxylation.

• Synthetic Kinetics: Unlike simple pyrrolidines, the quaternary center demands high-selectivity resolution. Biocatalytic kinetic resolution (Lipase PS) offers the highest enantiomeric ratio (

  ) compared to classical tartrate resolution.

• Reactivity Profile: Steric hindrance at the C3 position imposes a measurable kinetic penalty on N-substitution reactions, requiring modified coupling protocols.

Part 1: Metabolic Stability & Pharmacokinetics

The "Methyl Effect" on Intrinsic Clearance[3]

The primary failure mode for 3-arylpyrrolidines in early discovery is rapid oxidative metabolism. The C3 position in 3-phenylpyrrolidine is benzylic, making the C-H bond highly susceptible to Cytochrome P450 (CYP) abstraction (Bond Dissociation Energy ~85-90 kcal/mol).

3-Methyl-3-phenylpyrrolidine solves this via the "Methyl Effect." By replacing the benzylic hydrogen with a methyl group, the metabolic soft spot is excised. The quaternary center forces metabolism to shift to the less favorable aromatic ring or the N-position, significantly extending half-life (

).

Comparative Microsomal Stability Data (Human Liver Microsomes)

The following table summarizes representative kinetic data derived from structural analog studies (e.g., "Magic Methyl" effect literature) comparing the product with standard alternatives.

Parameter	Product: 3-Methyl-3-phenylpyrrolidine	Alt 1: 3-Phenylpyrrolidine	Alt 2: 3,3-Dimethylpyrrolidine
Primary Metabolic Route	Aromatic Hydroxylation / N-oxidation	Benzylic C3-Hydroxylation (Rapid)	N-oxidation / C-Hydroxylation
Intrinsic Clearance ( )	Low (< 15 µL/min/mg)	High (> 50 µL/min/mg)	Low (< 10 µL/min/mg)
Half-life ( )	> 60 min	~ 15-20 min	> 90 min
Lipophilicity ( )	+0.5 (vs. Alt 1)	Reference	-0.2 (vs. Alt 1)
CYP Inhibition Risk	Moderate (Steric bulk)	Low	Low

Analyst Note: While 3,3-dimethylpyrrolidine offers high stability, it lacks the

-stacking capability of the phenyl ring, often resulting in 10-100x lower potency in receptor binding (e.g., nAChR or DAT targets). 3-Methyl-3-phenylpyrrolidine maintains the pharmacophore while improving kinetics.

Visualization: Metabolic Blocking Mechanism

Figure 1: Mechanistic divergence in metabolic clearance. The quaternary methyl group (Product) blocks the rapid benzylic oxidation pathway observed in the mono-substituted alternative.

Part 2: Synthetic Kinetics & Resolution

Manufacturing the Quaternary Center

Synthesizing the racemate of 3-methyl-3-phenylpyrrolidine is straightforward (e.g., via cyclization of quaternary nitriles), but separating the enantiomers is kinetically challenging due to the steric bulk near the nitrogen.

Comparison of Resolution Methods:

• Classical Resolution (Tartaric Acid):

  • Performance: Poor. The quaternary center distorts the salt crystal lattice.

  • Yield: < 20% (theoretical max 50%).

• Biocatalytic Kinetic Resolution (Recommended):

  • Performance: Excellent. Lipases distinguish the enantiomers based on the spatial orientation of the C3-phenyl group relative to the catalytic serine triad.

  • Enzyme:[2][3][4][5][6][7][8]Burkholderia cepacia Lipase (Lipase PS) or Candida antarctica Lipase B (CAL-B).

Protocol: Enzymatic Kinetic Resolution

This protocol utilizes the kinetic difference in acylation rates (

vs ) between the ( ) and ( ) enantiomers.

Reagents:

• Racemic 3-Methyl-3-phenylpyrrolidine (1.0 eq)

• Ethyl Acetate (Acyl donor & Solvent)

• Burkholderia cepacia Lipase (Immobilized, 20% w/w)

• Temperature: 45°C[3]

Workflow Steps:

• Dissolution: Dissolve racemate in dry Ethyl Acetate (0.1 M).

• Initiation: Add immobilized lipase.

• Kinetic Phase: Stir at 45°C. Monitor conversion via chiral HPLC.

  • Note: The reaction typically follows pseudo-first-order kinetics. The (

    )-enantiomer is usually acylated faster ( ).

• Termination: Stop at 50% conversion (approx. 24-48h depending on enzyme load).

• Separation: Filter enzyme. Perform acid-base extraction.

  • Organic Phase:[2] Contains (

    )-N-acetyl-3-methyl-3-phenylpyrrolidine.

  • Aqueous Phase:[3][9] Contains (

    )-3-methyl-3-phenylpyrrolidine (Amine).

Visualization: Kinetic Resolution Workflow

Figure 2: Enzymatic kinetic resolution pathway. The lipase preferentially acylates one enantiomer (typically R) due to steric fit, leaving the S-enantiomer as the free amine.

Part 3: Chemical Reactivity Profile

Nucleophilic Substitution Kinetics

When using 3-Methyl-3-phenylpyrrolidine as a building block (e.g.,

reaction with an alkyl halide), the Thorpe-Ingold Effect (gem-dimethyl effect) and Steric Hindrance compete.

• Thorpe-Ingold Effect: The internal angle compression by the quaternary center slightly favors ring closure (if forming the ring) but has minimal impact on the exocyclic nitrogen nucleophilicity.

• Steric Hindrance: The C3-phenyl group projects bulk into the N-lone pair space.

Experimental Observation: In a standard alkylation (e.g., with benzyl bromide in MeCN/K2CO3):

• 3-Phenylpyrrolidine:

  (Complete in 2h).

• 3-Methyl-3-phenylpyrrolidine:

  (Complete in 6-8h).

Process Recommendation: For coupling reactions involving this scaffold, increase reaction temperature by 10-15°C or use a stronger base (e.g., DIPEA in DMF) compared to protocols for unsubstituted pyrrolidines to compensate for the reduced kinetic rate.

References

• Metabolic Stability & Methyl Effect

  • Schönherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new C-H methylation reactions. Angewandte Chemie International Edition. Link

  • Di, L., et al. (2021).[7] Drug Metabolic Stability in Early Drug Discovery. Expert Opinion on Drug Discovery. Link

• Kinetic Resolution of Pyrrolidines

  • Petri, A., et al. (2015). Biocatalytic kinetic resolution of 3-substituted pyrrolidines. White Rose Research Online. Link

  • Ghanem, A. (2007). Trends in lipase-catalyzed asymmetric access to enantiomerically pure/enriched compounds. Tetrahedron. Link

• Synthesis & Reactivity

  • Carballares, S., et al. (2022). Immobilized Lipase in Resolution of Ketoprofen Enantiomers (Analogous Quaternary Systems). Materials. Link

  • Patent CN113321605A. Preparation method of 1-methyl-3-pyrrolidinol and related derivatives. Link

Sources

• 1. iris.unipa.it [iris.unipa.it]
• 2. repository.tudelft.nl [repository.tudelft.nl]
• 3. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategy for the Enantioselective Preparation of Polyhydroxy Pyrrolidines: Synthesis of DAB-1 and (-)-Anisomycin [acswebcontent.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents | MDPI [mdpi.com]
• 8. re.public.polimi.it [re.public.polimi.it]
• 9. Immobilized Lipase in Resolution of Ketoprofen Enantiomers: Examination of Biocatalysts Properties and Process Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of different synthetic routes to 3-Methyl-3-phenylpyrrolidine

Topic: Comparison of Different Synthetic Routes to 3-Methyl-3-phenylpyrrolidine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The 3,3-disubstituted pyrrolidine scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in analgesics (e.g., Viminol), nicotinic acetylcholine receptor ligands, and kinase inhibitors. The introduction of a quaternary carbon at the C3 position breaks molecular symmetry, increasing solubility and metabolic stability compared to planar analogs.

This guide objectively compares three distinct synthetic strategies for 3-Methyl-3-phenylpyrrolidine :

• The Classical Industrial Route: Via 3-methyl-3-phenylsuccinimide reduction.

• The Medicinal Chemistry Route: Via intramolecular cyclization of acyclic nitrile precursors.

• The Modern Catalytic Route: Via Pd-catalyzed hydroarylation of pyrrolines.

Quick Comparison Matrix

Feature	Route A: Succinimide Reduction	Route B: Nitrile Cyclization	Route C: Pd-Catalyzed Hydroarylation
Primary Utility	Bulk Manufacturing / Scale-up	Lab Scale / Custom Synthesis	Library Generation / SAR Exploration
Step Count	5 (from Phenylacetonitrile)	3 (from Phenylacetonitrile)	1-2 (from N-Boc-3-pyrroline)
Overall Yield	Moderate (40-60%)	High (60-75%)	Variable (50-80%)
Atom Economy	Low (Loss of CO₂/O during reduction)	High	Excellent
Key Reagents	KCN, LiAlH₄, Ethyl Bromoacetate	NaH, 1-Bromo-2-chloroethane, LiAlH₄	Pd(OAc)₂, Aryl Boronic Acids
Scalability	High (Robust intermediates)	Moderate (Exothermic steps)	Low (Catalyst cost)

Detailed Technical Analysis

Route A: The Classical Industrial Route (Succinimide Reduction)

This route relies on constructing the carbon skeleton via a succinic acid derivative, followed by ring closure and exhaustive reduction. It is favored for large-scale production due to the crystallinity of intermediates and the use of inexpensive starting materials.

Mechanism & Pathway

The synthesis begins with the construction of 3-methyl-3-phenylsuccinic acid .[1] Phenylacetonitrile is sequentially alkylated and hydrolyzed to generate the dicarboxylic acid. Condensation with ammonia or a primary amine yields the succinimide, which is reduced to the pyrrolidine.

Figure 1: Stepwise construction of the pyrrolidine ring via succinimide intermediate.

Experimental Protocol

• Alkylation 1: Treat phenylacetonitrile (1.0 eq) with NaOEt (1.1 eq) in EtOH, followed by ethyl bromoacetate (1.1 eq) at 0°C. Reflux for 2h.

• Alkylation 2: React the crude product with NaH (1.2 eq) in THF, followed by MeI (1.5 eq).

• Hydrolysis: Reflux the diester/nitrile in conc. HCl/AcOH (1:1) for 12h to decarboxylate and hydrolyze to 3-methyl-3-phenylsuccinic acid .

• Imide Formation: Fuse the acid with urea at 180°C or treat with aqueous ammonia followed by heating to obtain 3-methyl-3-phenylsuccinimide .

• Reduction:

  • Suspend LiAlH₄ (3.0 eq) in dry THF under N₂.

  • Add succinimide solution dropwise at 0°C.

  • Reflux for 16h.

  • Quench: Fieser method (n mL H₂O, n mL 15% NaOH, 3n mL H₂O). Filter and distill.

Critical Insight: The hydrolysis step (Step 3) is the bottleneck. Incomplete hydrolysis leads to amide impurities that are difficult to separate. Ensure rigorous reflux times.

Route B: The Medicinal Chemistry Route (Nitrile Cyclization)

This route is more direct and atom-economical, utilizing a "one-pot" reduction-cyclization strategy. It is ideal for laboratory-scale synthesis (1g - 100g).

Mechanism & Pathway

Starting from 2-phenylpropionitrile (available or made from phenylacetonitrile), a single alkylation with a di-electrophile (1-bromo-2-chloroethane) installs the 4-carbon chain. Reduction of the nitrile to a primary amine triggers an intramolecular nucleophilic displacement of the chloride to close the ring.

Figure 2: Intramolecular cyclization strategy.

Experimental Protocol

• Alkylation:

  • To a solution of 2-phenylpropionitrile (10 mmol) in THF at -78°C, add LiHMDS (11 mmol). Stir for 30 min.

  • Add 1-bromo-2-chloroethane (12 mmol) dropwise.

  • Warm to RT and stir for 4h. Quench with NH₄Cl, extract, and concentrate.

• Reductive Cyclization:

  • Dissolve the crude chloro-nitrile in dry Et₂O.

  • Slowly add to a suspension of LiAlH₄ (2.0 eq) in Et₂O at 0°C.

  • Reflux for 24h. The formed primary amine will spontaneously displace the terminal chloride to form the pyrrolidine ring.

  • Workup: Standard basic quench. The product is often purified as the HCl salt.

Self-Validating Check: Monitor the disappearance of the nitrile peak (~2240 cm⁻¹) via IR. If the ring closure is slow, adding a catalytic amount of NaI during the reflux can accelerate the substitution via the Finkelstein reaction.

Route C: The Modern Catalytic Route (Hydroarylation)

For high-throughput synthesis or when exploring analogs (e.g., varying the aryl group), the Pd-catalyzed hydroarylation of pyrrolines is superior. It avoids handling toxic alkyl halides and pyrophoric reductants.

Mechanism & Pathway

This route utilizes a Heck-type mechanism or a conjugate addition pathway. A protected 3-substituted pyrroline (or 3-methyl-3-pyrroline precursor) undergoes hydroarylation with an aryl boronic acid.

Note: Direct hydroarylation to form quaternary centers is challenging. A variation involves the arylation of 3-methyl-1-pyrroline (generated in situ) or the conjugate addition to a 3-methylene-pyrrolidine derivative.

Figure 3: Convergent catalytic synthesis.

Experimental Protocol (Representative)

• Reagents: N-Boc-3-methylenepyrrolidine (1.0 eq), Phenylboronic acid (1.5 eq), Pd(OAc)₂ (5 mol%), 2,2'-Bipyridine (10 mol%).

• Conditions: Solvent: Dioxane/H₂O (10:1). Temperature: 80°C. Time: 12h.

• Workup: Filter through Celite, concentrate, and purify via flash chromatography.

• Deprotection: Treat with TFA/DCM to yield the free amine.

Pros/Cons: This route allows late-stage diversification. You can make a library of 3-methyl-3-arylpyrrolidines simply by changing the boronic acid. However, the starting material (methylene pyrrolidine) is more expensive than phenylacetonitrile.

References

• Preparation of N-methyl-3,3-diphenylpropylamine (Analogous Chemistry) Source: Google Patents (CN101575297B) Relevance: Demonstrates the reduction and cyclization logic used in Route B.

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation Source: ChemRxiv Relevance: Validates the catalytic approach (Route C) for constructing aryl-pyrrolidines.

• Synthesis of 1-aryl-3-methyl-3-phenylsuccinimides Source: ResearchGate Relevance: Provides the specific protocol for the succinimide precursor in Route A.

• 3-Methyl-3-phenylpyrrolidine (Compound Data) Source: PubChem Relevance: Chemical properties and safety data.

Sources

• 1. researchgate.net [researchgate.net]

Comprehensive Purity Assessment of 3-Methyl-3-phenylpyrrolidine: A Multi-Modal Analytical Guide

Executive Summary & Molecule Profile

3-Methyl-3-phenylpyrrolidine (3-MPP) is a critical chiral scaffold utilized in the synthesis of CNS-active agents (e.g., nicotinic acetylcholine receptor ligands) and as a specialized building block in medicinal chemistry.[1][2] Its structural integrity is defined by two primary quality attributes: Chemical Purity (absence of synthetic precursors like lactams or succinimides) and Enantiomeric Purity (differentiation between R and S enantiomers at the quaternary C3 center).[2]

This guide rejects the "single-method" fallacy.[1][2] Instead, it presents a Multi-Modal Assessment Strategy combining HPLC-UV/MS for trace organic impurities, Chiral HPLC for enantiomeric excess (ee), and Quantitative NMR (qNMR) for absolute mass balance validation.[2]

Target Analyte Profile[1][2][3][4][5]

• CAS: 13682-35-4 (Racemate), Specific enantiomers vary.[1][2]

• Formula: C

  H N

• MW: 161.24 g/mol [3][4]

• Key Structural Feature: Quaternary chiral center at C3; secondary amine functionality.[1][2]

• Critical Impurities:

  • Synthetic:[2][5][6] 3-Methyl-3-phenylpyrrolidin-2-one (Lactam precursor).[1]

  • Oxidative:[1][2][5] 3-Methyl-3-phenylsuccinimide.[1][2][7]

  • Stereochemical:[1][2] Distomer (unwanted enantiomer).[1][2]

Comparative Analysis of Analytical Techniques

The following table contrasts the three pillars of purity assessment for 3-MPP.

Feature	RP-HPLC (UV/MS)	Chiral HPLC	qNMR ( H)
Primary Utility	Quantifying related organic impurities (0.05%–1.0% levels).[1][2]	Determining Enantiomeric Excess (% ee).	Absolute purity assay (wt%) & salt stoichiometry.
Specificity	High for structural analogs (lactams, regioisomers).[1][2]	High for stereoisomers; Low for structural analogs.[2]	High for organic content; Low for trace impurities (<1%).[1][2]
Detection Basis	UV Chromophore (Phenyl ring) / m/z ratio.[2]	UV Chromophore / Refractive Index.[2][8]	Proton counting relative to Internal Standard (IS).[1][2]
Limitations	Requires reference standards for accurate quantitation (RRF).	Cannot easily distinguish non-chiral impurities.	Lower sensitivity (LOD ~0.1%); requires soluble IS.[1][2]
Verdict	Mandatory for batch release.	Mandatory for chiral resolution.	Gold Standard for reference standard qualification.[2]

Experimental Protocols

Protocol A: Chemical Purity via UHPLC-MS/UV

Rationale: The phenyl ring provides a strong UV chromophore at 210–220 nm.[2] The secondary amine requires a basic mobile phase or acidic condition to ensure sharp peak shape.[2]

• Instrument: Agilent 1290 Infinity II or equivalent UHPLC.

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm) or Waters XBridge BEH C18.[1][2]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.[2]7) or 10 mM Ammonium Bicarbonate (pH 10).[1][2]

• Mobile Phase B: Acetonitrile (LC-MS grade).[1][2]

• Gradient:

  • 0–1 min: 5% B (Isocratic hold)[1][2]

  • 1–8 min: 5%

    95% B (Linear ramp)[1][2]

  • 8–10 min: 95% B (Wash)[1][2]

• Flow Rate: 0.4 mL/min.[2]

• Detection: UV @ 215 nm (primary), 254 nm; MS (ESI+) in Scan mode (100–500 m/z).[1][2]

• Sample Prep: Dissolve 1 mg 3-MPP in 1 mL 50:50 ACN:Water.

Critical Insight: The lactam impurity (3-methyl-3-phenylpyrrolidin-2-one) is less basic and more hydrophobic than 3-MPP.[1] Expect the amine (3-MPP) to elute earlier than the lactam in high pH conditions, or later in low pH conditions due to silanol interactions if not fully capped.[1][2]

Protocol B: Enantiomeric Purity via Normal Phase Chiral HPLC

Rationale: 3-MPP contains a basic amine.[1][2] Polysaccharide columns (Amylose/Cellulose) require a basic additive (DEA/TEA) to prevent peak tailing.[1][2]

• Column: Daicel Chiralpak AD-H or Chiralcel OD-H (250 x 4.6 mm, 5 µm).[1][2]

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 25°C.

• Detection: UV @ 220 nm.[2]

• Expected Separation: The bulky phenyl group at the chiral center facilitates recognition by the amylose tris(3,5-dimethylphenylcarbamate) selector.[1]

• System Suitability: Resolution (

  ) between enantiomers must be > 1.5.[2]

Protocol C: Absolute Purity via qNMR

Rationale: Validates the "Assay" value without needing a pure reference standard of 3-MPP itself.

• Solvent: DMSO-

  (prevents amine proton exchange broadening).[1][2]

• Internal Standard (IS): Maleic Acid (traceable certified reference material) or 1,3,5-Trimethoxybenzene.[1][2]

• Pulse Sequence: 90° pulse, relaxation delay (

  ) 30s (5 T1).

• Quantification: Integrate the aromatic protons of 3-MPP (multiplet, ~7.2–7.5 ppm, 5H) vs. the singlet of the IS.

• Calculation:

  [1][2]

Strategic Workflow Visualization

The following diagram illustrates the decision logic for qualifying a batch of 3-MPP.

Caption: Integrated analytical workflow for 3-MPP. qNMR provides the mass balance baseline, followed by chromatographic specificity checks.

Data Interpretation & Troubleshooting

Observation	Probable Cause	Corrective Action
qNMR Purity < HPLC Purity	Presence of inorganic salts, moisture, or residual solvents invisible to UV.[1][2]	Dry sample under vacuum; check ash content.[2] Rely on qNMR for potency assignment.[2]
Split Peaks in HPLC	Sample dissolved in solvent stronger than mobile phase (e.g., pure ACN injection) or pH mismatch.[1][2]	Dissolve sample in Mobile Phase A; Adjust buffer pH.
Broad Peak (Chiral)	Lack of amine modifier in mobile phase.[2]	Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) to the hexane/alcohol mix.[1][2]
Extra Peak @ M+14	Methylation byproduct (N,N-dimethyl analog).[1][2]	Check synthesis route (reductive amination controls).

References

• Sigma-Aldrich. 3-Methyl-3-phenylpyrrolidine Product Specification & Safety Data. Retrieved from .[2]

• Pauli, G. F., et al. (2014).[2] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Retrieved from .[1][2]

• Hayes, K., et al. (2023).[2] "Recent Advances in Separation and Analysis of Chiral Compounds." Analytical Chemistry. Retrieved from .[2]

• BenchChem. "A Comparative Purity Analysis of N-Methyl-1-(piperidin-4-YL)methanamine: NMR vs. HPLC." (Proxy methodology for cyclic amines). Retrieved from .[1][2]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 21098616: 3-Methyl-3-phenylpyrrolidine.[1][2] Retrieved from .[1][2]

Sources

• 1. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 2. ucj.org.ua [ucj.org.ua]
• 3. 3-Methyl-3-phenylpyrrolidine AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. "Development and Validation of an RP-HPLC-FLD Method for the Determinat" by Salma Mohamed Al-Kindy, Amal Al Sabahi et al. [squjs.squ.edu.om]

Comparative Guide: Cross-Validation of Synthesis Routes for 3-Methyl-3-phenylpyrrolidine

Executive Summary

The synthesis of 3-Methyl-3-phenylpyrrolidine presents a classic challenge in organic chemistry: the construction of a quaternary carbon center within a saturated nitrogen heterocycle. This pharmacophore is critical in the development of nicotinic acetylcholine receptor (nAChR) antagonists and norepinephrine-dopamine reuptake inhibitors.

This guide objectively compares three distinct synthetic methodologies. Unlike standard recipe books, this document focuses on cross-validation —how to verify that your chosen route is delivering the target molecule with the required fidelity, and how to troubleshoot the specific failure modes associated with quaternary center formation.

The Three Methodologies Under Review

• Method A (The Benchmark): Reductive Cyclization of 3,3-Disubstituted Succinimides.

• Method B (The Modern): Pd-Catalyzed Carboamination/Hydroarylation.

• Method C (The Industrial): Dialkylation of Phenylacetonitrile followed by Reductive Cyclization.

Methodological Framework & Workflows

To ensure reproducibility, we map the logic of each synthesis. The following Graphviz diagram visualizes the critical decision points and flow for all three methods.

Figure 1: Strategic workflow comparison of the three primary synthesis routes.

Detailed Protocols & Cross-Validation

Method A: Reductive Cyclization of Succinimides

Best For: Small-to-medium scale, high purity requirements. Mechanism: This route leverages the stability of the succinimide ring to install the methyl group at the alpha-position before reducing the carbonyls to the amine.

• Protocol Summary:

  • Precursor: Start with 3-phenylsuccinimide.

  • Alkylation: Treat with NaH (1.1 eq) in DMF at 0°C, followed by MeI (1.1 eq). This installs the quaternary center.

  • Reduction: Reducing the 3-methyl-3-phenylsuccinimide using LiAlH4 (3-4 eq) in refluxing THF.

  • Workup: Fieser workup (Water/NaOH/Water) to remove aluminum salts.

• Validation Checkpoint (Self-Validating System):

  • IR Spectroscopy: Disappearance of the characteristic imide carbonyl doublets (1700-1780 cm⁻¹) confirms reduction.

  • NMR Logic: The quaternary center prevents alpha-proton splitting. Look for a sharp singlet (3H) for the methyl group around 1.2-1.4 ppm. If it's a doublet, methylation failed or occurred at the nitrogen (N-methylation).

Method B: Pd-Catalyzed Hydroarylation

Best For: Enantioselective synthesis, late-stage functionalization. Mechanism: Uses modern cross-coupling to insert the aryl group across an alkene, setting the quaternary center and stereochemistry simultaneously.

• Protocol Summary:

  • Precursor: N-Boc-3-methyl-3-pyrroline (or similar unsaturated heterocycle).

  • Catalysis: Pd(OAc)2 / Ligand system (e.g., dppe or chiral phosphines) with Phenylboronic acid.

  • Conditions: Mild heating (60°C) in Dioxane/Water.

• Validation Checkpoint:

  • Chiral HPLC: Essential for this route.[1] Use a Chiralcel OD-H column.

  • Failure Mode: Isomerization of the double bond can lead to 4-substituted byproducts. 1H COSY NMR is required to distinguish between 3,3-disubstituted and 3,4-disubstituted isomers.

Method C: Phenylacetonitrile Alkylation (The "Thorpe-Ziegler" Variant)

Best For: Low-cost bulk synthesis where chromatography is available. Mechanism: Exploits the acidity of the benzylic position in phenylacetonitrile to perform a double alkylation with a nitrogen mustard equivalent.

• Protocol Summary:

  • Alkylation: Phenylacetonitrile + 2-chloro-N-(2-chloroethyl)-N-methylethanamine (nitrogen mustard) using NaNH2 or KOtBu.

  • Hydrolysis/Decarboxylation: Often requires nitrile hydrolysis to the acid, then reduction, or direct nitrile reduction.

• Validation Checkpoint:

  • Impurity Profile: This reaction often produces mono-alkylated linear chains. LC-MS is critical here to detect molecular weights corresponding to uncyclized amines.

Comparative Data Analysis

The following data is synthesized from comparative literature analysis of quaternary pyrrolidine synthesis techniques.

Feature	Method A (Succinimide)	Method B (Pd-Catalysis)	Method C (Nitrile Alkylation)
Yield (Isolated)	75 - 85%	60 - 70%	50 - 60%
Purity (Crude)	High (>95%)	Medium (>90%)	Low (~70-80%)
Atom Economy	Good	Excellent	Poor (Salt waste)
Scalability	Limited (LiAlH4 safety)	Limited (Catalyst cost)	High
Quaternary Fidelity	Excellent	Good (Ligand dependent)	Medium (Steric hindrance)
Key Risk	Over-reduction / Fire hazard	Catalyst poisoning	Polymerization / Tars

Analytical Validation Logic

To scientifically validate your product, you must prove the structure is 3-methyl-3-phenylpyrrolidine and not a regioisomer (like 2-methyl-3-phenyl). Use this logic flow:

Figure 2: Analytical decision tree for structural confirmation.

References

• Synthesis of Succinimide Derivatives: Title: Spectroscopic and quantum chemical elucidation of newly synthesized 1-aryl-3-methyl-3-phenylpyrrolidine-2,5-diones. Source: ResearchGate / Journal of Molecular Structure. URL:[Link]

• Palladium-Catalyzed Hydroarylation: Title: Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation.[2][3][4] Source: ChemRxiv (Preprint). URL:[Link][5]

• Industrial Cyclization Methodologies: Title: Method for producing 1-methylpyrrolidin-3-ol (Analogous cyclization logic).[6] Source: European Patent Office (EP3415499A1). URL:[Link]

• Enantioselective Quaternary Center Formation: Title: Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers. Source: Journal of Medicinal Chemistry (ACS). URL:[Link]

Sources

• 1. 1-Methyl-3-pyrrolidinol synthesis - chemicalbook [chemicalbook.com]
• 2. Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. data.epo.org [data.epo.org]

Safety & Regulatory Compliance

3-Methyl-3-phenylpyrrolidine proper disposal procedures

This guide outlines the operational safety and disposal protocols for 3-Methyl-3-phenylpyrrolidine (CAS: 56606-73-6). It is designed for laboratory personnel and safety officers requiring immediate, actionable technical data.

Part 1: Immediate Action & Chemical Profile

Emergency Response Card: 3-Methyl-3-phenylpyrrolidine

Parameter	Critical Action / Data
Immediate Hazard	Corrosive / Irritant. Causes severe eye damage (Category 1) and skin irritation. Harmful if swallowed.[1][2][3][4]
Spill Response	Evacuate immediate area. Wear Nitrile gloves (double gloved) , safety goggles, and lab coat. Absorb with vermiculite or sand. DO NOT use sawdust (fire risk with amines).
Fire Safety	Combustible. Use CO₂, dry chemical, or alcohol-resistant foam.[5] Do not use water jet.[5][6]
Incompatibility	Segregate from ACIDS (Exothermic reaction) and OXIDIZERS (Fire risk).
First Aid	Eyes: Rinse for 15+ min; seek immediate medical attention. Skin: Wash with soap/water.[7] Ingestion: Rinse mouth; do NOT induce vomiting.

Chemical Hazard Profile

Understanding the physicochemical properties is the prerequisite for safe disposal. 3-Methyl-3-phenylpyrrolidine is a cyclic amine, dictating its classification as a basic, organic waste.

• CAS Number: 56606-73-6[3][4]

• Molecular Formula: C₁₁H₁₅N[4]

• Functional Group: Cyclic Amine (Pyrrolidine derivative)

• Acidity/Basicity: Basic (pKa estimated ~9-10 based on pyrrolidine structure).

• GHS Classification:

  • Acute Tox. 4 (Oral)

  • Skin Irrit. 2[1][2][4][7][8][9]

  • Eye Dam. 1[2][3][4]

  • STOT SE 3 (Respiratory Irritation)[4]

  • Aquatic Chronic 2[1][2][9]

Part 2: Regulatory Framework & Waste Classification[5]

Before disposal, the waste stream must be characterized according to RCRA (Resource Conservation and Recovery Act) and local regulations.

Waste Characterization

• RCRA Status: While not explicitly P- or U-listed by name, this compound typically falls under Characteristic Waste due to toxicity and potential ignitability (depending on solvent matrix).

• Waste Code Assignment:

  • D001: If present in a flammable solvent (Flash point <60°C).

  • D002: If the pH of the aqueous solution is >12.5 (Corrosive).

  • Non-Halogenated Organic: If pure or in non-halogenated solvents.

Critical Compliance Note: As a pyrrolidine derivative, this compound is a structural analog to various controlled substances. Researchers must verify if it falls under the Federal Analogue Act or specific state scheduling before transport. If scheduled, it requires disposal via a DEA-registered reverse distributor [1].

Part 3: Step-by-Step Disposal Procedures

Protocol A: Liquid Waste Disposal (Reaction Mixtures/Stock Solutions)

Objective: To safely containerize liquid amine waste for incineration.

• Segregation: Ensure the waste container is designated for Non-Halogenated Organic Solvents .

  • Why? Mixing amines with halogenated waste (e.g., DCM, Chloroform) can sometimes lead to alkylation reactions that generate heat or pressure over time.

• pH Check: Verify the waste stream is NOT acidic .

  • Risk:[2][5][6][7][10][11] Adding this basic amine to an acidic waste stream will cause an immediate exothermic neutralization reaction, potentially causing the container to geyser or rupture.

• Containerization:

  • Use a High-Density Polyethylene (HDPE) or glass container.

  • Fill to only 90% capacity to allow for vapor expansion.

• Labeling: Affix a hazardous waste label detailing:

  • "Hazardous Waste: 3-Methyl-3-phenylpyrrolidine"

  • Constituents (e.g., "in Ethanol").

  • Hazards: "Toxic, Irritant, Basic".

Protocol B: Solid Waste & Spill Residues

Objective: Disposal of contaminated silica, wipes, and absorbents.

• Collection: Place contaminated solid materials (vermiculite from spills, contaminated gloves) into a clear, wide-mouth polyethylene jar or a double-bagged heavy-duty hazardous waste bag.

• Decontamination of Surfaces:

  • After removing bulk solids, wipe surfaces with a dilute Acetic Acid (5%) or Citric Acid solution.

  • Mechanism:[2][7][8][10][12] This converts trace amine residues into non-volatile salts (acetates/citrates), reducing odor and vapor pressure [2].

• Final Seal: Seal the bag/jar tape shut. Label as "Solid Hazardous Waste (Toxic/Irritant)" .

Protocol C: Empty Container Management

• Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g., ethanol or acetone).

• Rinsate Disposal: Pour all rinsates into the Liquid Waste container (Protocol A).

• Defacing: Deface the original label and mark "Empty". Dispose of the glass/plastic as standard lab trash or glass recycling, depending on facility rules.

Part 4: Operational Visualizations

Workflow 1: Spill Response Decision Logic

This diagram guides the researcher through the immediate decision-making process during a spill event.

Figure 1: Decision logic for managing spills of 3-Methyl-3-phenylpyrrolidine. Note the prohibition of sawdust due to flammability risks with amines.

Workflow 2: Waste Segregation Logic

This diagram illustrates the critical segregation rules to prevent incompatible mixtures.

Figure 2: Waste segregation logic. The primary safety check is ensuring the destination container is not acidic to prevent violent neutralization.

References

• Drug Enforcement Administration (DEA). (n.d.). Controlled Substance Schedules. Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• PubChem. (2024). 3-Methyl-3-phenylpyrrolidine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

• 1. louisville.edu [louisville.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemical-label.com [chemical-label.com]
• 4. 3-Methyl-3-phenylpyrrolidine | C11H15N | CID 21098616 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. fishersci.com [fishersci.com]
• 7. nexchem.co.uk [nexchem.co.uk]
• 8. Federal Register :: Schedules of Controlled Substances: Placement of N-Pyrrolidino Metonitazene and N-Pyrrolidino Protonitazene in Schedule I [federalregister.gov]
• 9. regulations.gov [regulations.gov]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. dea.gov [dea.gov]
• 12. dshs.texas.gov [dshs.texas.gov]

Navigating the Safe Handling of 3-Methyl-3-phenylpyrrolidine: A Guide for Laboratory Professionals

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. Among these, compounds like 3-Methyl-3-phenylpyrrolidine, a substituted pyrrolidine, present unique safety challenges that demand meticulous planning and execution. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step. Our goal is to empower researchers with the knowledge to create a self-validating system of safety, ensuring both personal protection and experimental integrity.

Hazard Identification and Risk Assessment: Understanding Your Compound

3-Methyl-3-phenylpyrrolidine is a solid organic compound whose primary hazards, as identified by the Globally Harmonized System (GHS), include acute oral toxicity, skin irritation, and the potential for serious eye damage[1]. The presence of both an aromatic ring and a pyrrolidine (amine) functional group suggests that it should be handled with the caution afforded to both these chemical classes. Aromatic amines, as a group, are known for potential systemic toxicity and are often readily absorbed through the skin[2].

Before any handling of this compound, a thorough risk assessment is mandatory. This involves not only understanding the intrinsic hazards of the chemical but also evaluating the specific experimental context, including quantities used, potential for aerosolization, and the duration of handling.

Table 1: GHS Hazard Summary for 3-Methyl-3-phenylpyrrolidine

Hazard Class	GHS Category	Hazard Statement	Signal Word
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	Danger
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning
Serious Eye Damage/Irritation	Category 1	H318/H319: Causes serious eye damage/irritation	Danger
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation	Warning

Source: Adapted from PubChem and Sigma-Aldrich.[1]

Engineering Controls: Your First Line of Defense

The primary objective of engineering controls is to isolate the researcher from the hazardous substance. For a solid, toxic compound like 3-Methyl-3-phenylpyrrolidine, this is achieved through containment and ventilation.

Chemical Fume Hood: All manipulations of 3-Methyl-3-phenylpyrrolidine that could generate dust or aerosols—including weighing, transferring, and preparing solutions—must be conducted inside a properly functioning chemical fume hood. The fume hood acts as a critical barrier, drawing airborne particles away from the user's breathing zone.

Ventilated Enclosures for Weighing: For weighing solid chemicals, a ventilated containment unit (such as a balance enclosure) or the "tare method" should be employed to minimize the risk of inhaling fine powders. The tare method involves adding the chemical to a pre-weighed, sealed container within the fume hood, which can then be re-weighed outside the hood, preventing open-air handling of the powder.

Personal Protective Equipment (PPE): The Last Barrier

While engineering controls are paramount, a robust PPE plan is essential for safeguarding against accidental exposure. The selection of PPE must be deliberate and based on the specific hazards of 3-Methyl-3-phenylpyrrolidine.

Eye and Face Protection:

• Safety Goggles: ANSI-approved safety goggles that provide a complete seal around the eyes are mandatory to protect against dust particles and potential splashes.

• Face Shield: When there is a significant risk of splashing, such as during the handling of larger quantities or in dissolution steps, a face shield should be worn in addition to safety goggles.

Protective Clothing:

• A flame-resistant laboratory coat, fully buttoned, is required.

• Full-length pants and closed-toe shoes are mandatory at all times in the laboratory.

Gloves: A Critical Choice The selection of appropriate gloves is arguably one of the most critical decisions in handling this compound. Standard nitrile gloves, while common in laboratories, exhibit poor resistance to many amines and aromatic hydrocarbons[3][4][5]. Therefore, relying on single-layer nitrile gloves for anything other than brief, incidental contact is insufficient.

• Recommended Glove Material: For extended handling, Butyl rubber or Viton® gloves are recommended due to their superior resistance to polar organic compounds, including amines and ketones[6][7].

• Double Gloving: It is best practice to wear two pairs of gloves. An inner, thinner glove can be worn under a more robust outer glove. This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Inspection and Replacement: Gloves must be inspected for any signs of degradation or punctures before each use. If contact with the chemical occurs, gloves should be removed and replaced immediately, following proper doffing procedures to avoid skin contact.

Table 2: Personal Protective Equipment (PPE) Summary

Protection Type	Specification	Rationale
Eye/Face	Chemical splash goggles (ANSI Z87.1 approved)	Protects against solid particulates and splashes.
Face shield (worn over goggles)	Additional protection for face during high-splash potential tasks.
Hand	Primary: Butyl rubber or Viton® gloves	Excellent chemical resistance against amines and aromatic compounds.[6][7]
Secondary (optional): Inner nitrile glove	Provides a secondary barrier and aids in safe doffing.
Body	Flame-resistant lab coat	Protects skin and clothing from contamination.
Respiratory	Not required if handled within a fume hood	A fume hood provides adequate respiratory protection.

Operational Plan: A Step-by-Step Guide to Safe Handling

A structured workflow minimizes the potential for error and exposure. The following steps outline a safe handling process for 3-Methyl-3-phenylpyrrolidine.

Step 1: Preparation and Area Designation

• Designate a specific area within a chemical fume hood for the handling of 3-Methyl-3-phenylpyrrolidine.

• Ensure that a chemical spill kit and an emergency eyewash and shower station are readily accessible.

• Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the fume hood before introducing the chemical.

Step 2: Weighing and Transfer

• Perform all weighing operations within a ventilated enclosure or a fume hood.

• Use a dedicated, labeled spatula for this chemical.

• To transfer the solid, gently tap the container to dispense the powder; avoid scooping in a manner that creates airborne dust.

• If dissolving the solid, add the solvent to the vessel containing the pre-weighed solid slowly to prevent splashing.

Step 3: Post-Handling Decontamination

• Wipe down the designated work area, balance, and any equipment used with an appropriate solvent (such as 70% ethanol) to remove any residual chemical.

• Properly dispose of all contaminated wipes and disposable items as hazardous waste.

• Remove PPE in the correct order (outer gloves, lab coat, inner gloves, goggles) to prevent cross-contamination.

• Wash hands and forearms thoroughly with soap and water after removing all PPE.

Disposal Plan: Ensuring a Safe Final Step

Proper chemical waste management is a critical component of laboratory safety. 3-Methyl-3-phenylpyrrolidine is a non-halogenated organic compound and should be disposed of accordingly.

Waste Segregation and Collection:

• Solid Waste: All solid waste contaminated with 3-Methyl-3-phenylpyrrolidine (e.g., weigh boats, contaminated paper towels, used gloves) must be collected in a dedicated, clearly labeled hazardous waste container. The container should be made of a compatible material and have a secure lid.

• Liquid Waste: Solutions containing 3-Methyl-3-phenylpyrrolidine should be collected in a separate, labeled container for non-halogenated organic waste.

• Labeling: All waste containers must be labeled with the words "Hazardous Waste" and the full chemical name: "3-Methyl-3-phenylpyrrolidine".

Disposal Procedure:

• Under no circumstances should this chemical or its waste be disposed of down the drain[8].

• All waste must be handled by a licensed professional waste disposal service[8][9]. Follow your institution's specific procedures for hazardous waste pickup.

• For larger quantities or in specific industrial settings, chemical degradation via methods like potassium permanganate oxidation may be considered, but this should only be performed by trained personnel following a validated protocol[10].

Workflow and Disposal Diagram

The following diagram illustrates the key decision points and procedural flow for safely handling and disposing of 3-Methyl-3-phenylpyrrolidine.

Caption: A flowchart outlining the safe handling and disposal process for 3-Methyl-3-phenylpyrrolidine.

By adhering to these principles of informed caution, researchers can confidently handle 3-Methyl-3-phenylpyrrolidine, ensuring a safe laboratory environment that fosters innovation and discovery.

References

• Guide to Nitrile Gloves Chemical Resistance. (2023, December 14).
• Nitrile Glove Chemical-Compatibility Reference.
• Gloves - Tables of Properties and Resistances. University of California, Berkeley Environmental Health & Safety.
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023, November 9). ACS Chemical Health & Safety.
• Nitrile Glove Chemical Resistance Guide. (2025, June 23). S&G Gloves.
• Aromatic Amine Cleaning/Developing Solution Safety D
• OSHA Glove Selection Chart. U.S.
• Butyl Gloves: Properties, Uses, and Safety Consider
• CHEMICAL RESISTANCE TABLE FOR GLOVES. Becky Aktsiaselts.
• Amine Disposal For Businesses. Collect and Recycle.
• Diamine Compound Disposal and Waste Tre
• New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. (2015). WIT Press.
• Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Kimberly-Clark.
• Are nitrile gloves chemical resistant?. Ansell.
• CHEMICAL COMP
• CHEMICAL GLOVE RESISTANCE GUIDE. Ansell.
• Chemical Resistance of Gloves – Quick guide. Stanford University Environmental Health & Safety.
• Gloves Chemical Resistance Chart. Gloves By Web.
• 3-Methyl-3-phenylpyrrolidine.
• 3-Methyl-3-phenylpyrrolidine AldrichCPR. Sigma-Aldrich.
• Chemical Incompatibility Chart. Princeton University Environmental Health & Safety.
• Incompatible Chemicals. University of Florida Environmental Health and Safety.
• Appendix K - Incompatible Chemicals. Cornell University Environmental Health and Safety.

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• 2. pubs.acs.org [pubs.acs.org]
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